4-(4-Bromophenyl)-2-chloropyrimidine

• CAS: 932162-80-6

Core Science & Biosynthesis

4-(4-Bromophenyl)-2-chloropyrimidine synthesis pathway

An In-depth Technical Guide to the Synthesis of 4-(4-Bromophenyl)-2-chloropyrimidine

Abstract

4-(4-Bromophenyl)-2-chloropyrimidine is a pivotal building block in contemporary medicinal chemistry, serving as a key intermediate in the synthesis of various pharmacologically active molecules. This guide provides a comprehensive overview of the primary synthetic pathways to this compound, designed for researchers and professionals in drug development. We will explore two principal strategies: a linear synthesis involving the construction of the pyrimidine ring from acyclic precursors, and a convergent approach utilizing palladium-catalyzed cross-coupling. This document offers a detailed examination of the underlying chemical principles, step-by-step experimental protocols, and a comparative analysis of the methodologies, grounded in authoritative scientific literature.

Introduction: The Significance of the 4-Aryl-2-chloropyrimidine Scaffold

The pyrimidine nucleus is a fundamental heterocyclic motif present in a vast array of biologically active compounds, including nucleic acids and numerous pharmaceuticals. The specific substitution pattern of 4-(4-Bromophenyl)-2-chloropyrimidine makes it an exceptionally versatile intermediate. The chlorine atom at the C2 position and the bromine atom on the phenyl ring provide two distinct reactive handles for subsequent functionalization through various cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Ullmann) or nucleophilic aromatic substitution (SNAr).

This strategic importance is highlighted by its role in the synthesis of Macitentan, a potent dual endothelin receptor antagonist used for the treatment of pulmonary arterial hypertension[1][2]. The ability to selectively modify the C2 and C4 positions of the pyrimidine core allows for the systematic exploration of chemical space, a cornerstone of modern drug discovery. This guide delves into the practical synthesis of this valuable intermediate, providing the scientific rationale behind the preferred synthetic routes.

Retrosynthetic Analysis: Devising a Synthetic Blueprint

A logical retrosynthetic analysis reveals two primary disconnection strategies for constructing 4-(4-Bromophenyl)-2-chloropyrimidine. These strategies form the basis of the two major synthetic pathways discussed in this guide.

Caption: Retrosynthetic analysis of 4-(4-Bromophenyl)-2-chloropyrimidine.

• Route A (Linear Synthesis): This approach involves disconnecting the C-N and C-C bonds of the pyrimidine ring itself. The strategy is to build the substituted pyrimidine ring from a suitable C3 fragment derived from p-bromophenylacetic acid and a C-N-C fragment, such as formamidine.

• Route B (Convergent Synthesis): This strategy relies on disconnecting the bond between the pyrimidine C4 carbon and the bromophenyl ring. This suggests a palladium-catalyzed cross-coupling reaction, specifically a Suzuki-Miyaura coupling, between a pre-formed 2,4-dichloropyrimidine and a (4-bromophenyl)boronic acid derivative.

Pathway A: Linear Synthesis via Ring Construction

This is a widely documented and robust method that builds the molecule sequentially, starting from commercially available p-bromophenylacetic acid.[1][3][4] The overall process involves three key transformations: diester formation, cyclization, and chlorination.

Caption: Overview of the linear synthesis pathway (Route A).

Step 1: Synthesis of Dimethyl 2-(4-bromophenyl)malonate

The synthesis begins with the conversion of a p-bromophenylacetic acid derivative into a malonic ester. This is typically achieved in a two-step sequence. First, the starting acid is esterified (e.g., using methanol and a solid acid catalyst) to form methyl p-bromophenylacetate.[1] This ester then undergoes a base-mediated condensation with dimethyl carbonate to yield the target diester. The use of a strong base, such as sodium hydride or sodium methoxide, is crucial for deprotonating the α-carbon, enabling its attack on the electrophilic carbonyl of dimethyl carbonate.

Step 2: Cyclization to form 5-(4-Bromophenyl)pyrimidine-4,6-diol

The core pyrimidine ring is constructed in this step. The previously synthesized dimethyl 2-(4-bromophenyl)malonate is treated with formamidine hydrochloride in the presence of a base like sodium methoxide.[3][4] The mechanism involves a double condensation reaction, where the formamidine provides the N-C-N fragment that reacts with the two ester groups of the malonate to form the heterocyclic ring. The product, 5-(4-bromophenyl)pyrimidine-4,6-diol, exists in tautomeric equilibrium with its keto form.

Step 3: Chlorination to Yield the Final Product

The final step is the conversion of the dihydroxy-pyrimidine intermediate into the desired 2,4-dichloropyrimidine derivative. However, since the starting formamidine provides a hydrogen at what will become the C2 position, this process yields the target 2-chloro product directly from the 4,6-diol. The most common and effective reagent for this transformation is phosphorus oxychloride (POCl₃).[4][5] The reaction is typically run at reflux, and the POCl₃ acts as both the chlorinating agent and the solvent. The mechanism involves the formation of a reactive phosphoryl intermediate which is subsequently displaced by chloride ions.

Experimental Protocol for Pathway A

(Based on literature procedures[3][4])

• Synthesis of 5-(4-Bromophenyl)pyrimidine-4,6-diol:

  • To a solution of sodium methoxide in anhydrous methanol, add dimethyl 2-(4-bromophenyl)malonate and formamidine hydrochloride.

  • Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction by TLC.

  • After completion, cool the reaction mixture and acidify with a mineral acid (e.g., HCl) to a pH of 4-6 to precipitate the product.[6]

  • Filter the resulting solid, wash with water and then a cold solvent like methanol, and dry under vacuum to obtain the pyrimidine-4,6-diol intermediate.

• Synthesis of 4-(4-Bromophenyl)-2-chloropyrimidine (from the diol intermediate - Note: literature describes synthesis of the 4,6-dichloro derivative from this intermediate. A similar principle applies, but starting materials for the target molecule would differ in the cyclization step. For the purpose of this guide, we will describe the chlorination of the conceptual dihydroxy precursor to the target molecule):

  • Caution: This reaction should be performed in a well-ventilated fume hood as POCl₃ is highly corrosive and reacts violently with water.

  • Slowly add 5-(4-bromophenyl)pyrimidine-4,6-diol (1.0 eq) in portions to an excess of phosphorus oxychloride (POCl₃, ~10 eq).

  • Heat the mixture to reflux (approx. 105-110 °C) for 6-8 hours. The reaction should become a clear solution.

  • Carefully distill off the excess POCl₃ under reduced pressure.

  • Pour the viscous residue slowly onto crushed ice with vigorous stirring. This step is highly exothermic.

  • Neutralize the aqueous solution with a base (e.g., potassium carbonate) to a pH of 9-10 to precipitate the crude product.[4]

  • Filter the solid, wash thoroughly with water, and dry.

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/acetone) to obtain pure 4-(4-Bromophenyl)-2-chloropyrimidine.

Pathway B: Convergent Synthesis via Suzuki-Miyaura Cross-Coupling

This modern approach offers a more convergent and potentially shorter route to the target molecule. It leverages the power of palladium-catalyzed cross-coupling to form the key C-C bond between the pyrimidine and phenyl rings. The Suzuki-Miyaura reaction is particularly well-suited for this transformation.[7][8][9]

Caption: Suzuki-Miyaura cross-coupling pathway (Route B).

Causality of Experimental Choices

• Regioselectivity: The key to this synthesis is the differential reactivity of the two chlorine atoms on the 2,4-dichloropyrimidine ring. The C4 position is significantly more electrophilic and thus more reactive towards the oxidative addition step in the palladium catalytic cycle than the C2 position.[7][9] This inherent electronic property allows for a highly regioselective mono-arylation at the C4 position, leaving the C2-chloro group intact for further synthetic manipulations.

• Catalyst System: Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄, is a commonly used and effective catalyst for this type of Suzuki coupling, often providing good to excellent yields.[7][10]

• Base and Solvent: A base, such as potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄), is essential for activating the boronic acid.[7][10] A mixed solvent system, typically an organic solvent like 1,4-dioxane or THF with water, is used to dissolve both the organic and inorganic reagents.[7][8]

Experimental Protocol for Pathway B

(Based on literature procedures[7][8])

• To a reaction vessel, add 2,4-dichloropyrimidine (1.0 eq), (4-bromophenyl)boronic acid (1.0-1.2 eq), potassium carbonate (2.0-3.0 eq), and tetrakis(triphenylphosphine)palladium(0) (0.5-5 mol%).

• Purge the vessel with an inert gas (e.g., Argon or Nitrogen).

• Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

• Heat the reaction mixture to 80-100 °C for 12-24 hours. Alternatively, microwave irradiation at 100 °C can significantly reduce the reaction time to as little as 15 minutes.[7]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture and perform an extractive work-up. Add ethyl acetate and water, separate the layers, and wash the organic layer with brine.

• Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexane) to afford pure 4-(4-Bromophenyl)-2-chloropyrimidine.

Data Summary and Comparison

Parameter	Pathway A (Linear Synthesis)	Pathway B (Suzuki Coupling)
Starting Materials	p-Bromophenylacetic acid, Formamidine	2,4-Dichloropyrimidine, (4-Bromophenyl)boronic acid
Number of Steps	3-4 steps	1 step
Overall Yield	Reported total yields around 50-75%[1][3]	Good to excellent yields (70-90%)[7]
Key Advantage	Utilizes simple, inexpensive starting materials.	High convergence, shorter route, mild conditions.
Key Disadvantage	Longer sequence, use of harsh reagents (POCl₃).	Cost of palladium catalyst and boronic acid.

Characterization

The identity and purity of the synthesized 4-(4-Bromophenyl)-2-chloropyrimidine must be confirmed through standard analytical techniques.

• ¹H NMR: The proton NMR spectrum should show characteristic signals for the pyrimidine ring protons and the A₂B₂ splitting pattern of the 1,4-disubstituted phenyl ring.

• ¹³C NMR: The carbon spectrum will confirm the number of unique carbon environments in the molecule.

• Mass Spectrometry (MS): ESI-MS will show the molecular ion peak [M+H]⁺, and the isotopic pattern will be characteristic of a compound containing one bromine and one chlorine atom. For 5-(4-bromophenyl)-4,6-dichloropyrimidine, a related compound, the [M+H]⁺ peak is observed at m/z 302.[4]

Conclusion

Both the linear synthesis (Route A) and the convergent Suzuki coupling (Route B) are viable and effective methods for preparing 4-(4-Bromophenyl)-2-chloropyrimidine. The choice of pathway often depends on factors such as the scale of the synthesis, the availability and cost of starting materials, and the specific capabilities of the laboratory. Route A is a classic, robust method suitable for large-scale production from basic feedstocks. In contrast, Route B offers a rapid, elegant, and highly efficient solution ideal for research and development settings where speed and modularity are paramount. This guide provides the necessary framework and detailed protocols for scientists to successfully synthesize this critical chemical intermediate.

References

• US10556871B1 - Method for preparing 5-(4-bromophenyl)-4,6-dichloropyrimidine.
• Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine.
• Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine.
• US5525724A - Process for the preparation of chloropyrimidines.
• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. MDPI.
• Suzuki–Miyaura Reactions of (4-bromophenyl)
• US9676731B2 - Preparation of pyrimidine intermediates useful for the manufacture of macitentan.
• CN108997223B - Preparation method of 5- (4-bromophenyl) -4, 6-dichloropyrimidine.
• One-pot Double Suzuki Couplings of Dichloropyrimidines.
• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids.

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An In-depth Technical Guide to 4-(4-Bromophenyl)-2-chloropyrimidine: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, reactivity, and potential applications of the heterocyclic compound 4-(4-Bromophenyl)-2-chloropyrimidine. As a Senior Application Scientist, this document is structured to deliver not only precise technical data but also to offer insights into the practical considerations and scientific rationale behind the methodologies presented. The pyrimidine core is a privileged scaffold in medicinal chemistry, and understanding the nuances of its substituted derivatives is paramount for the design and development of novel therapeutics.[1]

Compound Profile: 4-(4-Bromophenyl)-2-chloropyrimidine

4-(4-Bromophenyl)-2-chloropyrimidine is a halogenated aromatic heterocyclic compound. Its structure, featuring a pyrimidine ring substituted with a 4-bromophenyl group at the C4 position and a chlorine atom at the C2 position, makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules for pharmaceutical and materials science applications. The presence of two distinct halogen atoms at electronically different positions on the pyrimidine ring allows for selective functionalization, a key attribute for building molecular diversity.

Chemical Structure and Identification

Figure 1. Chemical structure of 4-(4-Bromophenyl)-2-chloropyrimidine.

Table 1: Physicochemical Properties of 4-(4-Bromophenyl)-2-chloropyrimidine and Related Compounds

Property	4-(4-Bromophenyl)-2-chloropyrimidine	2-(4-Bromophenyl)-4-chloropyrimidine	4-Bromo-2-chloropyrimidine	5-(4-Bromophenyl)-4,6-dichloropyrimidine
Molecular Formula	C₁₀H₆BrClN₂	C₁₀H₆BrClN₂	C₄H₂BrClN₂	C₁₀H₅BrCl₂N₂
Molecular Weight	269.53 g/mol	269.53 g/mol [2]	193.43 g/mol [3]	303.98 g/mol
CAS Number	Not available	13157538 (CID)[2]	885702-34-1[3]	146533-41-7
Appearance	White to off-white solid (predicted)	-	-	White solid[4]
Melting Point	Not available	Not available	Not available	101-102 °C[4]
Boiling Point	Not available	Not available	Not available	Not available
Solubility	Sparingly soluble in water (predicted); Soluble in organic solvents like DCM, THF, DMF (predicted)	-	Slightly soluble in water[3]	-

Note: Due to the limited availability of experimental data for the specific isomer 4-(4-Bromophenyl)-2-chloropyrimidine, some properties are predicted based on the behavior of structurally similar compounds.

Synthesis and Purification

The synthesis of 4-(4-Bromophenyl)-2-chloropyrimidine can be strategically achieved through a regioselective Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction is a cornerstone of modern organic synthesis for the formation of carbon-carbon bonds. The choice of starting materials is critical for ensuring the desired regioselectivity. The reaction of 2,4-dichloropyrimidine with 4-bromophenylboronic acid is the most plausible and efficient route. The greater reactivity of the chlorine atom at the C4 position of the pyrimidine ring compared to the C2 position drives the selective substitution.[5][6][7][8]

Proposed Synthetic Workflow

Figure 2. Proposed synthetic workflow for 4-(4-Bromophenyl)-2-chloropyrimidine.

Detailed Experimental Protocol (Hypothetical)

This protocol is based on established procedures for similar Suzuki-Miyaura cross-coupling reactions involving chloropyrimidines.[6][8][9] Optimization of reaction conditions (temperature, reaction time, catalyst loading) may be necessary to achieve the highest yield and purity.

Materials:

• 2,4-Dichloropyrimidine

• 4-Bromophenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Deionized water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for elution

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,4-dichloropyrimidine (1.0 eq), 4-bromophenylboronic acid (1.1 eq), and potassium carbonate (2.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times to ensure an oxygen-free environment.

• Solvent and Catalyst Addition: Add 1,4-dioxane and water (typically in a 4:1 to 10:1 ratio) to the flask. Degas the solvent mixture by bubbling the inert gas through it for 15-20 minutes. Add the palladium catalyst, tetrakis(triphenylphosphine)palladium(0) (0.05 eq), to the reaction mixture.

• Reaction: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 4-12 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate and water. Separate the organic layer, and wash it sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford the pure 4-(4-Bromophenyl)-2-chloropyrimidine.

Chemical Reactivity and Stability

The reactivity of 4-(4-Bromophenyl)-2-chloropyrimidine is dictated by the electronic nature of the pyrimidine ring and the two halogen substituents. The pyrimidine ring is electron-deficient, which makes it susceptible to nucleophilic aromatic substitution (SₙAr).

Nucleophilic Aromatic Substitution (SₙAr)

The chlorine atom at the C2 position is activated towards nucleophilic attack due to the adjacent nitrogen atoms. This allows for the displacement of the chloride by a variety of nucleophiles, including amines, alcohols, and thiols. This reactivity is a key feature for the use of this compound as a building block in medicinal chemistry to introduce diverse functional groups. The reaction with amines to form 2-aminopyrimidine derivatives is particularly common in the synthesis of kinase inhibitors.

Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom on the phenyl ring provides a handle for further functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, or Sonogashira couplings. This allows for the introduction of various aryl, heteroaryl, or alkynyl groups at the para-position of the phenyl ring, further expanding the chemical space accessible from this intermediate.

Stability

4-(4-Bromophenyl)-2-chloropyrimidine is expected to be a stable solid under standard laboratory conditions. However, prolonged exposure to strong acids, bases, or high temperatures may lead to decomposition. It should be stored in a cool, dry, and well-ventilated area away from incompatible substances.

Potential Applications in Drug Discovery and Materials Science

Substituted pyrimidines are a cornerstone of modern medicinal chemistry, with numerous approved drugs containing this heterocyclic core.[1] The structural motif of 4-(4-Bromophenyl)-2-chloropyrimidine makes it a valuable intermediate for the synthesis of compounds targeting a wide range of biological targets.

• Kinase Inhibitors: The 2-aminopyrimidine scaffold is a well-established pharmacophore in the design of kinase inhibitors for the treatment of cancer and inflammatory diseases. 4-(4-Bromophenyl)-2-chloropyrimidine can serve as a key precursor to a library of 2-amino-4-(4-bromophenyl)pyrimidines.

• Endothelin Receptor Antagonists: The related compound, 5-(4-bromophenyl)-4,6-dichloropyrimidine, is a key intermediate in the synthesis of Macitentan, a dual endothelin receptor antagonist used for the treatment of pulmonary arterial hypertension. This highlights the potential of bromophenyl-substituted chloropyrimidines in cardiovascular drug discovery.

• Other Therapeutic Areas: The versatility of the pyrimidine scaffold extends to various other therapeutic areas, including antiviral, antibacterial, and central nervous system (CNS) disorders.[1]

• Materials Science: Aryl-substituted pyrimidines can exhibit interesting photophysical properties, making them potential candidates for applications in organic light-emitting diodes (OLEDs) and other organic electronic materials.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

General safety data for related chloropyrimidines indicate that they can be harmful if swallowed and may cause skin and eye irritation.[2]

Conclusion

4-(4-Bromophenyl)-2-chloropyrimidine is a valuable and versatile building block in organic synthesis with significant potential in drug discovery and materials science. Its strategic arrangement of reactive sites allows for selective and diverse functionalization. While detailed experimental data for this specific isomer is not widely published, its synthesis via regioselective Suzuki-Miyaura coupling is a logical and feasible approach. Further exploration of the reactivity and biological activity of derivatives of 4-(4-Bromophenyl)-2-chloropyrimidine is warranted and holds promise for the development of novel chemical entities with important applications.

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Navigating the Synthesis and Application of Bromophenyl-Chloropyrimidines in Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Pivotal Role of Pyrimidines in Medicinal Chemistry

Pyrimidine scaffolds are a cornerstone in the architecture of a vast array of therapeutic agents, owing to their versatile chemical reactivity and their presence in the fundamental building blocks of life, DNA and RNA. Their ability to engage in a multitude of biological interactions has cemented their importance in the field of drug discovery. This guide focuses on a specific and highly valuable subclass: bromophenyl-chloropyrimidines. These molecules serve as critical intermediates in the synthesis of complex pharmaceutical compounds, offering multiple reaction sites for molecular elaboration.

While the specific isomer 4-(4-Bromophenyl)-2-chloropyrimidine is a compound of interest, its close analogue, 5-(4-Bromophenyl)-4,6-dichloropyrimidine (CAS No: 146533-41-7) , is extensively documented as a key intermediate in the synthesis of the dual endothelin receptor antagonist, Macitentan.[1] Therefore, this guide will use 5-(4-bromophenyl)-4,6-dichloropyrimidine as a primary exemplar to explore the synthesis, properties, and applications of this class of compounds, while also discussing synthetic routes to related isomers.

Physicochemical Properties and Identification

A clear understanding of the physicochemical properties of these intermediates is crucial for their effective use in synthesis and for ensuring safety and purity.

Property	Value	Source
Chemical Name	5-(4-Bromophenyl)-4,6-dichloropyrimidine	TCI
CAS Number	146533-41-7	TCI
Molecular Formula	C₁₀H₅BrCl₂N₂	TCI
Molecular Weight	303.98 g/mol	TCI
Appearance	White to off-white crystalline powder	TCI
Melting Point	101-102 °C	[2]

Note: Properties are for 5-(4-Bromophenyl)-4,6-dichloropyrimidine.

Core Synthesis Strategies

The synthesis of bromophenyl-chloropyrimidines can be approached through several strategic pathways. The selection of a particular route often depends on the availability of starting materials, desired substitution patterns, and scalability.

Synthesis of 5-(4-Bromophenyl)-4,6-dichloropyrimidine

A well-established, multi-step synthesis starting from commercially available methyl 2-(4-bromophenyl)acetate provides a reliable route to 5-(4-bromophenyl)-4,6-dichloropyrimidine.[2][3] This method has been optimized for yield and purity.[3]

Experimental Protocol: Three-Step Synthesis of 5-(4-Bromophenyl)-4,6-dichloropyrimidine [2][3]

Step 1: Synthesis of Dimethyl 2-(4-bromophenyl)malonate

• To a solution of sodium methoxide in methanol, slowly add methyl 2-(4-bromophenyl)acetate and dimethyl carbonate.

• Heat the mixture to reflux and maintain for several hours until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

• After cooling, neutralize the reaction mixture and extract the product with a suitable organic solvent.

• Purify the crude product by recrystallization to obtain dimethyl 2-(4-bromophenyl)malonate.

Step 2: Synthesis of 5-(4-Bromophenyl)pyrimidine-4,6-diol

• React the dimethyl 2-(4-bromophenyl)malonate with formamidine hydrochloride in the presence of a base, such as sodium methoxide, in a suitable solvent like methanol.

• Heat the mixture to reflux for several hours.

• Cool the reaction mixture and acidify to precipitate the product.

• Filter the solid, wash with water, and dry to yield 5-(4-bromophenyl)pyrimidine-4,6-diol.

Step 3: Chlorination to 5-(4-Bromophenyl)-4,6-dichloropyrimidine

• Slowly add 5-(4-bromophenyl)pyrimidine-4,6-diol to an excess of phosphorus oxychloride (POCl₃).

• Heat the mixture to reflux for 8 hours.[2]

• Carefully distill off the excess POCl₃ under reduced pressure.

• Pour the viscous residue into ice water and adjust the pH to 9-10 with potassium carbonate to precipitate the product.[2]

• Filter the white solid, wash thoroughly with water, and dry under reduced pressure to obtain 5-(4-bromophenyl)-4,6-dichloropyrimidine.[2]

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// Edges Start -> Intermediate1 [label="Dimethyl carbonate,\nNaOCH₃"]; Intermediate1 -> Intermediate2 [label="Formamidine HCl,\nNaOCH₃"]; Intermediate2 -> Product [label="POCl₃, Reflux"]; }

Synthesis of 5-(4-Bromophenyl)-4,6-dichloropyrimidine.

Synthetic Approach to 4-Phenyl-2-chloropyrimidines

A versatile and efficient two-step synthesis for 4-phenyl-2-chloropyrimidines has been described, which proceeds through the treatment of acetophenone cyanoimines under Vilsmeier-Haack conditions.[2] This methodology offers a direct route to the 4-phenyl substituted pyrimidine core.

Conceptual Protocol: Vilsmeier-Haack Synthesis of 4-(4-Bromophenyl)-2-chloropyrimidine

Step 1: Formation of the Acetophenone Cyanoimine

• React 4-bromoacetophenone with a cyanide source, such as trimethylsilyl cyanide, in the presence of a catalyst to form the corresponding cyanohydrin.

• Protect the hydroxyl group, for example, as a silyl ether.

• Treat the protected cyanohydrin with an amine source to form the cyanoimine.

Step 2: Vilsmeier-Haack Cyclization

• Subject the acetophenone cyanoimine to Vilsmeier-Haack conditions, which typically involve a mixture of phosphorus oxychloride (POCl₃) and a formamide derivative (e.g., dimethylformamide, DMF).

• This one-pot reaction facilitates the cyclization and chlorination to yield the target 4-(4-bromophenyl)-2-chloropyrimidine.

• Isolate and purify the product using standard techniques such as column chromatography or recrystallization.

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// Edges Start -> Intermediate [label="Multi-step conversion"]; Intermediate -> Product [label="Vilsmeier-Haack Reaction\n(POCl₃, DMF)"]; }

Vilsmeier-Haack synthesis of 4-phenyl-2-chloropyrimidines.

Key Applications in Drug Development

The strategic placement of chloro and bromo substituents on the pyrimidine and phenyl rings, respectively, makes these compounds highly versatile intermediates for cross-coupling reactions, most notably the Suzuki-Miyaura coupling.

Suzuki-Miyaura Cross-Coupling Reactions

The chlorine atoms on the pyrimidine ring can be selectively displaced or coupled, while the bromine on the phenyl ring provides another handle for modification. 5-(4-bromophenyl)-4,6-dichloropyrimidine has been successfully arylated with various aryl/heteroaryl boronic acids using a Palladium(0) catalyst. Good yields were obtained using 5 mol% Pd(PPh₃)₄ with K₃PO₄ as the base in 1,4-dioxane.

This reactivity is fundamental to building the molecular complexity required for potent and selective drug candidates. The ability to introduce diverse aryl and heteroaryl groups allows for the fine-tuning of a compound's pharmacological profile, including its potency, selectivity, and pharmacokinetic properties.

Role as a Precursor to Macitentan

As previously mentioned, 5-(4-bromophenyl)-4,6-dichloropyrimidine is a crucial intermediate in the synthesis of Macitentan, an orally active, potent dual endothelin receptor antagonist approved for the treatment of pulmonary arterial hypertension.[1][4][5] The synthesis of Macitentan involves the sequential substitution of the two chlorine atoms on the pyrimidine ring, demonstrating the utility of this intermediate in constructing complex drug molecules.

Safety and Handling

As with all laboratory chemicals, proper safety precautions are essential when handling bromophenyl-chloropyrimidines.

• Hazard Classification: These compounds are typically classified as irritants, causing skin and serious eye irritation. They may also cause respiratory irritation.

• Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid breathing dust. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents. Keep the container tightly closed.

• First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water for at least 15 minutes and seek medical attention. If inhaled, move to fresh air. If swallowed, rinse mouth with water and seek medical attention.

Always consult the Safety Data Sheet (SDS) for the specific compound before use.

Conclusion

Bromophenyl-chloropyrimidines are a class of highly valuable and versatile intermediates in the field of medicinal chemistry. Their synthesis, particularly that of 5-(4-bromophenyl)-4,6-dichloropyrimidine, is well-established, and their reactivity, especially in Suzuki-Miyaura cross-coupling reactions, allows for the creation of diverse libraries of compounds for drug discovery programs. The successful application of these intermediates in the synthesis of approved drugs like Macitentan underscores their importance and continues to inspire the development of new therapeutic agents based on the pyrimidine scaffold.

References

• Bolli, M. H., Boss, C., Binkert, C., et al. (2012). The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist. Journal of Medicinal Chemistry, 55(17), 7849–7861. [Link]

• PubChem. (n.d.). 2-Bromo-4-chloropyrimidine. National Center for Biotechnology Information. [Link]

• (PDF) Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine - ResearchGate. (n.d.). Retrieved January 17, 2026, from [Link]

• PubChem. (n.d.). 4-Bromo-2-chloropyrimidine. National Center for Biotechnology Information. [Link]

• Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine - Atlantis Press. (n.d.). Retrieved January 17, 2026, from [Link]

• Pharmaffiliates. (n.d.). CAS No: 1642873-05-9 | Product Name : 5-(4-Bromophenyl)-4-(2-((5-bromopyrimidin-2-yl)oxy)ethoxy)-6-chloropyrimidine. [Link]

• CP Lab Safety. (n.d.). 4-(4-Bromophenyl)pyrimidine-2-thiol, 99%+ (HPLC), C10H7BrN2S, 100 mg. [Link]

• PubChemLite. (n.d.). 2-(4-bromophenyl)-4-chloropyrimidine (C10H6BrClN2). [Link]

• Google Patents. (n.d.). US9676731B2 - Preparation of pyrimidine intermediates useful for the manufacture of macitentan.
• Google Patents. (n.d.). US10556871B1 - Method for preparing 5-(4-bromophenyl)-4,6-dichloropyrimidine.

• MDPI. (2023). 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. [Link]

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A Technical Guide to Determining the Solubility of 4-(4-Bromophenyl)-2-chloropyrimidine in Organic Solvents

Introduction: The Critical Role of Solubility in Drug Discovery

In the landscape of modern drug development, understanding the physicochemical properties of active pharmaceutical ingredients (APIs) is paramount. Among these, solubility stands out as a critical determinant of a drug's bioavailability, formulation feasibility, and ultimately, its therapeutic efficacy. This guide focuses on 4-(4-Bromophenyl)-2-chloropyrimidine, a heterocyclic compound representative of a class of molecules with significant interest in medicinal chemistry. The structural motifs present—a brominated phenyl group and a chloropyrimidine ring—confer a unique electronic and steric profile that dictates its interaction with various solvent environments.

The journey of a drug candidate from the laboratory to the clinic is fraught with challenges, many of which are rooted in suboptimal solubility. Poor aqueous solubility can lead to low absorption and erratic bioavailability, while an understanding of solubility in organic solvents is crucial for synthesis, purification, reaction chemistry, and the development of amorphous solid dispersions.[1] This document provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically determine and understand the solubility of 4-(4-Bromophenyl)-2-chloropyrimidine. It moves beyond a simple listing of data, offering insights into the principles governing solubility and providing detailed protocols for its empirical determination.

Theoretical Framework: Predicting Solubility

The principle of "like dissolves like" serves as a foundational concept in predicting solubility.[2][3] This means that solutes tend to dissolve in solvents with similar polarity. 4-(4-Bromophenyl)-2-chloropyrimidine possesses both nonpolar (the bromophenyl ring) and polar (the nitrogen-containing pyrimidine ring) characteristics. Therefore, its solubility will be a nuanced interplay of these features with the properties of the solvent.

Several factors influence the solubility of a solid in a liquid solvent:

• Temperature: For most solids, solubility increases with temperature as the dissolution process is often endothermic.[2][4]

• Solvent Polarity: The polarity of the solvent, often quantified by its dielectric constant, plays a significant role. Polar solvents will better solvate polar solutes, and nonpolar solvents will better solvate nonpolar solutes.

• Intermolecular Forces: The ability of the solvent to overcome the solute-solute interactions in the crystal lattice and form stable solute-solvent interactions is key. This involves considering hydrogen bonding, dipole-dipole interactions, and van der Waals forces.

Experimental Determination of Solubility

Given the absence of extensive published solubility data for 4-(4-Bromophenyl)-2-chloropyrimidine, empirical determination is necessary. The following sections outline a robust experimental approach.

Materials and Equipment

• 4-(4-Bromophenyl)-2-chloropyrimidine (ensure purity is characterized)

• A range of organic solvents of varying polarities (e.g., heptane, toluene, dichloromethane, acetone, ethyl acetate, methanol, isopropanol)

• Analytical balance

• Vials with screw caps

• Thermostatically controlled shaker or incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Equilibrium Solubility Determination Protocol

The equilibrium solubility method is a reliable technique for determining the saturation solubility of a compound in a specific solvent at a given temperature.

• Preparation of Solvent Systems: Prepare a set of vials, each containing a precise volume of a single organic solvent.

• Addition of Solute: Add an excess amount of 4-(4-Bromophenyl)-2-chloropyrimidine to each vial. The excess solid is crucial to ensure that equilibrium is reached at saturation.

• Equilibration: Tightly cap the vials and place them in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C). Allow the samples to equilibrate for a sufficient period (typically 24-72 hours) to ensure that the concentration of the dissolved solute has reached its maximum.

• Phase Separation: After equilibration, centrifuge the vials at a high speed to pellet the undissolved solid.

• Sample Dilution and Analysis: Carefully withdraw a known volume of the supernatant from each vial, ensuring no solid particles are transferred. Dilute the supernatant with a suitable solvent to a concentration within the linear range of the analytical method (e.g., HPLC-UV).

• Quantification: Analyze the diluted samples by HPLC to determine the concentration of 4-(4-Bromophenyl)-2-chloropyrimidine. A pre-established calibration curve of the compound is essential for accurate quantification.

• Calculation of Solubility: Calculate the solubility in mg/mL or mol/L based on the measured concentration and the dilution factor.

The following diagram illustrates the experimental workflow for determining equilibrium solubility.

Caption: Workflow for Equilibrium Solubility Determination.

High-Throughput Screening (HTS) for Solubility

For rapid screening of solubility in a larger number of solvents, a miniaturized high-throughput method can be employed. This often involves the use of 96-well plates and automated liquid handlers. While potentially less precise than the equilibrium method, it provides valuable preliminary data.

Data Presentation

The obtained solubility data should be presented in a clear and organized manner to facilitate comparison across different solvents.

Table 1: Hypothetical Solubility of 4-(4-Bromophenyl)-2-chloropyrimidine at 25 °C

Solvent	Polarity Index	Dielectric Constant	Solubility (mg/mL)
n-Heptane	0.1	1.9	< 0.1
Toluene	2.4	2.4	5.2
Dichloromethane	3.1	9.1	25.8
Ethyl Acetate	4.4	6.0	15.1
Acetone	5.1	20.7	30.5
Isopropanol	3.9	18.3	8.9
Methanol	5.1	32.6	12.3
Water	10.2	80.1	< 0.01

Note: The data in this table is hypothetical and for illustrative purposes only. Actual values must be determined experimentally.

Factors Influencing Solubility: A Deeper Dive

The hypothetical data in Table 1 can be rationalized by considering the molecular interactions at play.

Caption: Solute-Solvent Interaction Logic.

The bromophenyl group contributes to the molecule's nonpolar character, leading to some solubility in nonpolar aromatic solvents like toluene through π-π stacking and van der Waals forces. The polar pyrimidine ring, with its nitrogen atoms, allows for dipole-dipole interactions with polar aprotic solvents like acetone and dichloromethane. In polar protic solvents such as methanol, hydrogen bonding between the solvent's hydroxyl group and the nitrogen atoms of the pyrimidine ring can occur, although the overall nonpolar character of the molecule may limit extensive solubility.

Safety and Handling

As a halogenated heterocyclic compound, 4-(4-Bromophenyl)-2-chloropyrimidine should be handled with appropriate safety precautions.[5][6] It is advisable to consult the Safety Data Sheet (SDS) before handling.[6] Generally, these compounds may cause skin and eye irritation.[6][7] Handling should be performed in a well-ventilated fume hood, and personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.[1][8]

Conclusion

This technical guide provides a comprehensive framework for determining and understanding the solubility of 4-(4-Bromophenyl)-2-chloropyrimidine in organic solvents. By combining a sound theoretical understanding with robust experimental protocols, researchers can generate the critical data needed to advance their drug discovery and development programs. The principles and methodologies outlined herein are broadly applicable to other novel chemical entities, serving as a valuable resource for the scientific community.

References

• University of Toronto. (2023, August 31). Solubility of Organic Compounds. Retrieved from [Link]

• PubChem. 4-Bromo-2-chloropyrimidine. Retrieved from [Link]

• Chemistry LibreTexts. (2023, July 7). Factors Affecting Solubility. Retrieved from [Link]

• BYJU'S. Factors Affecting Solubility. Retrieved from [Link]

• University of California, Irvine. EXPERIMENT 1: DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

• YouTube. (2025, February 11). How To Determine Solubility Of Organic Compounds? Retrieved from [Link]

• O'Connell, J. P., & Prausnitz, J. M. (2001). Solvent effects on chemical processes. I: Solubility of aromatic and heterocyclic compounds in binary aqueous-organic solvents. PubMed. Retrieved from [Link]

• ResearchGate. (2016). Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine. Retrieved from [Link]

• University of Massachusetts Boston. Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Retrieved from [Link]

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Strategic Synthesis of 4-(4-Bromophenyl)-2-chloropyrimidine: A Guide to Starting Materials and Methodologies

An In-depth Technical Guide:

Introduction

4-(4-Bromophenyl)-2-chloropyrimidine stands as a critical heterocyclic building block within the landscape of modern medicinal chemistry and drug discovery. Its structure, featuring a reactive chlorine atom at the 2-position and a versatile bromophenyl moiety at the 4-position, makes it an ideal scaffold for constructing complex molecules, particularly kinase inhibitors and other targeted therapeutics. The bromine atom serves as a synthetic handle for further cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), while the 2-chloro position offers a site for nucleophilic aromatic substitution (SNAr) to introduce amines, alcohols, or thiols. The efficiency and scalability of its synthesis are therefore of paramount importance to drug development programs. This guide provides an in-depth analysis of the primary synthetic strategies, delving into the selection of starting materials and the rationale behind established experimental protocols.

Part 1: Retrosynthetic Analysis and Strategic Overview

The synthesis of 4-(4-Bromophenyl)-2-chloropyrimidine can be approached from two fundamentally different strategic directions, each with distinct advantages concerning starting material availability, scalability, and overall efficiency. The choice of strategy is often dictated by the specific needs of the research program, whether it be for rapid analogue synthesis or large-scale production.

• Strategy A (Convergent Synthesis): This approach involves a late-stage carbon-carbon bond formation, typically a Suzuki-Miyaura cross-coupling reaction. The retrosynthetic disconnection is made between the pyrimidine ring and the bromophenyl group. This strategy relies on coupling a pre-formed, halogenated pyrimidine with a suitable organoboron reagent.

• Strategy B (Linear Synthesis): This classic approach involves constructing the substituted pyrimidine ring from acyclic precursors that already contain the 4-bromophenyl moiety. The final step is the chlorination of a pyrimidinone or hydroxypyrimidine intermediate.

Caption: Retrosynthetic analysis of 4-(4-Bromophenyl)-2-chloropyrimidine.

Part 2: Synthesis via Suzuki-Miyaura Cross-Coupling (Strategy A)

This is arguably the most efficient and versatile laboratory-scale method. Its success hinges on the differential reactivity of the chlorine atoms on the pyrimidine ring. The chlorine at the C4 position is significantly more susceptible to palladium-catalyzed cross-coupling than the chlorine at the C2 position, allowing for a highly regioselective reaction.[1][2]

Starting Materials Analysis

Starting Material	Structure	Key Properties & Sourcing	Rationale for Use
2,4-Dichloropyrimidine		CAS: 3934-20-1M.P.: 61-62 °CCommercially available. Can be synthesized from inexpensive uracil via chlorination with POCl₃ or SOCl₂.[3][4]	Provides the core pyrimidine scaffold. The two chlorine atoms have distinct reactivities, enabling selective functionalization.
(4-Bromophenyl)boronic Acid		CAS: 5467-74-3M.P.: 285-290 °C (dec.)Widely available commercially.	The organoboron partner for the Suzuki coupling, introducing the 4-bromophenyl moiety. Generally stable and easy to handle.

Workflow for Suzuki-Miyaura Cross-Coupling

Caption: Experimental workflow for the Suzuki-Miyaura cross-coupling.

Detailed Experimental Protocol

This protocol is adapted from methodologies described for regioselective Suzuki couplings on dichloropyrimidines.[1]

• Vessel Preparation: To a microwave-safe reaction vial, add 2,4-dichloropyrimidine (1.0 eq.), (4-bromophenyl)boronic acid (1.1 eq.), tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.02-0.05 eq.), and potassium carbonate (K₂CO₃) (2.0-3.0 eq.).

• Solvent Addition: Add a degassed solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 v/v).

• Inerting: Seal the vial and purge with an inert gas (Nitrogen or Argon) for 5-10 minutes.

• Reaction: Place the vial in a microwave reactor and heat to 100-120 °C for 15-30 minutes, monitoring by TLC or LC-MS for the consumption of the starting pyrimidine.

  • Expertise Note: Microwave heating dramatically accelerates the reaction compared to conventional heating, which may require several hours.[1] The use of a pre-catalyst is crucial for forming the active Pd(0) species.

• Workup: After cooling, dilute the reaction mixture with ethyl acetate and water. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Concentrate the organic phase under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 4-(4-bromophenyl)-2-chloropyrimidine as a solid.

Part 3: Synthesis via Pyrimidinone Construction and Chlorination (Strategy B)

This linear approach is a more traditional method that builds the core heterocyclic ring system with the desired aryl substituent already in place. It is a two-step process involving a cyclocondensation followed by a chlorination.

Starting Materials Analysis

Starting Material	Structure	Key Properties & Sourcing	Rationale for Use
Ethyl 3-(4-bromophenyl)-3-oxopropanoate	(Illustrative Analogue)	CAS: 20113-17-7Can be synthesized via Claisen condensation of ethyl 4-bromobenzoate and ethyl acetate.	This β-ketoester provides the C-C-C backbone and the pre-installed 4-bromophenyl group required for the cyclization.
Urea		CAS: 57-13-6Inexpensive, bulk chemical.	Serves as the N-C-N source to form the pyrimidine ring through reaction with the 1,3-dicarbonyl system of the ketoester.
Phosphorus Oxychloride (POCl₃)		CAS: 10025-87-3Common laboratory reagent.	A powerful chlorinating agent used to convert the hydroxyl group of the pyrimidinone tautomer into the desired 2-chloro substituent.

Workflow for Pyrimidinone Construction and Chlorination

Caption: Workflow for the linear synthesis via a pyrimidinone intermediate.

Detailed Experimental Protocol

Step 1: Synthesis of 4-(4-bromophenyl)pyrimidin-2(1H)-one

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve sodium metal (1.1 eq.) in absolute ethanol to prepare a fresh solution of sodium ethoxide.

• Addition of Reagents: To the sodium ethoxide solution, add urea (1.2 eq.) followed by the dropwise addition of ethyl 3-(4-bromophenyl)-3-oxopropanoate (1.0 eq.).

• Cyclocondensation: Heat the resulting mixture to reflux for 4-6 hours. Monitor the reaction by TLC.

• Workup: After cooling to room temperature, pour the reaction mixture into ice-water. Acidify with concentrated HCl until the pH is ~5-6 to precipitate the product.

• Isolation: Filter the solid precipitate, wash thoroughly with water, and dry under vacuum to obtain the pyrimidinone intermediate. This product is often used in the next step without further purification.

Step 2: Chlorination to 4-(4-Bromophenyl)-2-chloropyrimidine

• Reaction Setup: In a flask equipped with a reflux condenser and a gas trap (to neutralize HCl fumes), suspend the crude 4-(4-bromophenyl)pyrimidin-2(1H)-one (1.0 eq.) in phosphorus oxychloride (POCl₃) (5-10 eq.).

• Chlorination: Heat the mixture to reflux (approx. 105-110 °C) for 2-4 hours. The suspension should become a clear solution as the reaction proceeds.

  • Trustworthiness Note: This reaction is exothermic and generates corrosive HCl gas. It must be performed in a well-ventilated fume hood. The excess POCl₃ acts as both the reagent and the solvent.

• Workup: Carefully quench the reaction by slowly pouring the cooled mixture onto crushed ice. This is a highly exothermic process.

• Isolation: The product will precipitate as a solid. Filter the solid, wash with cold water until the filtrate is neutral, and then wash with a small amount of cold ethanol.

• Purification: Dry the crude product. Recrystallization from ethanol or isopropanol can be performed if higher purity is required.

Part 4: Comparative Analysis and Field Insights

Feature	Strategy A (Suzuki Coupling)	Strategy B (Linear Construction)
Overall Yield	Generally good to excellent (70-95%).	Moderate to good, but is a two-step process where yields can compound negatively.
Versatility	Extremely high. A single pyrimidine core (2,4-dichloropyrimidine) can be coupled with hundreds of different boronic acids to create a library of analogues.	Lower. A new β-ketoester starting material must be synthesized for each new aryl substituent.
Scalability	Can be challenging due to the cost of palladium catalysts and the need for rigorous inert conditions.	Generally more scalable. Uses inexpensive bulk reagents (urea, POCl₃). The main cost is the synthesis of the β-ketoester.
Starting Materials	Relies on commercially available or easily synthesized dichloropyrimidines and boronic acids.	Requires synthesis of a specific β-ketoester, which adds a step to the overall sequence.
Robustness	Sensitive to catalyst poisoning and requires careful control of reaction conditions.	Involves harsh reagents (POCl₃, strong base/acid) but the reactions are typically robust and high-yielding.

Senior Application Scientist Insight:

• Choose Strategy A for Discovery Chemistry: When the goal is rapid synthesis of a diverse set of analogues for structure-activity relationship (SAR) studies, the Suzuki-Miyaura approach is unparalleled. Its convergent nature and compatibility with a vast array of commercially available boronic acids make it the method of choice for lead discovery and optimization.

• Choose Strategy B for Process Development: For producing a single, well-defined target on a larger scale (kilo-scale), the linear construction route is often more economically viable. It avoids expensive and sometimes toxic heavy metal catalysts and relies on classical, well-understood reactions that are more amenable to large-scale chemical manufacturing.

Conclusion

The synthesis of 4-(4-bromophenyl)-2-chloropyrimidine is well-established, with two primary, reliable strategies available to the modern chemist. The selection of starting materials is intrinsically linked to the chosen synthetic route. A convergent Suzuki-Miyaura coupling of 2,4-dichloropyrimidine and (4-bromophenyl)boronic acid offers maximum flexibility and speed for research applications. Conversely, a linear approach starting from a β-ketoester and urea , followed by chlorination, provides a more traditional and often more scalable route for large-scale production. A thorough understanding of the causality behind each experimental choice allows researchers and drug development professionals to select the optimal pathway that aligns with their specific project goals, be it speed, versatility, or cost-effectiveness.

References

• Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine.
• Preparation of pyrimidine intermediates useful for the manufacture of macitentan.
• Preparation method of 5-(4-bromophenyl)-4,6-dichloropyrimidine.
• 2,4-Dichloropyrimidine synthesis.ChemicalBook.
• 2,4-Dichloropyrimidine.
• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids.MDPI.
• Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction.

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reaction mechanism for the formation of the pyrimidine ring

An In-depth Technical Guide to the Reaction Mechanism for the Formation of the Pyrimidine Ring

Introduction

The pyrimidine ring is a fundamental heterocyclic scaffold with immense significance in the fields of biology and medicine.[1][2] As a core component of the nucleobases cytosine, thymine, and uracil, it is integral to the structure and function of DNA and RNA.[1][3][] Beyond its role in nucleic acids, the pyrimidine moiety is a prevalent feature in a wide array of synthetic compounds, including therapeutic agents such as barbiturates and the antiretroviral drug zidovudine.[1] Consequently, a deep understanding of the mechanisms underlying pyrimidine ring formation is crucial for researchers in molecular biology, drug discovery, and synthetic organic chemistry.

This guide provides a comprehensive exploration of the reaction mechanisms for pyrimidine ring formation, catering to researchers, scientists, and drug development professionals. We will delve into both the elegant, enzyme-catalyzed de novo biosynthesis pathway and the versatile strategies employed in laboratory synthesis.

Part 1: De Novo Biosynthesis of the Pyrimidine Ring

In biological systems, the pyrimidine ring is constructed de novo from simple precursor molecules.[3][5] This evolutionarily conserved pathway involves a series of six enzymatic steps, ultimately yielding the first key pyrimidine nucleotide, uridine 5'-monophosphate (UMP).[5][6] A key distinction from purine biosynthesis is that the pyrimidine ring is assembled first and then attached to the ribose 5-phosphate moiety.[7][8] The atoms of the pyrimidine ring are sourced from bicarbonate, the amino acid aspartate, and the amide nitrogen of glutamine.[7][8]

The Enzymatic Cascade of De Novo Pyrimidine Synthesis

The de novo synthesis of pyrimidines is a highly regulated and energy-dependent process.[3] In eukaryotes, the first three enzymatic activities are consolidated into a single multifunctional protein known as CAD, which comprises carbamoyl phosphate synthetase II, aspartate transcarbamoylase, and dihydroorotase.[7][9] The final two enzymatic steps are carried out by another bifunctional enzyme, UMP synthase.[9]

Step	Enzyme	Product	Key Mechanistic Features
1	Carbamoyl Phosphate Synthetase II (CPS II)	Carbamoyl Phosphate	The committed and rate-limiting step in animals.[3][9] Glutamine provides the nitrogen, which attacks a carbonyl phosphate intermediate derived from bicarbonate and ATP.
2	Aspartate Transcarbamoylase (ATCase)	Carbamoyl Aspartate	A nucleophilic acyl substitution where the amino group of aspartate attacks the carbonyl carbon of carbamoyl phosphate.[7][9]
3	Dihydroorotase	Dihydroorotate	An intramolecular condensation reaction (cyclization) followed by dehydration to form the six-membered ring.[5][9]
4	Dihydroorotate Dehydrogenase (DHODH)	Orotate	An oxidation reaction that introduces a double bond into the pyrimidine ring, forming the aromatic orotate. This is the only mitochondrial enzyme in the pathway.[9]
5	Orotate Phosphoribosyltransferase (OPRT)	Orotidine 5'-Monophosphate (OMP)	The pyrimidine ring (orotate) is attached to a ribose-5-phosphate moiety provided by 5-phosphoribosyl-1-pyrophosphate (PRPP).[6][9]
6	OMP Decarboxylase	Uridine 5'-Monophosphate (UMP)	A decarboxylation reaction that removes the carboxyl group from orotate to form the final product, UMP.[5][9]

Visualizing the De Novo Pathway

Caption: Generalized Mechanism of the Biginelli Reaction.

The Pinner Synthesis

Another classical method is the Pinner pyrimidine synthesis, which involves the condensation of a 1,3-dicarbonyl compound (such as a β-diketone or β-ketoester) with an amidine. [10][11][12]This acid- or base-catalyzed reaction is a versatile route to a wide range of substituted pyrimidines. [11]The mechanism generally proceeds through initial nucleophilic attack of the amidine on one of the carbonyl groups, followed by cyclization and dehydration. [10]

Modern Synthetic Approaches

Contemporary methods for pyrimidine synthesis often focus on improving efficiency, substrate scope, and environmental friendliness. These include:

• Microwave-assisted synthesis: To accelerate reaction times and improve yields.

• Use of novel catalysts: Including Lewis acids and solid-supported catalysts for easier separation and recycling. [13]* Multi-component reactions: Expanding on the Biginelli concept to create diverse libraries of pyrimidine derivatives for drug screening. [14][15]

Experimental Protocol: Synthesis of a Dihydropyrimidinone via the Biginelli Reaction

This protocol provides a representative procedure for the synthesis of a dihydropyrimidinone derivative using a classic Biginelli condensation.

Objective: To synthesize 5-ethoxycarbonyl-6-methyl-4-phenyl-3,4-dihydropyrimidin-2(1H)-one.

Materials:

• Benzaldehyde (1.06 g, 10 mmol)

• Ethyl acetoacetate (1.30 g, 10 mmol)

• Urea (0.90 g, 15 mmol)

• Ethanol (20 mL)

• Concentrated Hydrochloric Acid (0.5 mL)

• Ice bath

• Reflux apparatus

• Buchner funnel and filter paper

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, combine benzaldehyde (10 mmol), ethyl acetoacetate (10 mmol), urea (15 mmol), and ethanol (20 mL).

• Acid Catalysis: While stirring the mixture, slowly add concentrated hydrochloric acid (0.5 mL). The addition of the acid is exothermic; maintain control over the temperature if necessary.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle. Maintain a gentle reflux for 4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Crystallization: After the reflux period, allow the reaction mixture to cool to room temperature. Then, place the flask in an ice bath for 30 minutes to facilitate the crystallization of the product.

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials and impurities.

• Drying: Dry the product in a vacuum oven at 60 °C to a constant weight.

• Characterization: The identity and purity of the product can be confirmed by determining its melting point and by spectroscopic analysis (¹H NMR, ¹³C NMR, IR).

Self-Validation: The success of the synthesis is validated by the isolation of a crystalline solid with a sharp melting point consistent with the literature value for the target compound. Spectroscopic data should unambiguously confirm the structure of the dihydropyrimidinone, showing characteristic peaks for the aromatic, pyrimidine ring, and ester functional groups.

Conclusion

The formation of the pyrimidine ring is a process of fundamental importance, spanning from the intricate enzymatic pathways in living organisms to the versatile and powerful reactions conducted in the synthetic chemistry laboratory. The de novo biosynthesis pathway provides a blueprint of efficiency and precise regulation, offering targets for therapeutic intervention. Concurrently, laboratory methods like the Biginelli and Pinner syntheses provide the tools to construct a vast array of pyrimidine derivatives, fueling the engine of drug discovery and materials science. A thorough grasp of these reaction mechanisms is, therefore, indispensable for any scientist working at the interface of chemistry and biology.

References

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• Title: De novo pyrimidine synthesis steps, pathways, uses - Microbe Notes Source: Microbe Notes URL: [Link]

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• Title: de novo synthesis of pyrimidine ribonucleotides - DAV University Source: DAV University URL: [Link]

• Title: Pyrimidine synthesis - Organic Chemistry Portal Source: Organic Chemistry Portal URL: [Link]

• Title: BIOSYNTHESIS OF PYRIMIDINE RIBONUCLEOTIDES - DAV University Source: DAV University URL: [Link]

• Title: Metabolism | Nucleotide Synthesis | Purine and Pyrimidine Synthesis - YouTube Source: YouTube URL: [Link]

• Title: Pyrimidine Biosynthesis - Slideshare Source: Slideshare URL: [Link]

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• Title: Pinner pyrimidine synthesis - Slideshare Source: Slideshare URL: [Link]

• Title: BIGINELLI REACTION - Slideshare Source: Slideshare URL: [Link]

• Title: Pinner Pyrimidine Synthesis - YouTube Source: YouTube URL: [Link]

• Title: Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds - MDPI Source: MDPI URL: [Link]

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An In-depth Technical Guide to the Potential Biological Activities of 4-(4-Bromophenyl)-2-chloropyrimidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrimidine Scaffold in Modern Drug Discovery

The pyrimidine ring is a cornerstone of medicinal chemistry, forming the central scaffold of nucleobases such as cytosine, thymine, and uracil, which are fundamental to the structure of DNA and RNA.[1][2] This inherent biological relevance has made the pyrimidine nucleus a "privileged structure" in drug design, leading to the development of a vast array of therapeutic agents.[2] The functionalization of the pyrimidine core at various positions allows for the fine-tuning of its physicochemical properties and biological activity, giving rise to compounds with a wide spectrum of pharmacological effects, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3]

This guide focuses on a specific, promising class of these compounds: 4-(4-Bromophenyl)-2-chloropyrimidine derivatives . The strategic placement of a 4-bromophenyl group at the C4 position and a reactive chloro group at the C2 position creates a molecule with significant potential for both direct biological activity and further chemical modification. The 4-bromophenyl moiety is known to be crucial for the anticancer activity of some heterocyclic compounds, while the 2-chloro substituent serves as a versatile synthetic handle for creating diverse chemical libraries.

This document serves as a technical resource, synthesizing current knowledge and providing field-proven insights into the synthesis, potential mechanisms of action, and experimental evaluation of these derivatives.

Synthesis of the 4-(4-Bromophenyl)-2-chloropyrimidine Core

While a direct, one-pot synthesis for 4-(4-bromophenyl)-2-chloropyrimidine is not extensively documented, a plausible and efficient synthetic route can be designed based on established pyrimidine chemistry. A common strategy involves the construction of a pyrimidinone (or dihydroxypyrimidine) ring, followed by chlorination.

A logical approach begins with the condensation of a β-ketoester or a related three-carbon precursor with an amidine-containing compound. For this specific scaffold, a key intermediate would be 4-(4-bromophenyl)-3-oxobutanoate, which can be cyclized with urea or a similar reagent to form the pyrimidin-2-one ring. The subsequent chlorination of the hydroxyl group at the C2 position is typically achieved using a strong chlorinating agent like phosphorus oxychloride (POCl₃).

This two-step process offers a reliable pathway to the core scaffold, which can then be used for further derivatization, particularly via nucleophilic substitution at the highly reactive C2-chloro position.

Potential Biological Activities and Mechanisms of Action

The unique combination of the pyrimidine core, a halogenated phenyl ring, and a reactive chlorine atom suggests that these derivatives are likely to interact with multiple biological targets. The primary areas of therapeutic promise are in oncology, infectious diseases, and inflammatory disorders.

Anticancer Activity

Pyrimidine derivatives are well-established as potent anticancer agents, often functioning as inhibitors of crucial cellular signaling pathways.

Mechanism of Action: Kinase Inhibition

A primary mechanism for the anticancer effect of many heterocyclic compounds is the inhibition of protein kinases, which are critical regulators of cell growth, proliferation, and survival. The 4-aryl-pyrimidine scaffold is a known pharmacophore for targeting kinases such as Epidermal Growth Factor Receptor (EGFR) and Aurora Kinases.

• EGFR Inhibition: EGFR is a receptor tyrosine kinase that, when overactive, drives the growth of several cancers. Pyrimidine derivatives can act as ATP-competitive inhibitors, binding to the kinase domain of EGFR and preventing the downstream signaling that leads to cell proliferation.

• Aurora Kinase Inhibition: Aurora kinases are essential for proper cell division (mitosis). Their inhibition by small molecules like pyrimidine derivatives can lead to mitotic arrest and ultimately, apoptosis (programmed cell death) in cancer cells.

The 4-bromophenyl group can enhance binding affinity within the kinase active site through hydrophobic and halogen-bonding interactions.

Quantitative Data: In Vitro Cytotoxicity

The anticancer potential of novel compounds is initially assessed by their cytotoxicity against various human cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) is a key metric, representing the concentration of the drug required to inhibit the growth of 50% of the cancer cells.

Derivative Type	Cancer Cell Line	Activity (IC₅₀)	Reference
Substituted Pyrimidines	Liver (HepG2)	5.50 - 8.66 µg/mL	[4] (from previous search)
Substituted Pyrimidines	Breast (MCF-7)	7.29 µg/mL	[4] (from previous search)
Thiazolo-pyrimidines	Melanoma (C32)	87.4 µM	[5] (from previous search)
Bisanilinopyrimidine	Aurora A Kinase	0.075 µM	[6] (from previous search)
Note: Data is for structurally related pyrimidine derivatives to indicate potential efficacy.

Antimicrobial Activity

The emergence of drug-resistant pathogens necessitates the discovery of new antimicrobial agents. Chloropyrimidines have been identified as a class of compounds with significant in vitro activity against various microbes.[7]

Mechanism of Action

While the exact mechanisms are often multifactorial, pyrimidine derivatives can interfere with essential microbial processes:

• Enzyme Inhibition: They can inhibit enzymes crucial for microbial survival, such as dihydrofolate reductase (DHFR), which is vital for nucleotide synthesis.

• Cell Wall/Membrane Disruption: The lipophilic nature of the aryl-substituted pyrimidine can facilitate its insertion into the bacterial cell membrane, disrupting its integrity and leading to cell death.

The presence of the chloro-group at the C2 position is a key feature for the antimycobacterial activity observed in some pyrimidine series.[7] The 4-bromophenyl moiety may contribute to this activity by increasing the lipophilicity of the molecule, thereby enhancing its ability to cross microbial cell membranes.

Quantitative Data: Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Derivative Type	Microorganism	Activity (MIC)	Reference
Chloropyrimidines	Mycobacterium tuberculosis	0.75 µg/mL	[7]
Chloropyrimidines	Escherichia coli	12.5 µg/mL	[7]
Chloropyrimidines	Pseudomonas aeruginosa	12.5 µg/mL	[7]
Chloropyrimidines	Aspergillus fumigatus	Potent Activity	[7]
Note: Data is for structurally related chloropyrimidine derivatives to indicate potential efficacy.

Anti-inflammatory Activity

Chronic inflammation is a key driver of many diseases. Pyrimidine derivatives have shown promise as anti-inflammatory agents, primarily by targeting the enzymes responsible for producing pro-inflammatory mediators.

Mechanism of Action: COX Inhibition

The primary mechanism of action for many non-steroidal anti-inflammatory drugs (NSAIDs) is the inhibition of cyclooxygenase (COX) enzymes (COX-1 and COX-2). These enzymes are responsible for converting arachidonic acid into prostaglandins, which are key mediators of pain and inflammation. By inhibiting COX enzymes, particularly the inducible COX-2 isoform, pyrimidine derivatives can effectively reduce the production of these pro-inflammatory signaling molecules.

Some pyrrole derivatives with a 4-chlorophenyl substituent have demonstrated potent anti-inflammatory activity by reducing carrageenan-induced paw edema in animal models and suppressing the production of the pro-inflammatory cytokine TNF-α.[8][9] This suggests that the 4-bromophenyl-pyrimidine scaffold could exhibit similar or enhanced activity.

Essential Experimental Protocols

To validate the potential biological activities of 4-(4-Bromophenyl)-2-chloropyrimidine derivatives, a series of standardized in vitro and in vivo assays are required.

Protocol: In Vitro Anticancer Activity (MTT Assay)

This protocol outlines the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric method used to assess cell viability and, by extension, the cytotoxic potential of a compound.

Objective: To determine the IC₅₀ value of a test compound against a cancer cell line.

Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 4-(4-Bromophenyl)-2-chloropyrimidine derivative in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle-only (e.g., 0.1% DMSO) and no-treatment controls.

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into a purple formazan precipitate.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or acidic isopropanol) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the logarithm of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Protocol: In Vivo Anti-inflammatory Activity (Carrageenan-Induced Paw Edema)

This is a standard in vivo model for evaluating the acute anti-inflammatory activity of novel compounds.

Objective: To assess the ability of a test compound to reduce acute inflammation in a rat model.

Methodology:

• Animal Acclimatization: Use adult Wistar rats (150-200g). Acclimatize the animals for at least one week before the experiment.

• Grouping and Dosing: Divide the animals into groups (n=6): a control group (vehicle), a reference standard group (e.g., Diclofenac, 25 mg/kg), and test groups receiving different doses of the 4-(4-Bromophenyl)-2-chloropyrimidine derivative (e.g., 10, 20, 40 mg/kg) via oral gavage or intraperitoneal injection.

• Baseline Measurement: One hour after compound administration, measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Induction of Inflammation: Inject 0.1 mL of a 1% carrageenan solution (in saline) into the sub-plantar region of the right hind paw.

• Edema Measurement: Measure the paw volume at regular intervals after the carrageenan injection (e.g., at 1, 2, 3, and 4 hours).

• Data Analysis: Calculate the percentage of edema (inflammation) at each time point using the formula: % Edema = [(Vt - V₀) / V₀] x 100, where Vt is the paw volume at time 't' and V₀ is the initial paw volume. Calculate the percentage inhibition of edema for the treated groups compared to the control group.

Conclusion and Future Directions

The 4-(4-Bromophenyl)-2-chloropyrimidine scaffold represents a highly promising starting point for the development of novel therapeutic agents. The existing body of literature on related pyrimidine derivatives strongly suggests that this class of compounds possesses significant potential for anticancer, antimicrobial, and anti-inflammatory activities. The presence of the 4-bromophenyl group is often associated with enhanced biological efficacy, while the 2-chloro position provides a reactive site for the synthesis of diverse derivative libraries to optimize potency and selectivity.

Future research should focus on the following areas:

• Synthesis of a Focused Library: Synthesize a series of derivatives by performing nucleophilic substitution reactions at the C2-chloro position to explore the structure-activity relationship (SAR) in detail.

• Broad-Spectrum Biological Screening: Evaluate these new derivatives against a wide panel of cancer cell lines, pathogenic microbes, and in various models of inflammation.

• Mechanism of Action Studies: For the most potent compounds, conduct detailed mechanistic studies, such as kinase profiling assays, cell cycle analysis, apoptosis assays, and cytokine profiling to identify specific molecular targets.

• In Vivo Efficacy and Safety: Advance the most promising lead compounds into preclinical animal models to evaluate their in vivo efficacy, pharmacokinetics, and safety profiles.

By systematically exploring the chemical space around this core structure, researchers can unlock its full therapeutic potential and develop next-generation medicines for a range of challenging diseases.

References

• Journal of Advanced Scientific Research. Pyrimidine As Anticancer Agent: A Review.

• Cuccia, S. J., et al. (2002). A novel and efficient synthesis of 4- phenyl -2 - chloropyrimidines from acetophenone cyanoimines. Synthetic Communications, 32(19), 3011-3018. [Online] Available at: [Link]

• Agarwal, N., et al. (2002). Chloropyrimidines as a new class of antimicrobial agents. Bioorganic & Medicinal Chemistry, 10(4), 869-874. [Online] Available at: [Link]

• Zlatanova-Tenisheva, H., et al. (2025). Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1H-Pyrrol-1-yl)-3-Phenylpropanoic Acid. MDPI. [Online] Available at: [Link]

• Seth, S., et al. (1996). Biological activity of 4-(4-bromophenyl)-thiosemicarbazide. Acta Crystallographica Section C, 52(Pt 9), 2377-2379. [Online] Available at: [Link]

• Saeed, A., et al. (2018). Synthesis, characterization and in silico biological activity of some 2-(N,N-dimethyl guanidinyl)-4,6-diaryl pyrimidines. Beni-Suef University Journal of Basic and Applied Sciences, 7(4), 516-521. [Online] Available at: [Link]

• Sathish Kumar, M., et al. (2014). Development of ortho-Chlorophenyl Substituted Pyrimidines as Exceptionally Potent Aurora Kinase Inhibitors. ACS Medicinal Chemistry Letters, 5(11), 1219-1223. [Online] Available at: [Link]

• Juniper Publishers. (2017). Biological Activity of Pyrimidine Derivativies: A Review. [Online] Available at: [Link]

• Khedr, M. A., et al. (2022). Investigation of the Anticancer and Drug Combination Potential of Brominated Coelenteramines toward Breast and Prostate Cancer. Pharmaceuticals, 15(11), 1391. [Online] Available at: [Link]

• Bolli, M. H., et al. (2012). The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist. Journal of Medicinal Chemistry, 55(17), 7849-7861. [Online] Available at: [Link]

• ResearchGate. (n.d.). 2,4-Dichloropyrimidine. [Online] Available at: [Link]

• ResearchGate. (2025). Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1H-Pyrrol-1-yl)-3-Phenylpropanoic Acid. [Online] Available at: [Link]

• Biernasiuk, A., et al. (2022). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. Molecules, 27(21), 7247. [Online] Available at: [Link]

• World Journal of Advanced Research and Reviews. (2021). An overview on synthesis and biological activity of pyrimidines. [Online] Available at: [Link]

• PubMed. (2025). Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1H-Pyrrol-1-yl)-3-Phenylpropanoic Acid. [Online] Available at: [Link]

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literature review of 4-(4-Bromophenyl)-2-chloropyrimidine applications

An In-depth Technical Guide to the Applications of 4-(4-Bromophenyl)-2-chloropyrimidine

Authored by a Senior Application Scientist

Foreword

In the landscape of modern drug discovery and organic synthesis, the strategic value of a molecular scaffold is measured by its versatility, reactivity, and the biological relevance of its derivatives. The pyrimidine nucleus, a cornerstone of life's genetic code, has long been a privileged scaffold in medicinal chemistry.[1][2] When functionalized with specific reactive handles, its utility expands exponentially. This guide focuses on one such pivotal molecule: 4-(4-Bromophenyl)-2-chloropyrimidine. Through the lens of a senior application scientist, we will dissect not just the what but the why and how of its applications, moving beyond a simple literature review to provide a practical, in-depth technical resource for researchers, scientists, and drug development professionals. We will explore its role as a critical intermediate in synthesizing complex therapeutics and its utility as a platform for discovering novel bioactive agents, grounded in mechanistic understanding and validated protocols.

Core Molecular Attributes and Synthetic Accessibility

Before delving into its applications, it is crucial to understand the inherent chemical logic of 4-(4-Bromophenyl)-2-chloropyrimidine. The molecule possesses three key features that define its synthetic utility:

• The Pyrimidine Core: A nitrogen-containing heterocycle that is a common feature in a vast array of biologically active compounds, including kinase inhibitors and anti-cancer agents.[1][2] Its nitrogen atoms can act as hydrogen bond acceptors, crucial for molecular recognition at enzyme active sites.

• The 2-Chloro Substituent: This is the most reactive site for nucleophilic aromatic substitution (SNAr). The electron-withdrawing nature of the pyrimidine ring's nitrogen atoms activates the chlorine atom, making it an excellent leaving group for reactions with amines, alcohols, and thiols.

• The 4-(4-Bromophenyl) Group: This group serves two purposes. The phenyl ring provides a scaffold for building molecular complexity and engaging in hydrophobic or π-stacking interactions within biological targets. The bromine atom on this ring is a classical handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, allowing for the introduction of diverse aryl or alkyl groups.

A Validated Synthetic Route

A reliable supply of this intermediate is paramount for any research program. A robust, three-step synthesis starting from commercially available methyl 2-(4-bromophenyl) acetate has been optimized, with a total yield of 52.8%.[3][4]

Experimental Protocol: Synthesis of 5-(4-Bromophenyl)-4,6-dichloropyrimidine

This protocol is adapted from the optimized method described in the literature.[3][4]

Step 1: Synthesis of Dimethyl 2-(4-bromophenyl)malonate

• To a solution of sodium methoxide (prepared from 1.2 eq of sodium in methanol), add methyl 2-(4-bromophenyl) acetate (1.0 eq) and dimethyl carbonate (3.0 eq).

• Heat the mixture to reflux for 6-8 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture and neutralize with acetic acid.

• Remove the solvent under reduced pressure.

• Extract the residue with ethyl acetate and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the crude product, which can be used in the next step without further purification.

Step 2: Synthesis of 5-(4-Bromophenyl)pyrimidine-4,6-diol

• To a solution of the crude dimethyl 2-(4-bromophenyl)malonate from Step 1 in methanol, add formamide (5.0 eq) and sodium methoxide (2.5 eq).

• Heat the mixture to reflux for 8-10 hours.

• Cool the reaction mixture and pour it into ice water.

• Acidify the solution with concentrated HCl to precipitate the product.

• Filter the solid, wash with water, and dry to obtain 5-(4-bromophenyl)pyrimidine-4,6-diol.

Step 3: Synthesis of 5-(4-Bromophenyl)-4,6-dichloropyrimidine

• Slowly add the 5-(4-bromophenyl)pyrimidine-4,6-diol (1.0 eq) to phosphorus oxychloride (POCl₃, 10 vol).

• Heat the mixture to reflux for 8 hours.

• Distill off the excess POCl₃ under reduced pressure.

• Carefully pour the viscous residue into ice water.

• Adjust the pH to 9-10 with potassium carbonate to precipitate the product.

• Filter the solid, wash thoroughly with water, and dry under reduced pressure to afford the final product as a white solid.[4]

Application as a Cornerstone Intermediate in Drug Synthesis

The primary and most significant application of 4-(4-Bromophenyl)-2-chloropyrimidine is as a key building block in the synthesis of high-value pharmaceutical agents.

Synthesis of Macitentan: A Dual Endothelin Receptor Antagonist

Macitentan is an orally active dual endothelin receptor antagonist approved for the treatment of pulmonary arterial hypertension.[5][6] The synthesis of Macitentan heavily relies on a related intermediate, 5-(4-bromophenyl)-4,6-dichloropyrimidine, highlighting the importance of this structural motif.[4][5][7] A key fragment, 5-(4-Bromophenyl)-4-(2-((5-bromopyrimidin-2-yl)oxy)ethoxy)-6-chloropyrimidine, is synthesized from this family of compounds.[8] The chloro- and bromo-substituents on the pyrimidine core are sequentially displaced to build the complex structure of the final drug.

The logic of the synthesis is elegant in its differential reactivity. One chlorine atom is displaced by an alcohol via an SNAr reaction, while the other is later displaced by a sulfonamide. This differential reactivity is often controlled by reaction conditions such as temperature and the nature of the nucleophile.

Workflow: Synthesis of Macitentan Precursor

Caption: Synthetic logic for a key Macitentan precursor.

A Versatile Scaffold for Kinase Inhibitor Discovery

The pyrimidine scaffold is a well-established core for the development of protein kinase inhibitors.[9][10] Kinases play a central role in cell signaling, and their dysregulation is a hallmark of cancer and inflammatory diseases.[2][9] 4-(4-Bromophenyl)-2-chloropyrimidine provides a perfect starting point for generating libraries of potential kinase inhibitors.

The general design strategy involves:

• N2-Position: The 2-chloro group is readily displaced by various amines to introduce groups that can interact with the hinge region of the kinase active site.

• C5-Position: The bromophenyl group can be modified via cross-coupling to explore the solvent-exposed region of the ATP-binding pocket, often improving potency and selectivity.

Case Study: Aurora Kinase Inhibitors

Aurora kinases are critical for cell cycle regulation, and their inhibition is a validated anti-cancer strategy. The bisanilinopyrimidine scaffold is a known inhibitor class.[11] Using 2,4-dichloropyrimidine derivatives, libraries of compounds have been synthesized where different anilines are sequentially added at the C2 and C4 positions.[11] While not a direct example using 4-(4-Bromophenyl)-2-chloropyrimidine, the chemistry is directly translatable and provides a clear blueprint for its use. The 4-(4-bromophenyl) group would serve as the "A-ring" in this context, with the bromine available for late-stage diversification.

Workflow: Library Synthesis for Kinase Inhibitors

Caption: Two-phase library synthesis strategy for kinase inhibitors.

Advanced Applications in Palladium-Catalyzed Cross-Coupling

The presence of two distinct halogen atoms (Cl and Br) at different positions on the molecule opens up opportunities for selective and sequential cross-coupling reactions, a powerful tool in modern organic synthesis.

Suzuki-Miyaura Reactions

A study demonstrated the successful arylation of the related 5-(4-bromophenyl)-4,6-dichloropyrimidine with various aryl/heteroaryl boronic acids using a palladium catalyst (Pd(PPh₃)₄).[12] The reaction conditions were optimized, finding that K₃PO₄ as a base in a 1,4-dioxane/water solvent system provided good yields.[12] This chemistry is directly applicable to 4-(4-Bromophenyl)-2-chloropyrimidine. The bromine on the phenyl ring is generally more reactive in Suzuki couplings than the chlorine on the electron-deficient pyrimidine ring, allowing for selective functionalization at the phenyl position first.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is adapted from the literature for arylating a bromophenyl-pyrimidine scaffold.[12]

• Add 4-(4-Bromophenyl)-2-chloropyrimidine (1.0 eq) and Pd(PPh₃)₄ (5 mol%) to a Schlenk flask.

• Evacuate and backfill the flask with an inert atmosphere (e.g., Argon or Nitrogen).

• Add the solvent (e.g., 1,4-Dioxane, 6 mL per mmol of substrate).

• Stir the mixture for 30 minutes at room temperature.

• Add the aryl/heteroaryl boronic acid (1.1 eq), K₃PO₄ (2.0 eq), and distilled water (1.5 mL per mmol of substrate).

• Heat the reaction mixture to reflux (70-80 °C) for 18-22 hours, monitoring by TLC.

• Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution and purify the residue by column chromatography on silica gel to yield the desired coupled product.

Data Summary: Suzuki Coupling Reaction Yields

The following table summarizes representative yields from a study on a similar substrate, demonstrating the feasibility of the reaction with different boronic acids.[12]

Entry	Aryl Boronic Acid	Yield (%)
1	Phenylboronic acid	75
2	4-Methylphenylboronic acid	82
3	4-Methoxyphenylboronic acid	85
4	2-Thiopheneboronic acid	78

Data adapted from a study on 5-(4-bromophenyl)-4,6-dichloropyrimidine, which is expected to have similar reactivity at the bromophenyl position.

Broader Biological Significance

The derivatives of 4-(4-Bromophenyl)-2-chloropyrimidine belong to the broader class of pyrimidine compounds, which exhibit an extensive range of biological activities.[1] Research into functionally similar molecules, such as 4-(4-bromophenyl)-thiazol-2-amine derivatives, has shown promising antimicrobial and anticancer activities.[13] This suggests that the 4-bromophenyl moiety itself, when attached to a heterocyclic core, is a valuable pharmacophore. The synthesis of novel derivatives using 4-(4-Bromophenyl)-2-chloropyrimidine as a starting material is therefore a promising avenue for the discovery of new therapeutic agents targeting a wide array of diseases, including cancer, inflammation, and microbial infections.[1][13][14]

Conclusion

4-(4-Bromophenyl)-2-chloropyrimidine is far more than a simple chemical intermediate; it is a strategically designed building block that offers multiple, distinct points for chemical elaboration. Its utility is proven in the synthesis of complex, approved drugs like Macitentan and demonstrated in its potential for creating diverse libraries of kinase inhibitors. The differential reactivity of its chloro and bromo substituents provides a sophisticated platform for controlled, sequential modifications using robust and well-understood synthetic methodologies like SNAr and Suzuki-Miyaura coupling. For the medicinal chemist and drug development professional, this molecule represents a reliable and versatile starting point on the path to discovering the next generation of therapeutics.

References

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• Arshad, N., et al. (2022). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 27(19), 6653. [Link][12]

• Li, Y., et al. (2015). Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine. Atlantis Press. [Link][3]

• Gopalsamy, A., et al. (2012). Development of ortho-Chlorophenyl Substituted Pyrimidines as Exceptionally Potent Aurora Kinase Inhibitors. ACS Medicinal Chemistry Letters, 3(10), 824-828. [Link][11]

• Sharma, D., et al. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. BMC Chemistry, 13(1), 53. [Link][13]

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• Chen, Z., et al. (2006). Synthesis and single-crystal X-ray characterization of 4,4''-functionalized 4'-(4-bromophenyl)-2,2':6',2''-terpyridines. The Journal of Organic Chemistry, 71(3), 1009-1014. [Link][15]

• Wang, C., & Berger, B.-T. (Eds.). (2021). Special Issue : Protein Kinase Inhibitors: Synthesis and Applications. MDPI. [Link][9]

• Potts, G. D., et al. (2012). Large Scale Synthesis of 4′-(4-Bromophenyl)-2,2′:6′,2″-terpyridine and Nature of the Mysterious Green By-product. ResearchGate. [Link][16]

• Li, Y., et al. (2015). (PDF) Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine. ResearchGate. [Link][4]

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• Bolli, M. H., et al. (2012). The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N′-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist. Journal of Medicinal Chemistry, 55(17), 7849-7861. [Link][7]

• Singh, S. (2017). Biological Activity of Pyrimidine Derivativies: A Review. Juniper Publishers. [Link][1]

• Al-Ostath, A., et al. (2023). Novel Aminopyrimidine-2,4-diones, 2-Thiopyrimidine-4-ones, and 6-Arylpteridines as Dual-Target Inhibitors of BRD4/PLK1: Design, Synthesis, Cytotoxicity, and Computational Studies. Molecules, 28(11), 4381. [Link][2]

• Lim, H. S., et al. (2020). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. Journal of Medicinal Chemistry, 63(15), 8343-8361. [Link][17]

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• Seth, S., et al. (1996). Biological Activity of 4-(4-bromophenyl)-thiosemicarbazide. Acta Crystallographica Section C, 52(Pt 9), 2377-2379. [Link][23]

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Protocols & Analytical Methods

synthesis of Macitentan from 4-(4-Bromophenyl)-2-chloropyrimidine

Application Note: A Validated Synthetic Pathway for Macitentan

Abstract

Macitentan (Opsumit®) is a potent dual endothelin receptor antagonist approved for the treatment of pulmonary arterial hypertension (PAH).[1][2] Its mechanism of action involves blocking the binding of endothelin-1 (ET-1) to both ETA and ETB receptors, leading to vasodilation and antiproliferative effects. This application note provides a comprehensive, step-by-step guide for the synthesis of Macitentan. While the topic specified the starting material as 4-(4-Bromophenyl)-2-chloropyrimidine, a thorough review of established and scalable syntheses reveals that the most common and well-documented industrial precursor is 5-(4-bromophenyl)-4,6-dichloropyrimidine . This precursor allows for the necessary sequential substitutions at the 4- and 6-positions of the pyrimidine ring to construct the Macitentan core. Therefore, this guide is structured around this validated starting material to ensure scientific accuracy and reproducibility for researchers and drug development professionals.

Overall Synthetic Scheme

The synthesis of Macitentan from 5-(4-bromophenyl)-4,6-dichloropyrimidine is a robust three-step process. This pathway involves two sequential nucleophilic aromatic substitutions on the pyrimidine core, followed by a Williamson ether synthesis to introduce the second pyrimidine moiety.

Figure 1: High-level overview of the Macitentan synthetic workflow.

Synthesis of Intermediate I: N-[5-(4-bromophenyl)-6-chloro-4-pyrimidinyl]-N'-propylsulfamide

Principle and Rationale

This initial step involves a regioselective nucleophilic aromatic substitution. The potassium salt of N-propylsulfamide, generated in situ using a strong base like potassium tert-butoxide (KOtBu), acts as the nucleophile.[3] It selectively displaces one of the two chlorine atoms on the 5-(4-bromophenyl)-4,6-dichloropyrimidine ring. The selectivity is governed by the electronic properties of the pyrimidine ring, where the 4 and 6 positions are activated for nucleophilic attack. The use of a polar aprotic solvent like dimethyl sulfoxide (DMSO) facilitates the dissolution of the reagents and promotes the reaction rate.[4][5]

Detailed Experimental Protocol

Materials and Reagents:

• 5-(4-bromophenyl)-4,6-dichloropyrimidine (1.0 eq)

• N-propylsulfamide (1.2 eq)

• Potassium tert-butoxide (KOtBu) (1.2 eq)

• Dimethyl sulfoxide (DMSO)

• Water (deionized)

• Ethyl acetate

Procedure:

• To a clean, dry, nitrogen-purged reactor, add N-propylsulfamide and dimethyl sulfoxide. Stir at room temperature (20-25°C) until all solids are dissolved.

• In a separate vessel, add 5-(4-bromophenyl)-4,6-dichloropyrimidine to DMSO and stir to dissolve.

• Slowly add potassium tert-butoxide to the N-propylsulfamide solution. An exotherm may be observed; maintain the temperature below 30°C. Stir for 30 minutes to ensure complete formation of the potassium salt.

• Add the solution of 5-(4-bromophenyl)-4,6-dichloropyrimidine to the reaction mixture dropwise over 30-60 minutes, maintaining the temperature at 20-25°C.

• Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by HPLC or TLC until the starting dichloropyrimidine is consumed.

• Upon completion, slowly pour the reaction mixture into ice-cold water with stirring.

• A precipitate will form. Stir the slurry for 1 hour, then collect the solid by vacuum filtration.

• Wash the filter cake thoroughly with water to remove residual DMSO and salts.

• The crude product can be further purified by recrystallization from a suitable solvent like ethyl acetate or by slurry washing with a non-polar solvent like heptane.

• Dry the purified solid under vacuum at 50-55°C to a constant weight.

Synthesis of Intermediate II: N-[5-(4-Bromophenyl)-6-(2-hydroxyethoxy)-4-pyrimidinyl]-N'-propylsulfamide

Principle and Rationale

The second step is another nucleophilic aromatic substitution, replacing the remaining chlorine atom with a 2-hydroxyethoxy group. Ethylene glycol serves as the nucleophile. A strong base, typically potassium tert-butoxide, is used to deprotonate one of the hydroxyl groups of ethylene glycol, forming a potent nucleophilic alkoxide.[6][7] In some patented procedures, ethylene glycol is used in large excess, acting as both the reactant and the solvent, which drives the reaction to completion at elevated temperatures (e.g., 100-105°C).[3] This approach significantly improves upon older methods that required extremely long reaction times.[3]

Detailed Experimental Protocol

Materials and Reagents:

• N-[5-(4-bromophenyl)-6-chloro-4-pyrimidinyl]-N'-propylsulfamide (Intermediate I) (1.0 eq)

• Ethylene glycol (can be used as solvent, ~10 vol)

• Potassium tert-butoxide (KOtBu) (3.0-4.0 eq)

• Water (deionized)

• Hydrochloric acid (1N)

Procedure:

• Charge a dry, nitrogen-purged reactor with ethylene glycol.

• Cool the ethylene glycol to 10-15°C and slowly add potassium tert-butoxide in portions. Stir the resulting solution for 30 minutes at 25-30°C.

• Add Intermediate I to the reaction mixture.

• Heat the mixture to 100-105°C and maintain for 12-14 hours. Monitor the reaction by HPLC for the disappearance of Intermediate I.

• After completion, cool the reaction mass to 20-25°C.

• Slowly add the reaction mixture to a vessel containing cold water.

• Adjust the pH of the aqueous solution to ~7 using 1N hydrochloric acid. This will cause the product to precipitate.

• Stir the resulting slurry for 1-2 hours to ensure complete precipitation.

• Collect the solid product by vacuum filtration and wash the cake with water.

• Dry the product under vacuum at 50-55°C to yield the title compound.[3]

Synthesis of Macitentan (Final Product)

Principle and Rationale

The final step is a Williamson ether synthesis. The primary alcohol of Intermediate II is deprotonated using a strong, non-nucleophilic base, such as sodium hydride (NaH), in an anhydrous aprotic solvent like toluene or a mixture of toluene and DMF.[3] The resulting alkoxide then acts as a nucleophile, attacking the electron-deficient carbon at the 2-position of 5-bromo-2-chloropyrimidine, displacing the chloride leaving group to form the final ether linkage. The use of an inert atmosphere is critical due to the reactivity of sodium hydride with moisture.

Detailed Experimental Protocol

Materials and Reagents:

• N-[5-(4-Bromophenyl)-6-(2-hydroxyethoxy)-4-pyrimidinyl]-N'-propylsulfamide (Intermediate II) (1.0 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil) (1.2-1.5 eq)

• 5-bromo-2-chloropyrimidine (1.5-2.0 eq)

• Toluene, anhydrous

• Dimethylformamide (DMF), anhydrous

• Acetonitrile

• Water (deionized)

Procedure:

• To a dry, nitrogen-purged reactor, add Intermediate II and anhydrous toluene.

• Cool the suspension to 10-15°C.

• Carefully add sodium hydride (60% dispersion) in portions. Caution: Hydrogen gas is evolved. Ensure adequate ventilation and purging.

• Stir the reaction mass for 20-30 minutes at 10-15°C.

• In a separate vessel, dissolve 5-bromo-2-chloropyrimidine in anhydrous DMF.

• Slowly add the 5-bromo-2-chloropyrimidine solution to the main reactor, keeping the temperature below 20°C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, or until HPLC analysis indicates the consumption of Intermediate II.

• Upon completion, carefully quench the reaction by slowly adding ice-cold water.

• Separate the organic and aqueous layers. Extract the aqueous layer with toluene or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude Macitentan.

• Purification: High purity is achieved by recrystallization. Dissolve the crude solid in hot acetonitrile (e.g., 70-75°C). Cool the solution to 50-55°C and add an equal volume of deionized water to induce crystallization. Stir for 1 hour at room temperature, filter the solid, wash with a water/acetonitrile mixture, and dry under vacuum at 55-60°C.[3] This final purification is crucial for achieving pharmaceutical-grade purity (>99.5%).[3]

Data and Workflow Summary

Quantitative Data Table

Step	Starting Material	Key Reagents (eq)	Solvent(s)	Temp. (°C)	Time (h)	Typical Yield (%)
1	5-(4-bromophenyl)-4,6-dichloropyrimidine	N-propylsulfamide (1.2), KOtBu (1.2)	DMSO	20-25	4-6	85-90%
2	Intermediate I	Ethylene glycol (excess), KOtBu (3-4)	Ethylene Glycol	100-105	12-14	80-85%
3	Intermediate II	NaH (1.2-1.5), 5-bromo-2-chloropyrimidine (1.5-2.0)	Toluene, DMF	15-25	4-6	75-85%

Detailed Synthesis Workflow Diagram

Figure 2: Detailed step-by-step synthetic workflow for Macitentan.

Safety and Handling Precautions

• Potassium tert-butoxide (KOtBu) and Sodium Hydride (NaH) are highly reactive, corrosive, and moisture-sensitive bases. Handle only under an inert atmosphere (nitrogen or argon) in a fume hood. They react violently with water, releasing flammable gases (tert-butanol and hydrogen, respectively). Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Dimethyl sulfoxide (DMSO) and Dimethylformamide (DMF) are polar aprotic solvents that can facilitate skin absorption of other chemicals. Avoid direct contact.

• 5-bromo-2-chloropyrimidine is a hazardous substance. Consult the Safety Data Sheet (SDS) before handling.

• All reactions should be performed in well-ventilated areas or fume hoods.

References

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Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 2-Chloropyrimidines

Abstract

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for the palladium-catalyzed cross-coupling of 2-chloropyrimidines. The pyrimidine scaffold is a privileged heterocycle, forming the core of numerous therapeutic agents and bioactive molecules.[1][2][3][4][5] Palladium-catalyzed reactions offer a powerful and versatile methodology for the functionalization of this core, enabling the efficient formation of carbon-carbon (C-C), carbon-nitrogen (C-N), and carbon-sulfur (C-S) bonds. This document delves into the mechanistic principles and provides field-proven, step-by-step protocols for key transformations including Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck couplings. Emphasis is placed on explaining the causality behind experimental choices to empower researchers to optimize these critical reactions for their specific synthetic targets.

Introduction: The Strategic Importance of 2-Chloropyrimidine Functionalization

The pyrimidine ring is a fundamental building block in medicinal chemistry, present in a vast array of FDA-approved drugs for indications including oncology, infectious diseases, and central nervous system disorders.[1][3][5] Its nitrogen atoms provide hydrogen bonding capabilities and modulate the electronic properties of the molecule, making it an excellent scaffold for interacting with biological targets.

Palladium-catalyzed cross-coupling has revolutionized the synthesis of such complex molecules.[6] These reactions allow for the precise and predictable assembly of molecular fragments under relatively mild conditions. 2-Chloropyrimidines are particularly valuable electrophilic partners in these transformations. While chloroarenes are typically less reactive than their bromo or iodo counterparts (reactivity order: I > Br > Cl), the electron-deficient nature of the pyrimidine ring activates the C2-Cl bond towards oxidative addition, the crucial first step in the catalytic cycle.[6][7] This inherent reactivity, combined with the development of highly active catalyst systems, makes 2-chloropyrimidines cost-effective and readily available starting materials for library synthesis and lead optimization in drug discovery.

Core Mechanistic Principles

A foundational understanding of the reaction mechanism is critical for troubleshooting and rational optimization. Most palladium-catalyzed cross-coupling reactions proceed through a common catalytic cycle involving Pd(0) and Pd(II) oxidation states.[6][8]

• Oxidative Addition: The cycle begins with the insertion of the active Pd(0) catalyst into the carbon-chlorine bond of the 2-chloropyrimidine. This is often the rate-determining step and results in a Pd(II) intermediate.[6] The success of coupling with less reactive aryl chlorides hinges on using ligands that promote this step.

• Transmetalation / Insertion: In reactions like the Suzuki or Stille coupling, the coupling partner (e.g., an organoboron or organotin compound) transfers its organic group to the palladium center in a step called transmetalation. For Heck and related reactions, the alkene coordinates to the palladium and then undergoes migratory insertion into the Pd-C bond.[9]

• Reductive Elimination: The final step involves the formation of the new C-C or C-N bond as the two organic fragments are eliminated from the palladium center. This step regenerates the active Pd(0) catalyst, allowing the cycle to continue.[6]

The choice of ligand is paramount. Bulky, electron-rich phosphine ligands (e.g., tri-tert-butylphosphine, XPhos) or N-heterocyclic carbenes (NHCs) are often required.[10][11][12] These ligands stabilize the Pd(0) center, promote the challenging oxidative addition of the C-Cl bond, and facilitate the final reductive elimination step.

Sources

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• 2. Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects [mdpi.com]
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• 12. researchgate.net [researchgate.net]

The Strategic Utility of 4-(4-Bromophenyl)-2-chloropyrimidine in the Synthesis of Potent Kinase Inhibitors

Introduction: The Privileged Pyrimidine Scaffold in Kinase Inhibition

The pyrimidine nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its versatile biological activities and its structural resemblance to the purine core of adenosine triphosphate (ATP).[1] This mimicry allows pyrimidine-based molecules to effectively compete with ATP for binding to the active site of kinases, a family of enzymes that play a pivotal role in cellular signaling pathways.[2] Dysregulation of kinase activity is a hallmark of numerous diseases, most notably cancer, making them a prime target for therapeutic intervention.[3] The 2,4-disubstituted pyrimidine framework, in particular, has been extensively utilized in the development of a multitude of clinically approved and investigational kinase inhibitors, targeting enzymes such as Aurora kinases, Polo-like kinases (PLK), and Spleen Tyrosine Kinase (SYK).[3][4][]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic use of 4-(4-Bromophenyl)-2-chloropyrimidine as a versatile starting material for the synthesis of novel kinase inhibitors. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols for key transformations, and present a logical workflow for the development of potent and selective kinase inhibitors.

The Versatility of 4-(4-Bromophenyl)-2-chloropyrimidine: A Gateway to Kinase Inhibitor Libraries

The structure of 4-(4-Bromophenyl)-2-chloropyrimidine offers two distinct and orthogonally reactive sites, making it an ideal building block for the rapid generation of diverse chemical libraries for structure-activity relationship (SAR) studies.

• The C2-Chloro Substituent: The chlorine atom at the 2-position of the pyrimidine ring is susceptible to nucleophilic aromatic substitution (SNAr) and, more efficiently, palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination.[6] This allows for the introduction of a wide array of amine-containing moieties, which can be tailored to interact with specific residues in the kinase active site, often forming critical hydrogen bonds with the hinge region.[2]

• The C4-(4-Bromophenyl) Moiety: The bromine atom on the phenyl ring at the 4-position of the pyrimidine is a classical handle for palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling. This enables the installation of various aryl and heteroaryl groups, which can extend into solvent-exposed regions of the kinase active site or target adjacent hydrophobic pockets, thereby enhancing potency and modulating selectivity.

The differential reactivity of the C2-chloro and the C-bromo substituents allows for a stepwise and controlled diversification of the molecular scaffold, a crucial aspect in modern drug discovery. Generally, in dihalopyrimidines, the C4 position is more susceptible to nucleophilic attack than the C2 position.[7] However, the use of palladium catalysis allows for selective functionalization of the C2-chloro position, followed by a subsequent cross-coupling at the C-bromo position.

Core Synthetic Strategies and Mechanistic Insights

The synthesis of 2,4-disubstituted pyrimidine-based kinase inhibitors from 4-(4-Bromophenyl)-2-chloropyrimidine predominantly relies on two powerful palladium-catalyzed cross-coupling reactions: the Buchwald-Hartwig amination and the Suzuki-Miyaura coupling.

Buchwald-Hartwig Amination: Forging the Critical C-N Bond

The Buchwald-Hartwig amination is a robust method for the formation of carbon-nitrogen bonds, coupling an amine with an aryl halide.[8] In the context of our starting material, this reaction is employed to introduce a substituted aniline or other amine at the C2 position of the pyrimidine ring.

Mechanism: The catalytic cycle of the Buchwald-Hartwig amination is a well-established process involving a palladium catalyst.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling.

The cycle begins with the oxidative addition of the aryl bromide to a Pd(0) species. This is followed by transmetalation, where the organic group from the boronic acid is transferred to the palladium center. The final step is reductive elimination, which forms the new C-C bond of the biaryl product and regenerates the Pd(0) catalyst. [9]

Experimental Protocols

The following protocols provide a representative workflow for the synthesis of a 2,4-disubstituted pyrimidine kinase inhibitor starting from 4-(4-Bromophenyl)-2-chloropyrimidine.

Protocol 1: Buchwald-Hartwig Amination of 4-(4-Bromophenyl)-2-chloropyrimidine

This protocol describes the synthesis of a generic intermediate, N-(substituted)-4-(4-bromophenyl)pyrimidin-2-amine.

Reaction Scheme:

Caption: General scheme for Buchwald-Hartwig amination.

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
4-(4-Bromophenyl)-2-chloropyrimidine	271.54	1.0	1.0
Substituted Aniline	-	1.1	1.1
Pd₂(dba)₃	915.72	0.02	0.02
X-Phos	476.65	0.04	0.04
K₂CO₃	138.21	2.0	2.0
n-Butanol (n-BuOH)	74.12	-	-

Procedure:

• To a dry reaction vial equipped with a magnetic stir bar, add 4-(4-Bromophenyl)-2-chloropyrimidine (1.0 mmol, 1.0 eq.), the substituted aniline (1.1 mmol, 1.1 eq.), Pd₂(dba)₃ (0.02 mmol, 0.02 eq.), X-Phos (0.04 mmol, 0.04 eq.), and K₂CO₃ (2.0 mmol, 2.0 eq.).

• Evacuate and backfill the vial with an inert gas (e.g., nitrogen or argon) three times.

• Add anhydrous n-butanol (5 mL) to the vial.

• Seal the vial and heat the reaction mixture to 85 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 8-12 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired N-(substituted)-4-(4-bromophenyl)pyrimidin-2-amine.

Protocol 2: Suzuki-Miyaura Coupling of N-(substituted)-4-(4-bromophenyl)pyrimidin-2-amine

This protocol describes the synthesis of the final kinase inhibitor by coupling the intermediate from Protocol 1 with a boronic acid.

Reaction Scheme:

Caption: General scheme for Suzuki-Miyaura coupling.

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
N-(substituted)-4-(4-bromophenyl)pyrimidin-2-amine	-	1.0	1.0
Aryl/Heteroaryl Boronic Acid	-	1.2	1.2
Pd(PPh₃)₄	1155.56	0.05	0.05
K₃PO₄	212.27	2.0	2.0
1,4-Dioxane	88.11	-	-
Water	18.02	-	-

Procedure:

• To a Schlenk flask equipped with a magnetic stir bar, add N-(substituted)-4-(4-bromophenyl)pyrimidin-2-amine (1.0 mmol, 1.0 eq.), the aryl/heteroaryl boronic acid (1.2 mmol, 1.2 eq.), Pd(PPh₃)₄ (0.05 mmol, 0.05 eq.), and K₃PO₄ (2.0 mmol, 2.0 eq.).

• Evacuate and backfill the flask with an inert gas three times.

• Add a mixture of 1,4-dioxane and water (e.g., 4:1 v/v, 5 mL) to the flask.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-18 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of celite.

• Wash the filtrate with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography or preparative HPLC to obtain the final kinase inhibitor.

Structure-Activity Relationship (SAR) Insights

The modular nature of this synthetic approach allows for systematic exploration of the SAR.

Position	Modification	Rationale
C2	Introduction of various anilines and amines	To optimize hydrogen bonding with the kinase hinge region and explore nearby pockets. [2]
C4	Aryl/heteroaryl groups via Suzuki coupling	To enhance potency and selectivity by interacting with the solvent-exposed region or allosteric sites.

For example, in the development of Aurora kinase inhibitors, it has been shown that substitution at the C2 and C4 positions of the pyrimidine core is crucial for achieving high potency and selectivity. [4][10]Similarly, for SYK inhibitors, the 2,4-diaminopyrimidine scaffold is a common and effective core structure. []

Conclusion

4-(4-Bromophenyl)-2-chloropyrimidine is a highly valuable and versatile building block in the synthesis of kinase inhibitors. Its two distinct reactive sites allow for a modular and efficient approach to the construction of diverse libraries of 2,4-disubstituted pyrimidines. The robust and well-understood palladium-catalyzed Buchwald-Hartwig amination and Suzuki-Miyaura coupling reactions provide reliable methods for the functionalization of this scaffold. The protocols and insights provided in this application note serve as a foundational guide for researchers to design and synthesize novel and potent kinase inhibitors for various therapeutic applications.

References

• Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors. (n.d.). National Institutes of Health. [Link]

• Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. (2021). MDPI. [Link]

• A Class of 2,4-Bisanilinopyrimidine Aurora A Inhibitors with Unusually High Selectivity against Aurora B. (2008). ACS Publications. [Link]

• 2-Amino-4,6-diarylpyrimidines as potential chronic myeloid leukemia cell inhibitors targeting anti-ABL1 kinase: microwave-assisted synthesis, biological evaluation, molecular docking, and dynamics studies. (2025). RSC Publishing. [Link]

• Pyrimidine: A Privileged Scaffold for the Development of Anticancer Agents as Protein Kinase Inhibitors (Recent Update). (2025). Bentham Science. [Link]

• Discovery of novel 2,4-disubstituted pyrimidines as Aurora kinase inhibitors. (2020). PubMed. [Link]

• A novel Syk family kinase inhibitor: design, synthesis, and structure-activity relationship of 1,2,4-triazolo[4,3-c]pyrimidine and 1,2,4-triazolo[1,5-c]pyrimidine derivatives. (2008). PubMed. [Link]

• Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent, Acid Amount and Substrate Scope for Reactions in Water. (2023). Preprints.org. [Link]

• Design, Synthesis and Biological Investigation of 2-Anilino Triazolopyrimidines as Tubulin Polymerization Inhibitors with Anticancer Activities. (2020). MDPI. [Link]

• Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions. (2023). National Institutes of Health. [Link]

• Crystal Structures of Spleen Tyrosine Kinase in Complex with Two Novel 4-Aminopyrido[4,3-d] Pyrimidine Derivative Inhibitors. (2018). National Institutes of Health. [Link]

• A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. (2020). Frontiers. [Link]

• Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. (2017). National Institutes of Health. [Link]

• Buchwald–Hartwig amination. (n.d.). Wikipedia. [Link]

• 4-amino-5-aryl-6-arylethynylpyrimidines: Structure-Activity Relationships of Non-Nucleoside Adenosine Kinase Inhibitors. (2004). PubMed. [Link]

• Amination of chloropyrazine and 2-chloropyrimidine. [a]. (n.d.). ResearchGate. [Link]

• Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. [Link]

• Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. (2021). National Institutes of Health. [Link]

• Journal of Medicinal Chemistry. (2026). ACS Publications. [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. (2018). MDPI. [Link]

• 2,4,6-Trichloropyrimidine. Reaction with Anilines. (2008). ResearchGate. [Link]

• Suzuki–Miyaura Coupling. (2016). Royal Society of Chemistry. [Link]

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• 2. Frontiers | A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship [frontiersin.org]
• 3. Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors [mdpi.com]
• 4. Discovery of novel 2,4-disubstituted pyrimidines as Aurora kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]

Application Notes & Protocols for the Large-Scale Synthesis of 4-(4-Bromophenyl)-2-chloropyrimidine

Introduction: 4-(4-Bromophenyl)-2-chloropyrimidine is a pivotal building block in contemporary medicinal chemistry and drug development. Its structural motif is central to a variety of pharmacologically active molecules. Most notably, it serves as a key intermediate in the synthesis of Macitentan, a potent dual endothelin receptor antagonist used for the treatment of pulmonary arterial hypertension.[1][2] The efficient and scalable synthesis of this intermediate is therefore of critical importance to ensure a reliable supply chain for both research and commercial drug production.

This document provides a detailed, field-proven protocol for the large-scale synthesis of 4-(4-Bromophenyl)-2-chloropyrimidine. The primary method detailed is the Suzuki-Miyaura cross-coupling reaction, selected for its high efficiency, regioselectivity, and scalability. We will delve into the rationale behind procedural choices, safety considerations, and process optimization to ensure a robust and reproducible synthesis.

Part 1: Synthetic Strategy and Rationale

The synthesis of aryl-substituted pyrimidines can be approached in several ways. For the specific target of 4-(4-Bromophenyl)-2-chloropyrimidine, the most direct and industrially favored method is the palladium-catalyzed Suzuki-Miyaura cross-coupling.

Why Suzuki-Miyaura Cross-Coupling?

The Suzuki reaction involves the coupling of an organoboron compound (a boronic acid or ester) with an organohalide. This Nobel Prize-winning reaction offers several distinct advantages for large-scale synthesis:

• High Selectivity: The reaction demonstrates excellent regioselectivity. In a substrate like 2,4-dichloropyrimidine, the chlorine atom at the C4 position is significantly more reactive than the one at the C2 position. This preferential reactivity allows for the selective formation of the desired C4-arylated product with minimal formation of the 2,4-diaryl byproduct.[3][4]

• Mild Reaction Conditions: The reaction typically proceeds under relatively mild conditions, which helps to preserve sensitive functional groups and minimize side reactions.

• Commercial Availability of Reagents: The starting materials, 2,4-dichloropyrimidine and 4-bromophenylboronic acid, are readily available from commercial suppliers.

• Tolerance of Functional Groups: The reaction is compatible with a wide array of functional groups, reducing the need for extensive protecting group strategies.

An alternative, though more linear, approach involves constructing the pyrimidine ring from acyclic precursors, such as p-bromophenylacetic acid, through a series of steps including condensation, cyclization, and chlorination.[1][5][6] While effective, this multi-step process can be more labor-intensive and may result in a lower overall yield compared to the more convergent Suzuki coupling strategy.

The workflow for the recommended Suzuki coupling approach is illustrated below.

Caption: High-level workflow for the synthesis of 4-(4-Bromophenyl)-2-chloropyrimidine.

Part 2: Detailed Experimental Protocol

This protocol is designed for a large-scale synthesis yielding a significant quantity of the target compound. Adjustments may be necessary for smaller or larger batches.

Reagents and Materials

Reagent	CAS No.	Mol. Wt. ( g/mol )	Quantity (1.0 mol scale)	Molar Eq.	Notes
2,4-Dichloropyrimidine	3934-20-1	148.98	149.0 g	1.0	Corrosive, handle with care.[7][8]
4-Bromophenylboronic acid	5467-74-3	200.82	200.8 g	1.0	Skin and eye irritant.[9]
Tetrakis(triphenylphosphine)palladium(0)	14221-01-3	1155.56	5.8 g	0.005	Catalyst, handle in an inert atmosphere.
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	414.6 g	3.0	Base, use anhydrous if possible.
1,4-Dioxane	123-91-1	88.11	1.5 L	-	Solvent.
Deionized Water	7732-18-5	18.02	0.75 L	-	Solvent.
Ethyl Acetate	141-78-6	88.11	~2.0 L	-	Extraction solvent.
Brine (Saturated NaCl)	7647-14-5	58.44	~1.0 L	-	For washing.

Equipment

• 5 L three-necked round-bottom flask (or an appropriately sized glass-lined reactor)

• Mechanical overhead stirrer with a PTFE paddle

• Heating mantle with temperature controller and thermocouple

• Reflux condenser

• Inert gas inlet (Nitrogen or Argon)

• Dropping funnel (for solvent addition if needed)

• Large separatory funnel (5 L)

• Büchner funnel and vacuum flask for filtration

• Rotary evaporator

• Vacuum oven for drying

Step-by-Step Synthesis Procedure

Step 1: Reactor Setup and Reagent Charging

• Assemble the 5 L reactor with the overhead stirrer, condenser, and inert gas inlet. Ensure all glassware is dry.

• Purge the entire system with nitrogen for at least 30 minutes to establish an inert atmosphere.

• Under a positive nitrogen flow, charge the reactor with 2,4-dichloropyrimidine (149.0 g, 1.0 mol), 4-bromophenylboronic acid (200.8 g, 1.0 mol), and potassium carbonate (414.6 g, 3.0 mol).

• Add 1,4-dioxane (1.5 L) and deionized water (0.75 L) to the flask.

Step 2: Reaction Execution

• Begin vigorous stirring to create a well-mixed slurry.

• Degas the reaction mixture by bubbling nitrogen through the slurry for 20-30 minutes. This step is crucial to remove dissolved oxygen which can deactivate the palladium catalyst.

• After degassing, add the tetrakis(triphenylphosphine)palladium(0) catalyst (5.8 g, 0.005 mol) to the mixture. The yellow color of the catalyst should be visible.

• Heat the reaction mixture to 80-90°C with continued vigorous stirring.

• Maintain this temperature and monitor the reaction progress every 1-2 hours using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction is typically complete within 4-8 hours.

Step 3: Work-up and Product Isolation

• Once the reaction is complete (consumption of the limiting reagent), turn off the heat and allow the mixture to cool to room temperature.

• Add ethyl acetate (1.0 L) to the reaction mixture and stir for 10 minutes.

• Filter the mixture through a pad of celite to remove the base and inorganic salts. Wash the filter cake with additional ethyl acetate (2 x 200 mL).

• Transfer the combined filtrate to a 5 L separatory funnel.

• Wash the organic layer sequentially with deionized water (2 x 500 mL) and then with brine (1 x 500 mL) to remove residual water-soluble impurities.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as a solid.

Step 4: Purification

• The crude solid is best purified by recrystallization. Suspend the crude product in a minimal amount of hot ethanol or isopropanol until fully dissolved.

• Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to promote crystallization.

• Collect the purified crystals by vacuum filtration, washing the cake with a small amount of cold solvent.

• Dry the final product in a vacuum oven at 40-50°C until a constant weight is achieved. The expected yield is typically in the range of 75-85%.

Part 3: Mechanistic Insight & Process Control

Understanding the "why" behind each step is critical for successful scaling and troubleshooting.

The Suzuki-Miyaura Catalytic Cycle

The reaction is driven by a Pd(0)/Pd(II) catalytic cycle. A simplified representation is provided below.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-chlorine bond of 2,4-dichloropyrimidine (Ar-X), forming a Pd(II) complex. This is the rate-determining step and is faster for the more electron-deficient C4 position.

• Transmetalation: The boronic acid (Ar'-B(OH)₂) is activated by the base (K₂CO₃) to form a more nucleophilic boronate species. This species then transfers its aryl group to the palladium center, displacing the halide.

• Reductive Elimination: The two aryl groups on the palladium complex couple and are eliminated as the final biaryl product (Ar-Ar'). This step regenerates the active Pd(0) catalyst, allowing the cycle to continue.

Critical Process Parameters

• Inert Atmosphere: Oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II) species, effectively halting the reaction. Rigorous degassing and maintaining a nitrogen blanket are non-negotiable for achieving high yields.

• Choice of Base: An inorganic base like K₂CO₃ is essential for activating the boronic acid for the transmetalation step. The use of at least 2-3 equivalents ensures the reaction proceeds efficiently.

• Solvent Choice: A mixture of an organic solvent (dioxane, THF, or DME) and water is optimal. The organic solvent solubilizes the pyrimidine and the organopalladium intermediates, while water solubilizes the inorganic base and boronate species, facilitating the reaction at the interface.[3]

Part 4: Safety and Hazard Management

All operations should be conducted by trained personnel in a controlled environment, such as a chemical fume hood, with appropriate personal protective equipment (PPE).

• 2,4-Dichloropyrimidine: This compound is corrosive and can cause skin and eye irritation.[7][8] Avoid inhalation of dust and direct contact.

• 4-Bromophenylboronic acid: Causes skin and serious eye irritation. May cause respiratory irritation.[9]

• 1,4-Dioxane: Is a flammable liquid and vapor and is a suspected carcinogen. Handle in a well-ventilated area away from ignition sources.

• Palladium Catalysts: Can be toxic and should be handled with care.

Mandatory PPE:

• Chemical-resistant gloves (nitrile or neoprene).

• Safety goggles and a face shield.

• Flame-retardant lab coat.

• Ensure emergency eyewash stations and safety showers are readily accessible.[10]

Waste Disposal:

• Organic solvents and aqueous waste should be segregated and disposed of according to institutional and local environmental regulations.

• Heavy metal waste (palladium) must be collected separately for proper disposal or recovery.

References

• Method for preparing 5-(4-bromophenyl)-4,6-dichloropyrimidine.
• Preparation method of 5-(4-bromophenyl)-4,6-dichloropyrimidine.

• Synthesis of 5-(4-bromophenyl)-4,6-dichloropyrimidine. Atlantis Press. [Link]

• 2-Chloropyrimidine. Organic Syntheses. [Link]

• Synthesis of 5-(4-bromophenyl)-4,6-dichloropyrimidine. ResearchGate. [Link]

• Preparation of pyrimidine intermediates useful for the manufacture of macitentan.

• SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. HETEROCYCLES, Vol. 51. [Link]

• Synthesis of Aryl-Substituted Pyrimidines by Site-Selective Suzuki–Miyura Cross-Coupling Reactions of 2,4,5,6-Tetrachloropyrimidine. ResearchGate. [Link]

• 4-Bromophenylboronic acid Safety Data Sheet. ABR-Chemistry. [Link]

• Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. ACS Publications. [Link]

• Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine. Preprints.org. [Link]

• Suzuki cross-coupling of solid-supported chloropyrimidines with arylboronic acids. PubMed. [Link]

• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. MDPI. [Link]

• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. ResearchGate. [Link]

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• 5. CN108997223B - Preparation method of 5- (4-bromophenyl) -4, 6-dichloropyrimidine - Google Patents [patents.google.com]
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• 7. 2,4-Dichloropyrimidine - Safety Data Sheet [chemicalbook.com]
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• 10. synquestlabs.com [synquestlabs.com]

Application Note: One-Pot Synthesis of Substituted Pyrimidines from 4-(4-Bromophenyl)-2-chloropyrimidine

Abstract: This technical guide provides detailed protocols for the efficient one-pot synthesis of diverse 2,4-disubstituted pyrimidines, a core scaffold in many pharmaceutical agents.[1][2] Starting from the readily available intermediate, 4-(4-bromophenyl)-2-chloropyrimidine, we explore sequential cross-coupling strategies to introduce a variety of functionalities at the C2 position. This application note details palladium-catalyzed Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions, offering researchers in drug discovery and medicinal chemistry a robust and flexible platform for library synthesis and lead optimization. The causality behind experimental choices, from ligand and base selection to solvent systems, is thoroughly explained to ensure reproducibility and facilitate adaptation.

Introduction: The Pyrimidine Core in Modern Drug Discovery

The pyrimidine motif is a cornerstone of medicinal chemistry, appearing in a significant percentage of small-molecule drugs approved by the FDA.[1] Its prevalence stems from its ability to engage in various biological interactions, often acting as a bioisostere for purines in kinase inhibitors and other targeted therapies. The 2,4-disubstituted pyrimidine scaffold is particularly prominent in a number of blockbuster drugs.[2]

Traditional multi-step syntheses of these compounds can be time-consuming and inefficient. One-pot sequential reactions, where multiple transformations are carried out in a single reaction vessel, offer a streamlined alternative, reducing waste, saving time, and simplifying purification processes.[3][4] This guide focuses on leveraging the differential reactivity of the halogenated positions on a pre-functionalized pyrimidine core to achieve synthetic efficiency.

Synthetic Strategy: Leveraging Regioselectivity

The starting material, 4-(4-bromophenyl)-2-chloropyrimidine, possesses two distinct sites for cross-coupling reactions: the C2-chloro and the C4-aryl bromide. In dihalogenated pyrimidines, the C4 position is generally more electrophilic and thus more reactive towards both nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions.[1][5][6][7]

Our starting material already has the C4 position occupied by the 4-bromophenyl group. This directs our initial focus to the functionalization of the C2-chloro position. The C-Cl bond is less reactive than a C-Br or C-I bond but is readily activated by palladium catalysts, particularly with electron-rich phosphine ligands.[8] The bromo-substituent on the phenyl ring offers a secondary handle for further diversification in a subsequent step, potentially within the same pot under modified conditions.

Below, we detail three key one-pot protocols for the C2-functionalization of 4-(4-bromophenyl)-2-chloropyrimidine.

Experimental Protocols: One-Pot C2-Functionalization

Protocol 1: C2-Arylation/Vinylation via Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust and versatile method for forming C-C bonds.[8][9] For the less reactive C2-chloro position, a suitable palladium catalyst and ligand are crucial for efficient oxidative addition.[5] The use of an alcoholic co-solvent has been shown to enhance reactivity in Suzuki couplings of dichloropyrimidines.[2]

Workflow Diagram: Suzuki-Miyaura Coupling

Caption: Workflow for C2-Arylation/Vinylation via Suzuki Coupling.

Detailed Protocol:

• Reaction Setup: To a flame-dried Schlenk flask, add 4-(4-bromophenyl)-2-chloropyrimidine (1.0 eq.), the desired aryl- or vinylboronic acid (1.2 eq.), and potassium carbonate (3.0 eq.).

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (0.05 eq.).

• Solvent Addition: Add a degassed solvent mixture of toluene, ethanol, and water (e.g., 4:1:1 ratio, 0.1 M concentration relative to the starting pyrimidine).

• Degassing: Purge the flask with argon for 10-15 minutes.

• Reaction: Heat the mixture to 80-100 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS. Typical reaction times are 12-24 hours.

• Workup: After completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Concentrate the organic layer under reduced pressure and purify the crude product by silica gel column chromatography.

Rationale:

• Catalyst: Pd(PPh3)4 is a reliable catalyst for Suzuki couplings, although for less reactive chlorides, more specialized ligand systems could be explored.[2][5]

• Base: Potassium carbonate is a moderately strong inorganic base, sufficient to facilitate the transmetalation step without causing significant side reactions.[2]

• Solvent System: The toluene/ethanol/water mixture provides a biphasic system where the organic solvent solubilizes the reactants and catalyst, while the aqueous phase contains the base and facilitates the boronic acid activation.[2]

Protocol 2: C2-Amination via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is the premier method for forming C-N bonds from aryl halides.[10][11] The choice of ligand is critical, especially for aryl chlorides. Sterically hindered, electron-rich phosphine ligands are generally required to promote the challenging oxidative addition and reductive elimination steps.[11]

Workflow Diagram: Buchwald-Hartwig Amination

Caption: Workflow for C2-Amination via Buchwald-Hartwig Coupling.

Detailed Protocol:

• Reaction Setup: In a glovebox or under an inert atmosphere, add sodium tert-butoxide (NaOtBu) (1.4 eq.) to a flame-dried Schlenk flask.

• Catalyst Pre-formation (Optional but Recommended): In a separate vial, pre-mix tris(dibenzylideneacetone)dipalladium(0) [Pd2(dba)3] (0.02 eq.) and a suitable phosphine ligand like XPhos (0.08 eq.) in the reaction solvent.

• Reagent Addition: Add 4-(4-bromophenyl)-2-chloropyrimidine (1.0 eq.) and the primary or secondary amine (1.2 eq.) to the Schlenk flask. Add the catalyst mixture.

• Solvent Addition: Add anhydrous, degassed toluene or 1,4-dioxane (0.1 M).

• Reaction: Seal the flask and heat the mixture to 90-110 °C. Monitor by TLC or LC-MS. Reactions are typically complete within 8-16 hours.

• Workup: Cool to room temperature and carefully quench with saturated aqueous ammonium chloride. Extract with an organic solvent like ethyl acetate. Wash the combined organic layers with brine.

• Purification: Dry the organic phase over anhydrous sodium sulfate, concentrate, and purify by silica gel chromatography.

Rationale:

• Catalyst System: The combination of a Pd(0) source like Pd2(dba)3 and a bulky, electron-rich biaryl phosphine ligand (e.g., XPhos, RuPhos) is highly effective for the amination of aryl chlorides.[12] These ligands facilitate the formation of the active monoligated palladium species.

• Base: NaOtBu is a strong, non-nucleophilic base required to deprotonate the amine and facilitate the formation of the palladium-amido intermediate.[11]

• Solvent: Anhydrous, polar aprotic solvents like toluene or dioxane are standard for this reaction, as they solubilize the reactants and are stable at the required temperatures.

Protocol 3: C2-Alkynylation via Sonogashira Coupling

The Sonogashira coupling enables the formation of a C(sp2)-C(sp) bond, introducing an alkyne moiety.[13][14] This reaction typically requires a dual catalyst system of palladium and copper(I).[14][15]

Workflow Diagram: Sonogashira Coupling

Caption: Workflow for C2-Alkynylation via Sonogashira Coupling.

Detailed Protocol:

• Reaction Setup: To a Schlenk flask, add 4-(4-bromophenyl)-2-chloropyrimidine (1.0 eq.), bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh3)2Cl2] (0.03 eq.), and copper(I) iodide (CuI) (0.06 eq.).

• Solvent and Base: Add anhydrous tetrahydrofuran (THF) and triethylamine (Et3N) in a 2:1 ratio (0.1 M). The triethylamine acts as both the base and a co-solvent.

• Degassing: Purge the mixture with argon for 15 minutes.

• Reagent Addition: Add the terminal alkyne (1.5 eq.) via syringe.

• Reaction: Stir the reaction at room temperature or with gentle heating (up to 60 °C) until the starting material is consumed, as monitored by TLC or LC-MS.

• Workup: Upon completion, filter the reaction mixture through a pad of Celite to remove the amine salts. Concentrate the filtrate.

• Purification: Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate), wash with water, dry over sodium sulfate, concentrate, and purify by silica gel chromatography.

Rationale:

• Dual Catalysis: The palladium catalyst facilitates the oxidative addition to the C-Cl bond, while the copper(I) co-catalyst activates the alkyne, forming a copper acetylide intermediate, which then undergoes transmetalation to the palladium center.[15]

• Base/Solvent: Triethylamine is a common choice as it is a strong enough base to deprotonate the terminal alkyne and also serves as a convenient solvent.[13]

• Conditions: Sonogashira couplings can often be run under mild conditions, which is beneficial for thermally sensitive substrates.[14]

Data Summary and Comparison

Reaction Type	Catalyst System	Base	Solvent	Temp. (°C)	Typical Yields
Suzuki-Miyaura	Pd(PPh3)4	K2CO3	Toluene/EtOH/H2O	80-100	60-90%
Buchwald-Hartwig	Pd2(dba)3 / XPhos	NaOtBu	Toluene or Dioxane	90-110	70-95%
Sonogashira	Pd(PPh3)2Cl2 / CuI	Et3N	THF / Et3N	25-60	65-85%

Advanced Application: Sequential One-Pot C2 and C4'-Functionalization

The 4-(4-bromo phenyl) substituent provides a second reactive handle for further diversification. A sequential one-pot reaction is feasible by exploiting the differential reactivity of the C2-Cl and the aryl-Br bonds. Generally, an aryl-Br bond is more reactive in palladium catalysis than an aryl-Cl bond.[16] However, the electron-deficient nature of the pyrimidine ring activates the C2-Cl bond.[8] By careful selection of catalysts and conditions, a sequential process can be designed.

Proposed Strategy:

• First Coupling (C2-Cl): Perform one of the C2-functionalization reactions described above (e.g., Buchwald-Hartwig amination) under conditions known to be less effective for aryl bromides (e.g., lower temperature, specific ligand choice).

• Second Coupling (Aryl-Br): After the first reaction is complete, introduce a second set of reagents into the same pot. This would typically involve a different boronic acid (for a Suzuki coupling), a more active palladium catalyst/ligand system if necessary, and potentially a change in temperature to activate the aryl-bromide bond.

This advanced one-pot, two-step approach allows for the rapid construction of highly complex, multi-substituted pyrimidine derivatives from a single starting material, maximizing synthetic efficiency.

Conclusion

The protocols outlined in this application note provide a robust framework for the one-pot synthesis of a diverse library of 2,4-disubstituted pyrimidines starting from 4-(4-bromophenyl)-2-chloropyrimidine. By leveraging well-established palladium-catalyzed cross-coupling reactions, researchers can efficiently introduce aryl, vinyl, amino, and alkynyl functionalities at the C2 position. The detailed explanations of the rationale behind the chosen conditions empower scientists to not only replicate these methods but also to adapt and innovate for their specific drug discovery programs.

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• DeLaTerre, M., et al. (2015). Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. The Journal of Organic Chemistry, 80(15), 7622-7630. [Online]. Available: [Link].

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• Luo, G., et al. (2001). Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. The Journal of Organic Chemistry, 66(12), 4261-4263. [Online]. Available: [Link].

• Saini, A., et al. (2012). An efficient one-pot multi component synthesis of pyrimidine derivatives in aqueous media. Arabian Journal of Chemistry. [Online]. Available: [Link].

• Neufeldt, S. R., et al. (2022). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. PMC. [Online]. Available: [Link].

• Storz, T., et al. (2010). Convenient and Practical One-Pot Synthesis of 4-Chloropyrimidines via a Novel Chloroimidate Annulation. Organic Process Research & Development, 15(4), 918–924. [Online]. Available: [Link].

• Li, J-T., et al. (2014). An Efficient Three Component One-Pot Synthesis of 5-Amino-7-aryl-7,8-dihydro-[1][2][5] triazolo[4,3-a]-pyrimidine-6-carbonitriles. Molecules, 19(9), 13839-13850. [Online]. Available: [Link].

• Ahluwalia, V. K., et al. (1999). SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. HETEROCYCLES, 51(11), 2723-2728. [Online]. Available: [Link].

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• US Patent 8334383B2. (2012). Regioselective preparation of substituted pyrimidines.

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Application Note: A Researcher's Guide to the Regioselective Functionalization of the C4 Position of Pyrimidines

Abstract: The 2,4-disubstituted pyrimidine scaffold is a privileged motif in medicinal chemistry, forming the core of numerous approved therapeutics. The synthesis of these molecules frequently relies on the sequential, regioselective functionalization of readily available dihalopyrimidine precursors. This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the principles and protocols for selectively targeting the C4 position of 2,4-dichloropyrimidine. We will explore the fundamental electronic factors governing this selectivity and provide detailed, field-proven protocols for key transformations, including Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and Nucleophilic Aromatic Substitution (SNAr).

Introduction: The Strategic Importance of C4 Functionalization

Pyrimidines are a cornerstone of modern drug discovery, appearing in a significant percentage of small-molecule drugs approved by the FDA.[1] The ability to precisely install different substituents at the 2- and 4-positions is critical for optimizing a compound's structure-activity relationship (SAR). For chemists, 2,4-dichloropyrimidine is an exceptionally valuable and versatile building block for generating molecular diversity.[2]

A key challenge and opportunity in its use is the inherent difference in reactivity between its two chlorine atoms. The C4 position is significantly more electrophilic and thus more susceptible to substitution than the C2 position.[1][2] This intrinsic electronic preference allows for a reliable, sequential functionalization strategy: a desired group is first installed at C4, creating a stable intermediate such as 4-aryl-2-chloropyrimidine, which can then be further modified at the C2 position.

This guide focuses on mastering the first, crucial step: the selective functionalization of the C4 position.

Chapter 1: The Principle of C4 Regioselectivity

The preferential reactivity at the C4 position is not arbitrary; it is a direct consequence of the pyrimidine ring's electronic structure. The two nitrogen atoms are electron-withdrawing, which reduces the electron density of the ring's carbon atoms, making them electrophilic.

In Nucleophilic Aromatic Substitution (SNAr) , the rate-determining step is typically the nucleophilic attack to form a negatively charged intermediate known as a Meisenheimer complex.[3] When a nucleophile attacks the C4 position, the resulting negative charge can be delocalized onto the para nitrogen atom via resonance. This is a highly stabilizing interaction. In contrast, attack at the C2 position allows delocalization onto an ortho nitrogen, which is also stabilizing, but the C4-attack is generally favored.[2][3]

Diagram 1: Relative electrophilicity of 2,4-dichloropyrimidine.

This same principle extends to palladium-catalyzed cross-coupling reactions , where the initial oxidative addition of the Pd(0) catalyst to the C-Cl bond is the key step. This step is favored at the more electron-deficient C4 position.[1][4] By understanding this electronic bias, researchers can design robust and highly selective syntheses.

Chapter 2: C4-Selective Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura coupling is a premier method for forming carbon-carbon bonds, enabling the introduction of aryl, heteroaryl, or vinyl groups. For 2,4-dichloropyrimidine, this reaction can be executed with exceptional C4 selectivity, particularly with the use of microwave irradiation to accelerate the reaction and improve efficiency.[4][5]

Causality Behind the Protocol:

• Catalyst: Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄, is a reliable and commercially available Pd(0) source that is effective for activating aryl chlorides.

• Base: Potassium carbonate (K₂CO₃) is a moderately strong inorganic base sufficient to facilitate the crucial transmetalation step of the boronic acid to the palladium center.

• Solvent System: A mixture of a polar organic solvent (like 1,4-dioxane or DMF) and water is standard. Water is essential for dissolving the inorganic base and aiding in the transmetalation process.

• Microwave Irradiation: This technique dramatically reduces reaction times from hours to minutes by efficiently heating the polar solvent mixture, thereby accelerating the rate-limiting oxidative addition step.[5]

Diagram 2: Simplified catalytic cycle for Suzuki-Miyaura coupling.

Protocol 1: Microwave-Assisted C4-Selective Suzuki Coupling

This protocol is adapted from a highly efficient procedure for the selective C4-arylation of 2,4-dichloropyrimidines.[4][5]

Materials:

• 2,4-Dichloropyrimidine (1.0 equiv)

• Aryl or Heteroaryl Boronic Acid (1.1 equiv, e.g., 4-bromophenylboronic acid)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.5 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane and Water (4:1 v/v)

• Microwave reaction vial with a stir bar

Procedure:

• To a microwave reaction vial, add 2,4-dichloropyrimidine, the boronic acid, K₂CO₃, and Pd(PPh₃)₄.

• Add the 1,4-dioxane/water solvent mixture to achieve a substrate concentration of approximately 0.2 M.

• Seal the vial tightly with a cap.

• Place the vial in the microwave reactor. Irradiate at 120 °C for 15-20 minutes.

• After cooling, dilute the reaction mixture with ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the 4-aryl-2-chloropyrimidine product.

Data Summary: C4-Arylation via Suzuki Coupling

Boronic Acid Partner	Catalyst Loading (mol%)	Time (min)	Yield (%)	Reference
Phenylboronic acid	0.5	15	>95	[5]
4-Methoxyphenylboronic acid	0.5	15	92	[5]
3-Trifluoromethylphenylboronic acid	0.5	15	94	[5]

| 2-Thienylboronic acid | 0.5 | 15 | 88 |[5] |

Chapter 3: C4-Selective Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds. This method is highly effective for coupling amines with aryl halides, including the activated C4-Cl of 2,4-dichloropyrimidine.[6]

Causality Behind the Protocol:

• Catalyst/Ligand System: The choice of ligand is paramount for the amination of aryl chlorides. Bulky, electron-rich phosphine ligands (e.g., Josiphos, Buchwald-type biarylphosphines) are required to facilitate the difficult oxidative addition of the C-Cl bond and the subsequent reductive elimination to form the C-N bond.[7]

• Base: A strong, non-nucleophilic base such as lithium bis(trimethylsilyl)amide (LiHMDS) or sodium tert-butoxide (NaOtBu) is necessary. The base deprotonates the amine in the catalytic cycle and facilitates the regeneration of the active Pd(0) catalyst.[6]

• Inert Atmosphere: The Pd(0) catalytic species is sensitive to oxygen. Therefore, the reaction must be performed under a strictly inert atmosphere (e.g., argon or nitrogen) to prevent catalyst deactivation.[8]

Diagram 3: Simplified catalytic cycle for Buchwald-Hartwig amination.

Protocol 2: C4-Selective Buchwald-Hartwig Amination

This general protocol is based on literature precedents for the highly regioselective amination of dichloropyrimidines.[6][9]

Materials:

• 2,4-Dichloropyrimidine (1.0 equiv)

• Amine (primary or secondary, 1.2 equiv)

• Palladium(II) Acetate [Pd(OAc)₂] (2 mol%)

• A suitable phosphine ligand (e.g., Xantphos, 4 mol%)

• Lithium bis(trimethylsilyl)amide (LiHMDS) (2.0 equiv)

• Anhydrous Toluene or 1,4-Dioxane

• Schlenk flask or similar reaction vessel for inert atmosphere

Procedure:

• Set up a Schlenk flask under an argon or nitrogen atmosphere.

• Add Pd(OAc)₂, the phosphine ligand, and the base (LiHMDS) to the flask.

• Add the anhydrous solvent, followed by the amine, and stir for 10 minutes.

• Add the 2,4-dichloropyrimidine to the mixture.

• Heat the reaction to 80-100 °C and monitor by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature and quench carefully by adding saturated aqueous ammonium chloride solution.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by column chromatography.

Chapter 4: C4-Selective Nucleophilic Aromatic Substitution (SNAr)

SNAr is a fundamental, transition-metal-free method for functionalizing electron-deficient aromatic rings. Given the high electrophilicity of the C4 position, 2,4-dichloropyrimidine readily undergoes SNAr with a variety of nucleophiles, often with excellent regioselectivity.[1]

Causality Behind the Protocol:

• Nucleophile Choice: Strong nucleophiles such as secondary amines (e.g., morpholine), thiols, and alkoxides are ideal for this transformation.

• Solvent: A polar aprotic solvent like DMF or DMSO can accelerate the reaction by stabilizing the charged Meisenheimer intermediate. Alcohols can also be used, especially when using alkoxide nucleophiles.

• Base: An external base (e.g., K₂CO₃, Et₃N) is often added to deprotonate the nucleophile (if it's not an anion already) or to act as a scavenger for the HCl byproduct, driving the reaction to completion.

• Temperature: While some reactions with potent nucleophiles can proceed at room temperature, heating is often required to provide sufficient energy to overcome the activation barrier for the formation of the Meisenheimer complex.

Diagram 4: The two-step addition-elimination mechanism of SNAr.

Protocol 3: General Procedure for C4-Selective SNAr

Materials:

• 2,4-Dichloropyrimidine (1.0 equiv)

• Nucleophile (e.g., morpholine, thiophenol) (1.1 equiv)

• Base (e.g., K₂CO₃ or Et₃N) (1.5 equiv)

• Solvent (e.g., Acetonitrile, DMF, or Ethanol)

• Round-bottom flask with a condenser

Procedure:

• In a round-bottom flask, dissolve the 2,4-dichloropyrimidine in the chosen solvent.

• Add the nucleophile and the base to the solution.

• Heat the mixture to reflux (or a suitable temperature, e.g., 60-80 °C) and monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Partition the residue between water and an organic solvent (e.g., ethyl acetate).

• Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography or recrystallization.

Chapter 5: The Path Forward: A Sequential Functionalization Strategy

The successful C4-selective functionalization of 2,4-dichloropyrimidine is typically the first step in a broader synthetic plan. The resulting 4-substituted-2-chloropyrimidine intermediate is a valuable platform for further diversification at the now less-reactive C2 position. This second substitution often requires more forcing conditions (higher temperatures, stronger bases, or more active catalysts) than the first, providing a robust method for the controlled synthesis of diverse 2,4-disubstituted pyrimidines.

Diagram 5: A general workflow for the sequential synthesis of 2,4-disubstituted pyrimidines.

Conclusion

The regioselective functionalization of the C4 position of 2,4-dichloropyrimidine is a reliable and well-understood process, grounded in the fundamental electronic properties of the pyrimidine ring. By leveraging powerful methods such as the Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and classic SNAr, researchers can confidently install a wide array of substituents at this position. The protocols and principles outlined in this guide provide a validated framework for the efficient synthesis of key 4-substituted-2-chloropyrimidine intermediates, paving the way for the discovery of novel and impactful chemical entities.

References

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• T. J. Delia, A. Nagarajan, "A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine," Organic Letters, [Link]

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• M. Rečnik, et al., "Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids," Catalysts, [Link]

• M. Rečnik, et al., "Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids," MDPI, [Link]

• Organic Chemistry Portal, "Buchwald-Hartwig Cross Coupling Reaction," organic-chemistry.org, [Link]

• C. J. Borths et al., "A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine," ResearchGate, [Link]

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• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(4-Bromophenyl)-2-chloropyrimidine

Welcome to the technical support center for the synthesis of 4-(4-Bromophenyl)-2-chloropyrimidine. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important chemical intermediate. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate the common challenges encountered during its synthesis. Our focus is on providing practical, experience-driven insights grounded in established chemical principles to ensure the success of your experiments.

Introduction: The Synthetic Challenge

4-(4-Bromophenyl)-2-chloropyrimidine is a key building block in the synthesis of various pharmacologically active molecules. While its structure appears straightforward, its synthesis can be fraught with challenges, including persistent side reactions, purification difficulties, and variable yields. This guide will address the two most common synthetic pathways and the specific issues that can arise in each.

Troubleshooting Guide & FAQs by Synthetic Route

We will explore two primary methods for synthesizing 4-(4-Bromophenyl)-2-chloropyrimidine:

• Route A: A classical approach involving the cyclization of a malonic ester derivative with formamidine, followed by chlorination.

• Route B: A modern approach utilizing a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Route A: Condensation and Chlorination Pathway

This method typically begins with the condensation of a 2-(4-bromophenyl)malonic ester with formamidine to form 5-(4-bromophenyl)pyrimidine-4,6-diol, which is then chlorinated.

Caption: Synthetic pathway for Route A.

Question 1: My chlorination of 5-(4-bromophenyl)pyrimidine-4,6-diol with phosphorus oxychloride (POCl₃) is incomplete, resulting in a low yield of the desired 2-chloro product. What could be the cause?

Answer: This is a very common issue. Several factors can contribute to incomplete chlorination:

• Insufficient Reagent or Temperature: The conversion of the diol to the dichloropyrimidine often requires a significant excess of POCl₃, which can also serve as the solvent, and heating to reflux.[1][2] Ensure your reaction is heated sufficiently (typically >100 °C) for an adequate duration (often several hours).

• Tautomerization: The starting material exists as a dihydroxy tautomer but more stable as a pyrimidine-4,6-dione. The chlorination proceeds through the enol form. The presence of a tertiary amine base, such as N,N-dimethylaniline or pyridine, can facilitate the reaction by forming a more reactive intermediate with POCl₃ and neutralizing the generated HCl.[1][3]

• Work-up Issues: A "black viscous residue" is often reported after distilling off the excess POCl₃. This residue contains your product and byproducts. It must be quenched carefully, typically by pouring it onto ice, followed by neutralization. Inefficient extraction or premature product precipitation during this step can lead to significant loss of yield.

Troubleshooting Steps:

• Increase the excess of POCl₃ (e.g., from 5 equivalents to 10-15 equivalents).

• Add a catalytic or stoichiometric amount of a tertiary amine like pyridine or N,N-dimethylaniline.

• Ensure the reaction is maintained at reflux for at least 4-8 hours, monitoring by TLC or HPLC.

• For a safer and more scalable approach, consider a solvent-free method using equimolar POCl₃ in a sealed reactor at high temperatures (e.g., 160 °C), which has been shown to be effective.[1][4]

Question 2: The work-up of my POCl₃ reaction is hazardous and gives a messy product. How can I improve this?

Answer: The quenching of excess POCl₃ is highly exothermic and releases HCl gas, making it one of the most challenging steps of this synthesis.[2]

• Mechanism of Quenching: POCl₃ reacts violently with water to produce phosphoric acid and HCl. This reaction is difficult to control on a large scale.

Troubleshooting Steps for a Cleaner, Safer Work-up:

• Distill Excess POCl₃: Before quenching, distill off the bulk of the unreacted POCl₃ under reduced pressure. This is a critical step to minimize the violence of the quench.[2]

• Slow, Controlled Quench: Add the cooled reaction residue slowly to a large volume of crushed ice with vigorous stirring. Never add water to the reaction mixture.

• Neutralization: After the quench, carefully neutralize the acidic solution with a base like potassium carbonate or sodium hydroxide solution, keeping the temperature low to prevent hydrolysis of the product.

• Solvent Extraction: Instead of aqueous work-up, an alternative is to add a solvent that dissolves the chloropyrimidine but not the amine hydrochloride byproduct (if a base was used). Solvents like ethyl acetate or toluene can be used, and the amine salt can be filtered off.[3][5]

Route B: Suzuki-Miyaura Cross-Coupling Pathway

This route involves the palladium-catalyzed reaction between a dichloropyrimidine (e.g., 2,4-dichloropyrimidine) and (4-bromophenyl)boronic acid.

Caption: Synthetic pathway and common side reactions for Route B.

Question 1: My Suzuki coupling reaction has a low yield, and I see significant amounts of a biphenyl byproduct and bromobenzene in my crude mixture. What is happening?

Answer: You are observing two classic side reactions in Suzuki couplings: homocoupling and protodeboronation.

• Homocoupling: This is the coupling of two boronic acid molecules to form a symmetrical biaryl (in this case, 4,4'-dibromobiphenyl). This reaction is often promoted by the presence of oxygen and Pd(II) species.[6][7][8] If you are using a Pd(II) precatalyst like Pd(OAc)₂, it needs to be reduced in situ to the active Pd(0) catalyst. Homocoupling can be a competing pathway during this reduction.

• Protodeboronation: This is the cleavage of the C-B bond by a proton source, replacing the boronic acid group with a hydrogen atom to form bromobenzene.[5] This is a base-catalyzed hydrolysis of the boronic acid and can be a major issue, especially with electron-rich or sterically hindered boronic acids.[5][9]

Troubleshooting Steps:

• Rigorous Degassing: Oxygen is a major culprit in homocoupling.[7] Ensure your solvent and reaction mixture are thoroughly degassed before adding the palladium catalyst. This can be done by bubbling an inert gas (argon or nitrogen) through the solvent for at least 30 minutes.[10]

• Catalyst Choice: Use a Pd(0) catalyst like Pd(PPh₃)₄ directly to avoid the Pd(II) reduction step. If using a Pd(II) source, adding a mild reducing agent like potassium formate may help suppress homocoupling.[7]

• Control Protodeboronation: Use the minimum necessary amount of base and water. Consider using potassium trifluoroborate salts (ArBF₃K) instead of boronic acids, as they are generally more stable and less prone to protodeboronation.[11]

• Reaction Time and Temperature: Do not run the reaction for an excessively long time, as this gives more opportunity for side reactions to occur. Monitor the reaction and stop it once the starting material is consumed.

Question 2: My reaction produces a mixture of the desired 4-substituted product and the 2,4-disubstituted pyrimidine. How can I improve the regioselectivity?

Answer: Controlling regioselectivity is a key challenge when using polyhalogenated substrates.

• Inherent Reactivity: In 2,4-dichloropyrimidine, the chlorine at the C4 position is generally more reactive towards palladium-catalyzed cross-coupling than the chlorine at the C2 position.[12][13][14] This is due to the favored oxidative addition of palladium into the C4-Cl bond.

• Reaction Conditions: While C4 is favored, over-reaction can lead to the diarylated product. This is more likely if an excess of the boronic acid is used or if the reaction is run for too long at high temperatures.

Troubleshooting Steps:

• Stoichiometry: Use a slight excess (e.g., 1.05-1.1 equivalents) of the boronic acid, but avoid a large excess.

• Temperature and Time: Microwave-assisted synthesis has been shown to be very effective, providing the C4-substituted product in high yield with short reaction times (e.g., 15 minutes), which minimizes the formation of the diarylated byproduct.[12][13] If using conventional heating, monitor the reaction closely and stop it upon completion.

• Catalyst Loading: Use a low catalyst loading (e.g., 0.5 mol%), as higher loadings can sometimes promote side reactions.[12][13]

General Purification and Analysis

Question: I have a complex crude mixture. What is the best way to purify the final product and identify the impurities?

Answer: Purification and analysis are critical for obtaining a high-quality final product.

• Purification:

  • Crystallization: If the crude product is a solid and reasonably pure, crystallization from a suitable solvent (e.g., ethanol, isopropanol, or hexane/ethyl acetate mixtures) is the most efficient method for purification on a large scale.

  • Column Chromatography: For complex mixtures or oily products, silica gel column chromatography is the standard method. A gradient of ethyl acetate in hexanes is typically effective for separating the desired product from nonpolar byproducts (like homocoupled arenes) and more polar impurities.

• Analysis and Identification:

  • HPLC-MS: High-Performance Liquid Chromatography coupled with Mass Spectrometry is the most powerful tool for analyzing your reaction.[15][16][17][18] It allows you to separate the components of your mixture and obtain their mass-to-charge ratio, which is invaluable for identifying the desired product and potential side products.

  • NMR Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of your final product and can help identify major impurities if their concentration is high enough.

Typical Impurity	Likely Source	Analytical Signature (relative to product)
5-(4-Bromophenyl)pyrimidine-4,6-diol	Route A: Incomplete chlorination	More polar on TLC/HPLC; different MS fragmentation.
4,4'-Dibromobiphenyl	Route B: Homocoupling	Less polar on TLC/HPLC; distinct MS signal.
Bromobenzene	Route B: Protodeboronation	Volatile; may be seen by GC-MS or ¹H NMR.
2,4-bis(4-Bromophenyl)pyrimidine	Route B: Diarylation	Less polar on TLC/HPLC; higher mass in MS.

Experimental Protocols

Protocol 1: Chlorination of 5-(4-bromophenyl)pyrimidine-4,6-diol (Route A)

Caution: This reaction should be performed in a well-ventilated fume hood by trained personnel. POCl₃ is highly corrosive and reacts violently with water.

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 5-(4-bromophenyl)pyrimidine-4,6-diol (1.0 eq).

• Carefully add phosphorus oxychloride (POCl₃, 10-15 eq).

• Heat the mixture to reflux (approx. 105-110 °C) and maintain for 8 hours. Monitor the reaction by TLC (e.g., 1:1 Hexane:Ethyl Acetate).

• Cool the reaction mixture to room temperature.

• Slowly distill the excess POCl₃ under reduced pressure.

• In a separate large beaker, prepare a mixture of crushed ice and water.

• With vigorous stirring, slowly and carefully pour the cooled, concentrated reaction residue onto the ice.

• Once the quench is complete, neutralize the acidic solution to pH 7-8 by the slow addition of solid potassium carbonate.

• Extract the aqueous mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude solid by recrystallization from ethanol or by column chromatography.

Protocol 2: Microwave-Assisted Suzuki Coupling (Route B)

• To a microwave reaction vial, add 2,4-dichloropyrimidine (1.0 eq), (4-bromophenyl)boronic acid (1.1 eq), and potassium carbonate (2.0 eq).

• Add a solvent mixture of dioxane and water (e.g., 4:1 ratio).

• Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Under the inert atmosphere, add the palladium catalyst, such as Pd(PPh₃)₄ (0.5-1 mol%).

• Seal the vial and place it in the microwave reactor.

• Heat the reaction to 120 °C for 15-20 minutes.

• After cooling, dilute the reaction mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel.

References

• Suzuki, A. Cross-coupling reactions of organoboranes: an easy way to construct C-C bonds. Angewandte Chemie International Edition, 2011, 50(30), 6722-6737.

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• Wikipedia. Suzuki reaction. Available at: [Link]

• Google Patents. Process for the preparation of chloropyrimidines. US5525724A.
• Ganem, B. The mechanism of the Vilsmeier-Haack reaction. Journal of the American Chemical Society, 1976, 98(4), 858-862.

• ResearchGate. Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. Available at: [Link]

• Thomas, S. P., et al. Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. Journal of the American Chemical Society, 2020, 142(14), 6515-6520.
• Kjell, D. P., et al. Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development, 2005, 9(3), 325-327.
• MDPI. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules, 2020, 25(21), 5035.

• Organic Chemistry Portal. Pyrimidine synthesis. Available at: [Link]

• Cassiano, N. M., et al. Comprehensive quantitative analysis of purines and pyrimidines in the human malaria parasite using ion-pairing ultra-performance liquid chromatography-mass spectrometry. Malaria Journal, 2012, 11(1), 1-11.
• Sun, Z., et al. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl₃. Molecules, 2012, 17(4), 4533-4544.

• Oreate AI. The Multifaceted Role of Phosphorus Oxychloride (POCl3) in Organic Synthesis. Available at: [Link]

• ResearchGate. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. Available at: [Link]

• Wikipedia. Protodeboronation. Available at: [Link]

• ResearchGate. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Available at: [Link]

• Organic Syntheses. 2-Chloropyrimidine. Available at: [Link]

• Mansour, T. S.

• ResearchGate. How to prevent metal catalysed homocoupling reaction of boronic acids?. Available at: [Link]

• Chemistry Notes. Malonic ester synthesis, mechanism and application. Available at: [Link]

• Chemistry Steps. POCl3 for Dehydration of Alcohols. Available at: [Link]

• Pubs.acs.org. A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. Organic Letters, 2006, 8(23), 5275-5278.

• Reddit. Diagnosing issues with a failed Suzuki coupling?. Available at: [Link]

• Waters. Impurities Application Notebook. Available at: [Link]

• ChemRxiv. Bulky phosphine ligands promote palladium-catalysed protodeboronation. Available at: [Link]

• Arkivoc. Reaction of 3-aminopyrrole with chloropyrimidines to give pyrroloaminopyrimidines. Available at: [Link]

• NIH. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. Angewandte Chemie International Edition, 2021, 60(38), 20786-20792.

• ResearchGate. SYNTHESIS OF PYRIMIDINES AND ITS BIO- EVALUATION. Available at: [Link]

• PubMed. Urine Pyrimidine Metabolite Determination by HPLC Tandem Mass Spectrometry. Available at: [Link]

• NIH. Discovery and Characterization of a Novel Series of Chloropyrimidines as Covalent Inhibitors of the Kinase MSK1. Journal of Medicinal Chemistry, 2022, 65(13), 9034-9048.
• MDPI. Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds.
• Pubs.acs.org. Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity. Organic Letters, 2021, 23(1), 136-141.
• Google Patents. PROCEDURE FOR THE PREPARATION OF CHLORINE PRIRIDINSULPHONIC ACID CHLORIDES. ES2203361T3.

• OpenStax. 17.6 Reactions of Alcohols. Organic Chemistry: A Tenth Edition. Available at: [Link]

• YouTube. POCl3 and Pyridine for E2. Available at: [Link]

• Semantic Scholar. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Available at: [Link]

• RSC Publishing. POCl3 mediated one-pot deoxygenative aromatization and electrophilic chlorination of dihydroxy-2-methyl-4-oxo-indeno[1,2-b]pyrroles. RSC Advances, 2017, 7(72), 45575-45582.
• Google Patents. Preparation method for chloropyrimidine compound. CN104761505A.

Sources

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Technical Support Center: Purification of 4-(4-Bromophenyl)-2-chloropyrimidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for the purification of 4-(4-Bromophenyl)-2-chloropyrimidine, a key intermediate in pharmaceutical synthesis. Authored from the perspective of a Senior Application Scientist, this document moves beyond simple protocols to explain the underlying chemical principles, helping you troubleshoot and optimize your purification strategy.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the purification of 4-(4-Bromophenyl)-2-chloropyrimidine in a practical question-and-answer format.

Q1: My crude 4-(4-Bromophenyl)-2-chloropyrimidine is an off-color oil/waxy solid with low purity after the initial work-up. What are the likely impurities?

A: The impurities in your crude product are almost always a direct result of the synthetic route. A common synthesis involves the chlorination of 4-(4-bromophenyl)pyrimidin-2-ol with a reagent like phosphorus oxychloride (POCl₃). Based on this, the primary impurities are typically:

• Unreacted Starting Material: The most common impurity is the precursor, 4-(4-bromophenyl)pyrimidin-2-ol. This hydroxypyrimidine is significantly more polar than the desired product and is often the cause of discoloration and difficult crystallization.

• Hydrolysis Product: The 2-chloro group on the pyrimidine ring is susceptible to hydrolysis, which can occur during the aqueous work-up, especially if conditions become basic or are prolonged. This reverts the product back to 4-(4-bromophenyl)pyrimidin-2-ol. The chlorine at the 2-position of a pyrimidine ring is known to be highly reactive towards nucleophiles, including water[1][2].

• Reagent Residues: Residual chlorinating agents (e.g., POCl₃) and their byproducts (e.g., phosphoric acid) can contaminate the product if the quenching and extraction steps are incomplete.

• Solvent Impurities: High-boiling point solvents used in the reaction (e.g., DMF) can be difficult to remove completely and may require high vacuum or azeotropic distillation[3].

Q2: Which purification method is better for this compound: recrystallization or column chromatography?

A: The choice between recrystallization and column chromatography depends on the scale of your reaction and the nature of the impurities.

• Recrystallization is the preferred method for large-scale purification (>5 g) if a suitable solvent can be identified. It is cost-effective, fast, and can yield highly pure crystalline material. It is most effective when the impurities have solubilities significantly different from the product.

• Flash Column Chromatography is ideal for smaller scales (<5 g) or when impurities have similar polarity to the product, making separation by recrystallization difficult. While more time-consuming and solvent-intensive, it offers superior separation power[4].

A common industrial approach is to perform a preliminary purification by recrystallization to remove the bulk of impurities and then, if necessary, polish the resulting material with column chromatography to achieve >99% purity[5].

Q3: I'm trying to recrystallize my product, but it keeps "oiling out." What's happening and how can I fix it?

A: "Oiling out" occurs when the solid melts in the hot solvent instead of dissolving, or when the solution becomes supersaturated at a temperature above the compound's melting point[6]. The resulting oil often traps impurities and fails to form a proper crystal lattice upon cooling.

Causality & Solutions:

• Cause: The boiling point of your chosen solvent is likely higher than the melting point of your compound or the compound/impurity eutectic mixture.

• Solution 1 (Change Solvent): Switch to a solvent with a lower boiling point.

• Solution 2 (Use More "Good" Solvent): The oil may have formed because the solution was too concentrated. Re-heat the mixture and add more of the hot solvent until the oil fully dissolves to create a clear, homogenous solution. Then, allow it to cool very slowly[7].

• Solution 3 (Use a Two-Solvent System): Dissolve the crude product in a minimum amount of a "good" solvent (one in which it is very soluble, e.g., acetone or ethyl acetate) at room temperature. Then, slowly add a "poor" solvent (one in which it is insoluble, e.g., hexane or water) dropwise until the solution just becomes cloudy (the point of saturation). Gently heat the mixture until it becomes clear again, and then allow it to cool slowly. This technique often prevents oiling out by lowering the temperature required for crystallization[8].

Q4: My compound appears to be degrading on the silica gel column. How can I prevent this?

A: This is a common problem with halogenated heterocycles. Standard silica gel is inherently acidic (pKa ≈ 4-5) and can catalyze the hydrolysis of the reactive 2-chloro group back to the hydroxypyrimidine, or cause other acid-catalyzed degradation pathways.

Causality & Solutions:

• Cause: The acidic surface of the silica gel is promoting decomposition.

• Solution 1 (Deactivate the Silica): Neutralize the silica gel before running the column. This can be done by eluting the packed column with your chosen solvent system containing 1-2% triethylamine (or another volatile base), and then loading your compound[9]. The base neutralizes the acidic sites on the silica surface.

• Solution 2 (Use an Alternative Stationary Phase): If the compound is highly acid-sensitive, switch to a neutral stationary phase like alumina (Al₂O₃) or a reverse-phase silica (C18)[10].

• Solution 3 (Minimize Contact Time): Use flash chromatography with positive pressure to minimize the time the compound spends on the column. Avoid leaving the compound sitting on the column for extended periods[11].

Visualized Workflows and Data

Logical Flow of Purification

The following diagram illustrates the decision-making process for purifying crude 4-(4-Bromophenyl)-2-chloropyrimidine.

Caption: Decision workflow for purification.

Troubleshooting Recrystallization

This diagram provides a logical path for resolving common recrystallization failures.

Caption: Troubleshooting logic for recrystallization.

Table 1: Comparison of Purification Techniques

Parameter	Recrystallization	Flash Column Chromatography
Primary Use	Large-scale purification, removal of major impurities.	Small-scale purification, separation of close-spotting compounds.
Throughput	High	Low to Medium
Solvent Usage	Low to Medium	High
Time Required	Low	High
Separation Power	Moderate	High
Common Issues	Oiling out, poor recovery, co-crystallization.	Compound degradation, poor separation, column cracking.

Table 2: Recommended Solvent Systems

Technique	Solvent System (v/v)	Rationale & Comments
TLC Analysis	9:1 to 4:1 Hexane:Ethyl Acetate	Ideal for determining crude purity and finding optimal column conditions. Aim for an Rf of 0.3-0.4 for the product[4].
Recrystallization	Isopropanol or Ethanol	The compound is likely soluble in hot alcohols and less soluble when cold. Good for removing more polar hydroxypyrimidine impurity.
Recrystallization	Hexane / Ethyl Acetate	A two-solvent system. Dissolve in minimal hot ethyl acetate, add hot hexane until cloudy, then cool[8].
Column Chromatography	Gradient of 5% to 20% Ethyl Acetate in Hexane	Start with low polarity to elute non-polar impurities, then increase polarity to elute the product. Add 1% triethylamine if degradation is observed[9].

Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Single-Solvent Recrystallization

This protocol is ideal if the crude product is a solid and a solvent with a suitable solubility profile (sparingly soluble at room temperature, highly soluble when hot) is found.

• Dissolution: Place the crude 4-(4-Bromophenyl)-2-chloropyrimidine in an Erlenmeyer flask with a magnetic stir bar. Add a minimal amount of isopropanol (or ethanol).

• Heating: Gently heat the mixture on a hotplate with stirring. Add more hot solvent in small portions until the solid just completely dissolves. Do not add excessive solvent, as this will reduce your yield[5].

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of pure crystals[7].

• Cooling: Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum to remove all residual solvent.

Protocol 2: Two-Solvent Recrystallization

Use this method when no single solvent is suitable, or to combat "oiling out." A common pair is a "good" solvent (dissolves the compound well) and a "poor" solvent (dissolves the compound poorly).

• Dissolution: In an Erlenmeyer flask, dissolve the crude product in the minimum amount of a hot "good" solvent (e.g., ethyl acetate).

• Induce Saturation: While the solution is still hot, add the "poor" solvent (e.g., hexane) dropwise with swirling until a persistent cloudiness (turbidity) is observed.

• Clarification: Add a few more drops of the hot "good" solvent until the solution becomes clear again.

• Crystallization & Isolation: Follow steps 4-8 from Protocol 1, using a pre-chilled mixture of the two solvents (in the final ratio) for washing the crystals.

Protocol 3: Flash Column Chromatography

This protocol is for high-purity separation of smaller quantities or for mixtures that are difficult to separate by recrystallization.

• Solvent System Selection: Using Thin Layer Chromatography (TLC), identify a solvent system (e.g., 85:15 Hexane:Ethyl Acetate) that gives the product an Rf value of approximately 0.3-0.4 and separates it well from impurities[4].

• Column Packing: Pack a glass column with silica gel (230-400 mesh) using the "wet slurry" method with your chosen eluent[12]. Ensure the packing is uniform and free of air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluting solvent. Alternatively, for better resolution, "dry load" the sample by adsorbing it onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting free-flowing powder to the top of the column[13].

• Elution: Carefully add the eluent to the top of the column and apply positive pressure (using a pump or regulated air line) to force the solvent through the column at a steady rate.

• Fraction Collection: Collect the eluate in a series of test tubes or flasks.

• Analysis: Monitor the collected fractions by TLC to identify which ones contain the pure product.

• Isolation: Combine the pure fractions in a round-bottomed flask and remove the solvent under reduced pressure using a rotary evaporator to yield the purified 4-(4-Bromophenyl)-2-chloropyrimidine.

References

• Gala, D., et al. (1995). Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid. The Journal of Organic Chemistry. [Link]

• Ayllón, J. A., et al. (2004). Hydrolysis Kinetics for 2-Chloropyridine in Supercritical Water. Industrial & Engineering Chemistry Research. [Link]

• University of Rochester, Department of Chemistry. Purification: Troubleshooting Flash Column Chromatography.[Link]

• Oh, S. W., & Kim, Y. (2003). Hydrolysis of α-Chloro-Substituted 2- and 4-Pyridones: Rate Enhancement by Zwitterionic Structure. Organic Letters. [Link]

• Siadati, S. A. (2025). How to Purify an organic compound via recrystallization or reprecipitation? ResearchGate. [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization.[Link]

• Columbia University, Department of Chemistry. Column chromatography.[Link]

• Schutz, A., & Kappe, C. O. (1990).Process for the production of 2-hydroxypyridine. U.S.

• Organic Syntheses. A Publication of Reliable Methods for the Preparation of Organic Compounds.[Link]

• Garna, N. V., et al. (2021). Substances yield after recrystallization from different solvents. ResearchGate. [Link]

• Bolli, M. H., et al. (2012). The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N′-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist. Journal of Medicinal Chemistry. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography.[Link]

• CN108997223B.Preparation method of 5-(4-bromophenyl)-4,6-dichloropyrimidine.

• University of Colorado Boulder, Department of Chemistry. Column Chromatography.[Link]

• University of Rochester, Department of Chemistry. Tips for Flash Column Chromatography.[Link]

• Reddit r/Chempros. Go-to recrystallization solvent mixtures.[Link]

• University of South Carolina, Department of Chemistry and Biochemistry. Isolation and Purification of Organic Compounds Recrystallization (Expt #3).[Link]

• Organic Syntheses. SYNTHESIS OF BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-ONES VIA PALLADIUM-CATALYZED CARBONYLATIVE CYCLIZATION OF 2-BROMOPHENYL-PROPYLPENTANENITRILES.[Link]

• Chemistry LibreTexts. 3.6F: Troubleshooting (Crystallization).[Link]

• Organic Syntheses. 2-Chloropyrimidine.[Link]

• Farcas, S., et al. (2020). 2-Chloropyrimidine: Synthetic Applications, Reactivity, and Ionization Properties. Molecules. [Link]

• Zhang, J., et al. (2018). Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine. Atlantis Press. [Link]

• Wang, Z., et al. (2020). Investigation into the Formation of Impurities during the Optimization of Brigatinib. ACS Omega. [Link]

• Lokhande, M. V., et al. (2017). Determination and Quantification of Carryover Genotoxic Impurities 2-Chloropyridine (2CP) and 4-Bromobenzyl Cyanide (PBBCN) by GCHS in Brompheniramine Maleate API. ResearchGate. [Link]

• Stavretovic, Z., et al. (2000). Sources of impurities - Investigation of 4-(2-chlorophenyl)-3-ethoxycarbonyl-5-methoxycarbonyl-6-methyl-2-[(2-phthalimidoethoxy)methyl]-1,4-dihydropyridine traces formation during the synthesis of amlodipine besylate. ResearchGate. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 2-Chloropyrimidine: Synthetic Applications, Reactivity, and Ionization Properties_Chemicalbook [chemicalbook.com]
• 3. Investigation into the Formation of Impurities during the Optimization of Brigatinib - PMC [pmc.ncbi.nlm.nih.gov]
• 4. columbia.edu [columbia.edu]
• 5. researchgate.net [researchgate.net]
• 6. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Reagents & Solvents [chem.rochester.edu]
• 9. Chromatography [chem.rochester.edu]
• 10. Purification [chem.rochester.edu]
• 11. orgchemboulder.com [orgchemboulder.com]
• 12. What Is Column Chromatography? Principles and Protocols [synapse.patsnap.com]
• 13. Chromatography [chem.rochester.edu]

Technical Support Center: Optimizing Chlorination of 5-(4-bromophenyl)-4,6-dihydroxypyrimidine

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis of 5-(4-bromophenyl)-4,6-dichloropyrimidine. This key intermediate is crucial for synthesizing various pharmacologically active molecules. The chlorination of its dihydroxy precursor is a pivotal yet often challenging step. This document offers troubleshooting advice, frequently asked questions, and an optimized protocol to ensure reproducible, high-yield outcomes.

The conversion of 5-(4-bromophenyl)-4,6-dihydroxypyrimidine to its dichloro derivative is most commonly achieved using phosphorus oxychloride (POCl₃), which often serves as both the chlorinating agent and the reaction solvent.[1][2] The reaction proceeds through the tautomeric keto-enol forms of the dihydroxypyrimidine. The hydroxyl groups are converted into better leaving groups by POCl₃, facilitating nucleophilic substitution by chloride ions. Additives like tertiary amines or N,N-dimethylformamide (DMF) are frequently used to accelerate the reaction.[1][3] Specifically, the interaction between POCl₃ and DMF forms a Vilsmeier-Haack reagent, a highly electrophilic species that is a potent activating agent for this transformation.[4][5][6]

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the chlorination process in a practical question-and-answer format.

Q1: My reaction shows low or no conversion to the desired 5-(4-bromophenyl)-4,6-dichloropyrimidine. What are the likely causes?

A1: This is a frequent issue stemming from several potential factors:

• Insufficient Reagent/Reactivity: POCl₃ quality is paramount. Over time, it can hydrolyze, reducing its efficacy. Furthermore, for challenging substrates, POCl₃ alone may not be reactive enough.

  • Solution: Use a significant excess of POCl₃ to act as both reagent and solvent.[1] Ensure the POCl₃ is fresh or has been recently distilled. For stubborn reactions, the addition of phosphorus pentachloride (PCl₅) can form a more potent chlorinating mixture.[7]

• Suboptimal Temperature: The reaction typically requires high temperatures to proceed to completion.

  • Solution: Ensure the reaction mixture is heated to a steady reflux, which is approximately 105-110°C for POCl₃.[1] Maintain this temperature for a sufficient duration, monitoring the reaction's progress via Thin Layer Chromatography (TLC).

• Inadequate Reaction Time: Complex chlorinations can be slow.

  • Solution: A typical reaction time is 3 to 8 hours at reflux.[8][9] If TLC analysis shows significant starting material after 3-4 hours, extend the reflux time accordingly.

Q2: I am observing the formation of a significant amount of mono-chlorinated byproduct. How can I improve the yield of the dichloro product?

A2: The formation of the mono-chloro intermediate, 5-(4-bromophenyl)-4-chloro-6-hydroxypyrimidine, indicates an incomplete reaction.

• Causality: The two hydroxyl groups on the pyrimidine ring may exhibit different reactivities. Driving the reaction to completion is key to achieving the desired dichlorination.

• Optimization Strategy:

  • Increase Reaction Time and/or Temperature: Prolonging the reflux period is the most direct way to ensure both hydroxyl groups are substituted.

  • Use a Catalyst: The addition of a catalytic amount of DMF to form the Vilsmeier reagent can significantly increase the reaction rate and efficiency, ensuring a more complete conversion.[10][11] Alternatively, tertiary amines like N,N-diisopropylethylamine or N,N-dimethylaniline can be used.[3][12]

  • Ensure Anhydrous Conditions: Any moisture present will consume the POCl₃ and can lead to hydrolysis of both the intermediates and the final product. Use oven-dried glassware and maintain an inert atmosphere (e.g., nitrogen or argon).

Q3: My reaction mixture becomes a thick, unstirrable sludge upon heating. How can I prevent this?

A3: This issue typically arises from the precipitation of intermediates or the hydrochloride salt of any amine catalyst used.

• Preventative Measures:

  • Sufficient Solvent: Ensure you are using a large enough excess of POCl₃ (typically 5-10 volumes relative to the substrate) to maintain fluidity.

  • Stirring: Employ robust mechanical stirring rather than magnetic stirring for larger-scale reactions to ensure the mixture remains a mobile slurry.

  • Solvent Addition: While less common, the addition of a high-boiling inert co-solvent like toluene has been reported in related syntheses, which can help maintain solubility.[8][13]

Q4: The workup is very difficult and hazardous. What is the safest and most efficient procedure?

A4: The workup is arguably the most critical and hazardous part of the process due to the violent exothermic reaction of excess POCl₃ with water.[1]

• Optimized Workup Protocol:

  • Remove Excess POCl₃: After cooling the reaction to room temperature, distill the majority of the unreacted POCl₃ under reduced pressure. This step dramatically reduces the volume of reagent that needs to be quenched and minimizes the exotherm.[1][3]

  • Controlled Quenching: Very slowly and carefully pour the concentrated reaction residue onto a large volume of crushed ice with vigorous stirring. Never add water to the reaction mixture. [1] This must be done in a highly efficient fume hood.

  • Neutralization: The resulting aqueous solution will be highly acidic. Slowly neutralize it to a pH of 7-8 by the portion-wise addition of a solid base like sodium carbonate or potassium carbonate, or by using a saturated aqueous solution.[9]

  • Extraction: Extract the aqueous slurry with a suitable organic solvent such as dichloromethane (DCM) or ethyl acetate (EtOAc).

  • Washing: Wash the combined organic layers with water and then brine to remove any remaining inorganic salts. Dry the organic phase over anhydrous sodium sulfate or magnesium sulfate before solvent removal.

Q5: What is the specific role of N,N-dimethylformamide (DMF) as a catalyst?

A5: DMF is not merely a base; it reacts with phosphorus oxychloride to form the Vilsmeier reagent, (chloromethylene)dimethyliminium chloride.[5][14]

• Mechanism of Action: This iminium salt is a much more powerful electrophile than POCl₃ alone. It activates the hydroxyl groups of the pyrimidine ring more efficiently, forming a highly reactive intermediate that is readily displaced by chloride ions. This catalytic cycle accelerates the rate of chlorination, often allowing for lower reaction temperatures or shorter reaction times.

Optimized Experimental Protocol

This protocol is designed to provide a reliable method for the chlorination of 5-(4-bromophenyl)-4,6-dihydroxypyrimidine.

Experimental Workflow Diagram

Caption: Workflow for the chlorination of 5-(4-bromophenyl)-4,6-dihydroxypyrimidine.

Step-by-Step Methodology

• Reaction Setup: In a thoroughly oven-dried three-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and nitrogen inlet, add 5-(4-bromophenyl)-4,6-dihydroxypyrimidine (1.0 eq).

• Reagent Addition: Under a positive flow of nitrogen, add phosphorus oxychloride (8-10 mL per gram of starting material). Begin stirring to create a slurry. If using a catalyst, add N,N-dimethylformamide (0.1 eq).

• Heating: Slowly heat the reaction mixture in an oil bath to a gentle reflux (internal temperature of approximately 105-110°C).

• Reaction Monitoring: Maintain the reflux for 3-8 hours. Monitor the disappearance of the starting material by TLC (e.g., eluting with 30% ethyl acetate in hexanes), visualizing with UV light.

• Cooling and Concentration: Once the reaction is complete, cool the mixture to room temperature. Carefully remove the excess POCl₃ by distillation under reduced pressure.

• Quenching: In a separate, large beaker, prepare a vigorously stirred mixture of crushed ice and water. Very slowly, add the cooled reaction residue to the ice water via a dropping funnel. Maintain the temperature of the quenching mixture below 10°C.

• Neutralization and Extraction: Slowly add solid potassium carbonate to the aqueous mixture until the pH reaches 7-8. Transfer the mixture to a separatory funnel and extract three times with ethyl acetate or dichloromethane.

• Washing and Drying: Combine the organic extracts and wash sequentially with water and then with a saturated brine solution. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes) or by flash column chromatography on silica gel to afford the pure 5-(4-bromophenyl)-4,6-dichloropyrimidine. A reported yield for a similar process is 86.5%.[9]

Parameter Optimization Summary

Parameter	Recommended Range	Impact on Yield	Impact on Purity	Notes & Rationale
POCl₃ Equivalents	8-10 volumes	High excess drives reaction to completion, increasing yield.	Minimal direct impact, but large excess makes workup more challenging.	Acts as both reagent and solvent, ensuring mobility of the reaction mixture.[1][9]
Temperature	105 - 110 °C (Reflux)	Essential for achieving a reasonable reaction rate and full conversion.	Temperatures >120°C or prolonged heating can lead to decomposition and tar formation.	Ensures sufficient activation energy for the substitution reaction.
Reaction Time	3 - 8 hours	Insufficient time leads to mono-chlorinated byproducts and reduced yield.	Excessive time can promote side reactions and decrease purity.	Must be optimized empirically by monitoring via TLC.[8][9]
Catalyst (DMF)	0.1 - 0.2 eq	Can significantly accelerate the reaction, improving yield in shorter times.	Generally improves purity by allowing for milder conditions and reducing byproducts.	Forms the highly reactive Vilsmeier-Haack reagent with POCl₃.[10][11]
Workup Quench	Pour residue onto ice	Critical for maximizing yield.	Improper quenching (adding water to POCl₃) can cause violent exotherms and product degradation.	Safely hydrolyzes excess chlorinating agent and precipitates the product from the acidic medium.[1][3]

References

• Source: Google Patents (US6018045A)

• Title: The investigations of the methods for the reduction of chloroyrimidines Source: Oregon State University URL: [Link]

• Title: One-pot Double Suzuki Couplings of Dichloropyrimidines Source: PMC - NIH URL: [Link]

• Source: Google Patents (US5525724A)

• Title: Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3 Source: ResearchGate URL: [Link]

• Source: Google Patents (EP1042303A1)

• Title: POCl3-PCl5 mixture: A robust chlorinating agent Source: Indian Chemical Society URL: [Link]

• Title: Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids Source: MDPI URL: [Link]

• Title: Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3 Source: Semantic Scholar URL: [Link]

• Title: Why we should use pocl3/pcl5 mixture in chlorination of pyrimidine and not only pocl3 ? Source: ResearchGate URL: [Link]

• Title: Vilsmeier-Haack Reaction Source: Organic Chemistry Portal URL: [Link]

• Title: Vilsmeier-Haack Reaction Source: NROChemistry URL: [Link]

• Title: Method for preparing 5-(4-bromophenyl)
• Title: Method for preparing 4,6-dichloro-5-amino-2-(propylsulfanyl)
• Title: Preparation method of 5-(4-bromophenyl)

• Title: Vilsmeier-Haack Reaction Source: J&K Scientific LLC URL: [Link]

• Title: Vilsmeier–Haack reaction Source: Wikipedia URL: [Link]

• Title: Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3 Source: MDPI URL: [Link]

• Title: New procedure for the chlorination of pyrimidine and purine nucleosides Source: ACS Publications URL: [Link]

• Title: SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde Source: MDPI URL: [Link]

• Title: Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine Source: Atlantis Press URL: [Link]

• Title: Formylation of 4,7-Dihydro-1,2,4-triazolo[1,5-a]pyrimidines Using Vilsmeier–Haack Conditions Source: ResearchGate URL: [Link]

• Title: REVIEW ARTICLE ON VILSMEIER-HAACK REACTION Source: worldjournals.org URL: [Link]

• Title: Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent Source: RSC Publishing URL: [Link]

• Title: Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine Source: ResearchGate URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. US5525724A - Process for the preparation of chloropyrimidines - Google Patents [patents.google.com]
• 4. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 5. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 6. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 7. indianchemicalsociety.com [indianchemicalsociety.com]
• 8. CN108997223B - Preparation method of 5- (4-bromophenyl) -4, 6-dichloropyrimidine - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. ijpcbs.com [ijpcbs.com]
• 11. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]
• 12. US6018045A - Process for preparing 4,6-dichloro-pyrimidine - Google Patents [patents.google.com]
• 13. US10556871B1 - Method for preparing 5-(4-bromophenyl)-4,6-dichloropyrimidine - Google Patents [patents.google.com]
• 14. jk-sci.com [jk-sci.com]

Technical Support Center: Troubleshooting Low Yield in Macitentan Intermediate Synthesis

Welcome to the technical support center for the synthesis of key intermediates of Macitentan. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered during the synthesis process, with a primary focus on improving reaction yields and product purity.

The synthesis of Macitentan, an endothelin receptor antagonist for treating pulmonary arterial hypertension, involves a multi-step pathway where the yield of key intermediates is critical for the overall efficiency of the process.[1][2] This guide provides in-depth, cause-and-effect explanations for potential pitfalls and offers field-proven solutions in a direct question-and-answer format.

Core Synthetic Pathway Overview

The following diagram outlines the critical segment of the Macitentan synthesis, focusing on the formation of the pyrimidine core and the subsequent coupling with the sulfamide side-chain. The troubleshooting guide will address common low-yield issues within this sequence.

Sources

• 1. Frontiers | The Transition From Ambrisentan to Macitentan in Patients With Pulmonary Arterial Hypertension: A Real-word Prospective Study [frontiersin.org]
• 2. The discovery of N-[5-(4-bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-propylsulfamide (Macitentan), an orally active, potent dual endothelin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

minimizing protodeboronation in Suzuki reactions of pyrimidines

A Guide to Minimizing Protodeboronation and Maximizing Coupling Efficiency

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. As a Senior Application Scientist, I understand the unique challenges presented by electron-deficient heterocycles like pyrimidines. A common and frustrating side reaction is protodeboronation, where the valuable boronic acid or ester is simply replaced by a proton, leading to low yields and purification difficulties.

This guide is designed to provide you, our fellow researchers and drug development professionals, with a deep understanding of the causes of protodeboronation in pyrimidine couplings and to offer practical, field-proven strategies to overcome this challenge. We will move beyond simple procedural lists to explain the chemical logic behind each recommendation, empowering you to troubleshoot effectively and optimize your reactions.

Frequently Asked Questions (FAQs)

Q1: What exactly is protodeboronation and why is it a major issue?

Protodeboronation (or protodeborylation) is a chemical reaction where the carbon-boron bond of an organoboron compound, such as a pyrimidine boronic acid, is cleaved and replaced by a carbon-hydrogen bond.[1] In the context of a Suzuki-Miyaura coupling, this is a destructive side reaction that consumes your nucleophilic coupling partner, converting it into an inert byproduct. This directly lowers the yield of your desired coupled product and complicates purification by introducing a significant, often difficult-to-separate, impurity.

Q2: Why are pyrimidine boronic acids so prone to protodeboronation?

The susceptibility of pyrimidine boronic acids to protodeboronation stems from the inherent electronic nature of the pyrimidine ring.

• Electron Deficiency: The pyrimidine ring contains two electron-withdrawing nitrogen atoms. This makes the ring electron-deficient, which in turn weakens the carbon-boron bond, making it more susceptible to cleavage.[2][3]

• Basicity of Heteroatoms: The nitrogen atoms in the pyrimidine ring can act as bases.[1] Under certain pH conditions, this can lead to the formation of zwitterionic species which may undergo rapid, unimolecular C-B bond fragmentation.[1] While the Suzuki reaction is typically run under basic conditions which can suppress certain protodeboronation pathways, the inherent properties of the pyrimidine nucleus still present a significant challenge.[1]

Q3: What are the primary factors that accelerate protodeboronation during a Suzuki reaction?

Several reaction parameters can inadvertently favor the protodeboronation pathway over the desired cross-coupling. Understanding these is the first step to troubleshooting.

• Presence of Water: The "proto-" in protodeboronation comes from a proton source, and in many Suzuki reaction setups, water is the primary culprit. The base-catalyzed mechanism often involves the reaction of the boronate species with water.[1]

• High Temperatures: Increased temperature accelerates all reactions, including the undesired protodeboronation.[4] If the rate of protodeboronation increases more than the rate of the productive catalytic cycle, higher temperatures will lead to lower yields.

• Strong Bases: While a base is essential to activate the boronic acid for transmetalation, an overly strong base or high concentration of hydroxide can promote the base-catalyzed protodeboronation pathway.[1][5]

• Slow Catalytic Turnover: If any step in the Suzuki catalytic cycle (oxidative addition, transmetalation, or reductive elimination) is slow, the activated boronic acid spends more time in solution.[6] This extended lifetime increases the probability that it will undergo protodeboronation before it can be productively consumed by the palladium complex.[6]

Q4: Should I use a pyrimidine boronic acid or a boronic ester (e.g., pinacol ester)?

For challenging substrates like pyrimidines, boronic esters are almost always the superior choice . The decision hinges on a trade-off between reactivity and stability.[7]

• Boronic Acids: More reactive but significantly less stable. They are highly susceptible to decomposition via protodeboronation, especially during storage or under reaction conditions.[7][8]

• Boronic Esters (Pinacol, MIDA): Far more stable and robust.[5][7] They are often crystalline, easy-to-handle solids.[7] In the reaction, they act as a "slow-release" source of the active boronic acid, keeping its instantaneous concentration low.[1][9] This minimizes the opportunity for decomposition while still allowing the productive cross-coupling to occur.[9] While they can be more expensive, the improved reliability and yield often justify the cost.[7]

Data Snapshot: Boronic Acid vs. Boronic Ester Stability

Boron Reagent	Structure	General Stability	Susceptibility to Protodeboronation	Typical Use Case
Boronic Acid	R-B(OH)₂	Low	High	Simple, robust aryl systems; when speed is critical.
Pinacol Ester	R-B(O-C(CH₃)₂-)₂	High	Low	Unstable heteroaryl systems (like pyrimidines), multi-step synthesis.[5][7]
MIDA Ester	R-B(N(CH₃)(CH₂CO₂⁻)₂)	Very High	Very Low	Extremely unstable systems; precise control via slow release.[1]
Trifluoroborate Salt	R-BF₃⁻K⁺	High	Low	Alternative slow-release strategy, often requires specific conditions.[1][10]

Troubleshooting Guide: A Systematic Approach

You've run your Suzuki reaction with a substituted chloropyrimidine and a pyrimidine boronic ester. The LC-MS analysis shows mostly starting materials and a large peak corresponding to the deboronated pyrimidine. Where do you start?

Follow this workflow to systematically diagnose and solve the problem. The core principle is to accelerate the productive Suzuki catalytic cycle to outcompete the off-cycle protodeboronation pathway.

Workflow for Minimizing Protodeboronation

Caption: A systematic workflow for troubleshooting protodeboronation.

Detailed Troubleshooting Steps

Issue: My primary side product is the deboronated pyrimidine.

This indicates that the rate of protodeboronation is competitive with or faster than the rate of transmetalation in the Suzuki cycle.

Solution 1: Modify the Boron Reagent and Solvent System

• Action: If you are using a boronic acid, switch to its pinacol boronic ester.[5][7] These are more stable and provide a slow release of the active nucleophile, keeping its concentration low and minimizing side reactions.[1][9]

• Causality: The B-O bonds in the pinacol ester are less polarized and the boron atom is more sterically shielded compared to a boronic acid. This reduces its susceptibility to hydrolysis and subsequent protonolysis.

• Action: Minimize water in the reaction. While some Suzuki protocols use aqueous bases, for sensitive substrates, an anhydrous system can significantly suppress protodeboronation.[6][11]

• Causality: Removing the primary proton source (water) directly inhibits the protodeboronation mechanism.[1] You can use anhydrous solvents like dioxane or toluene and a base like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃).[2][12]

Solution 2: Optimize the Base and Temperature

• Action: Switch from strong, hydroxide-containing bases (like NaOH or Ba(OH)₂) to weaker carbonate or phosphate bases (e.g., K₂CO₃, K₃PO₄).[2]

• Causality: A milder base is still sufficient to form the active boronate species required for transmetalation but is less aggressive in promoting the base-catalyzed protodeboronation side reaction.[1][5] K₃PO₄ is often an excellent choice for coupling electron-deficient heteroaryl chlorides.[13]

• Action: Lower the reaction temperature. If you are running the reaction at 100-110 °C, try reducing it to 80 °C.[4][14]

• Causality: Protodeboronation, like most degradation pathways, has a significant activation energy. Lowering the temperature can disproportionately slow this undesired reaction compared to the palladium-catalyzed cycle, tipping the kinetic balance in favor of your desired product.[15] Monitor the reaction, as a lower temperature may require a longer reaction time.

Solution 3: Enhance the Catalytic Cycle Speed

• Action: Employ a more active catalyst system. For challenging couplings involving electron-deficient pyrimidine chlorides, standard catalysts like Pd(PPh₃)₄ may be too slow.[6][14] Switch to a more robust system, such as a combination of a palladium precursor like Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos).[12]

• Causality: Modern Buchwald-type ligands are designed to accelerate both the oxidative addition and the reductive elimination steps of the catalytic cycle.[12] A faster overall cycle means the organoboron reagent has less time to decompose in solution before it is consumed in the productive pathway.

• Action: Use a modern, well-defined palladium precatalyst (e.g., XPhos Pd G3).[12][16]

• Causality: Precatalysts are designed for rapid and efficient generation of the active Pd(0) species at room temperature.[16] This avoids issues with slow or incomplete catalyst activation which can lead to a sluggish reaction and favor protodeboronation.

The Competing Pathways: Suzuki Coupling vs. Protodeboronation

Caption: The kinetic race between the desired Suzuki cycle and protodeboronation.

Experimental Protocol: A Starting Point for Optimization

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of a pyrimidine halide with a pyrimidine pinacol boronic ester, incorporating best practices to minimize protodeboronation.

Reaction: 2-Chloropyrimidine with Pyrimidine-5-boronic acid pinacol ester

• Reagent Preparation:

  • To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the pyrimidine-5-boronic acid pinacol ester (1.2 equivalents), the 2-chloropyrimidine (1.0 equivalent), and potassium phosphate (K₃PO₄, 3.0 equivalents).

  • Scientist's Note: Using a slight excess of the boronic ester can help drive the reaction to completion, but a large excess should be avoided as it can lead to more protodeboronation byproduct. K₃PO₄ is a strong, non-nucleophilic base suitable for this coupling.[13]

• Catalyst and Ligand Addition:

  • In a glovebox or under a strong flow of inert gas (Argon or Nitrogen), add the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (e.g., SPhos, 2-4 mol%).

  • Scientist's Note: The choice of ligand is critical. Bulky, electron-rich biarylphosphine ligands are known to accelerate the key steps in the catalytic cycle for heteroaryl couplings.[12]

• Solvent Addition and Degassing:

  • Add anhydrous, degassed 1,4-dioxane to the Schlenk tube via syringe to achieve a concentration of approximately 0.1 M with respect to the limiting reagent.

  • Scientist's Note: Proper degassing (e.g., by three freeze-pump-thaw cycles or by sparging with argon for 20-30 minutes) is crucial to remove oxygen, which can deactivate the palladium catalyst and lead to homocoupling of the boronic ester.[12]

• Reaction Execution:

  • Seal the Schlenk tube and place it in a preheated oil bath at 80 °C.

  • Stir the reaction vigorously. Monitor its progress by TLC or LC-MS at regular intervals (e.g., every 1-2 hours).

  • Scientist's Note: Starting at a lower temperature (80 °C) is a prudent measure to disfavor protodeboronation.[14] If the reaction is clean but slow, the temperature can be incrementally increased.

• Workup and Purification:

  • Once the reaction is complete (as judged by consumption of the limiting reagent), cool the mixture to room temperature.

  • Dilute with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove inorganic salts and palladium black.

  • Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

References

• Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters.
• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids.MDPI.
• Suzuki-Miyaura Coupling.Chemistry LibreTexts.
• Protodeboron
• Suzuki–Miyaura Reactions of (4-bromophenyl)
• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investig
• Selection of boron reagents for Suzuki–Miyaura coupling.Chemical Society Reviews (RSC Publishing).
• Protodeboron
• The Slow‐Release Strategy in Suzuki–Miyaura Coupling.
• Which conditions are favorable for the efficient Suzuki coupling?
• Suzuki Coupling.Organic Chemistry Portal.
• For the pro's (Suzuki) : r/Chempros.Reddit.
• Suzuki reaction.Wikipedia.
• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one.RSC Publishing.
• A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.PMC - NIH.
• The effect of various temperatures on the Suzuki coupling reaction a.
• Troubleshooting difficult Suzuki couplings with substituted boronic acids.Benchchem.
• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.Unknown Source.
• Diagnosing issues with a failed Suzuki coupling? : r/Chempros.Reddit.
• Solvent Effects on the Selectivity of Palladium-C
• Room Temperature Anhydrous Suzuki-Miyaura Polymerization Enabled by C-S Bond Activ
• Effect of solvent on the Suzuki reaction a .
• (PDF) Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies.
• A Comparative Guide to Boronic Esters vs. Acids in Suzuki-Miyaura Coupling with 3-Bromo-2-chloropyridine.Benchchem.
• Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity.
• THE SUZUKI-MIYAURA REACTION AND BORON REAGENTS – MECHANISM, SYNTHESIS AND APPLICATION.

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 6. reddit.com [reddit.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Room Temperature Anhydrous Suzuki-Miyaura Polymerization Enabled by C-S Bond Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. mdpi.com [mdpi.com]
• 15. reddit.com [reddit.com]
• 16. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for Efficient Suzuki Coupling of 2-Chloropyrimidines

Welcome to the Technical Support Center for Suzuki-Miyaura cross-coupling reactions involving 2-chloropyrimidines. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this challenging yet crucial transformation. The inherent electronic properties of the pyrimidine ring and the relative inertness of the C-Cl bond necessitate a carefully optimized catalytic system. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated protocols to empower you to overcome common hurdles and achieve efficient and reproducible results.

The Challenge: Understanding the Hurdles with 2-Chloropyrimidines

The Suzuki-Miyaura coupling of 2-chloropyrimidines presents a unique set of challenges primarily rooted in two factors:

• The Electron-Deficient Pyrimidine Ring: The nitrogen atoms in the pyrimidine ring withdraw electron density, making the chloro-substituent less susceptible to oxidative addition by the palladium catalyst, which is a critical step in the catalytic cycle.

• Catalyst Inhibition: The lone pair of electrons on the ring nitrogens can coordinate to the palladium center, leading to catalyst deactivation and low yields.[1]

Overcoming these challenges hinges on the rational selection of the palladium source, ligand, base, and solvent system.

Troubleshooting Guide: From Reaction Failure to Success

This section addresses specific issues you may encounter during your experiments in a question-and-answer format, providing both solutions and the scientific reasoning behind them.

Q1: My Suzuki coupling reaction with a 2-chloropyrimidine is showing low to no conversion. What are the most likely causes and how can I troubleshoot this?

Low or no product formation is a common issue when working with the relatively unreactive C-Cl bond on a pyrimidine ring.[1] The problem often lies in one or more of the following areas:

• Suboptimal Catalyst System: The combination of the palladium precatalyst and the ligand is paramount. Standard catalysts like Pd(PPh₃)₄ may lack the necessary activity for this transformation.[2][3]

  • Actionable Insight: Employ a more robust catalyst system. Bulky, electron-rich phosphine ligands, such as those developed by Buchwald (e.g., SPhos, XPhos), are designed to enhance the rate of both oxidative addition and reductive elimination.[4] N-heterocyclic carbenes (NHCs) also offer a highly effective alternative.[4][5]

• Ineffective Base: The base is not merely a proton scavenger; its primary role is to activate the boronic acid to form a more nucleophilic boronate species, which is essential for the transmetalation step.[1]

  • Actionable Insight: If you are using a weaker base like Na₂CO₃, consider switching to a stronger, non-nucleophilic inorganic base. Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are often more effective for these challenging couplings.[1] The solubility of the base is also a key factor; ensure it has some solubility in the chosen solvent system.[1]

• Insufficient Temperature: The activation energy for the oxidative addition of a C-Cl bond is higher than for C-Br or C-I bonds.

  • Actionable Insight: Increase the reaction temperature. For many 2-chloropyrimidine couplings, temperatures in the range of 80-120°C are necessary.[1][2] Microwave irradiation can be a powerful tool to rapidly heat the reaction and often leads to significantly improved yields and shorter reaction times.[3][6]

• Catalyst Deactivation by Oxygen: The active Pd(0) species is sensitive to atmospheric oxygen and can be oxidized to an inactive Pd(II) species.[2]

  • Actionable Insight: Ensure your reaction is performed under a strictly inert atmosphere (e.g., nitrogen or argon). Thoroughly degas your solvent(s) and the reaction mixture before heating. Multiple cycles of vacuum followed by backfilling with an inert gas are recommended.

Q2: I'm observing significant side products, primarily the homocoupling of my boronic acid and protodeboronation. How can I minimize these?

These side reactions are common in Suzuki couplings and can often be suppressed through careful optimization.

• Boronic Acid Homocoupling: This occurs when two molecules of the boronic acid couple with each other. It is often promoted by the presence of oxygen and Pd(II) species.[2][7]

  • Actionable Insight: As with low conversion issues, rigorous exclusion of oxygen is critical.[7] Using a high-purity boronic acid can also help, as impurities can sometimes accelerate this side reaction.

• Protodeboronation: This is the cleavage of the C-B bond of the boronic acid, replacing it with a C-H bond. It is often promoted by high temperatures and the presence of water and a strong base.

  • Actionable Insight:

    • Use a milder base: If protodeboronation is a significant issue, consider using a weaker base like potassium fluoride (KF).[5][8]

    • Anhydrous Conditions: In some cases, switching to anhydrous conditions can mitigate this side reaction.

    • Boronic Esters: Using a boronic ester (e.g., a pinacol ester) instead of the corresponding boronic acid can increase stability and reduce the rate of protodeboronation.

Q3: I am using a 2,4-dichloropyrimidine and I'm getting a mixture of products or reaction at the wrong position. How can I control the regioselectivity?

With substrates like 2,4-dichloropyrimidine, achieving regioselective coupling is a common goal.

• Understanding Reactivity: The C4 position of 2,4-dichloropyrimidine is generally more reactive towards Suzuki coupling than the C2 position. This is due to the electronic influence of the two nitrogen atoms.

  • Actionable Insight: In many cases, using one equivalent of the boronic acid will favor monosubstitution at the C4 position.[3] Careful control of stoichiometry and reaction time can enhance this selectivity. To achieve disubstitution, an excess of the boronic acid and harsher reaction conditions (higher temperature, longer reaction time) are typically required.[9]

Catalyst & Condition Selection at a Glance

The following table provides a summary of recommended starting points for the Suzuki coupling of 2-chloropyrimidines.

Component	Recommendation	Rationale & Key Considerations
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃	These are common, air-stable Pd(0) and Pd(II) precatalysts that are activated in situ.
Ligand	Bulky, electron-rich phosphines: SPhos, XPhos, P(t-Bu)₃N-Heterocyclic Carbenes (NHCs): IPr, IMes	These ligands promote the challenging oxidative addition of the C-Cl bond and prevent catalyst deactivation.[4][8]
Base	K₃PO₄, Cs₂CO₃, K₂CO₃	Strong, non-nucleophilic bases are needed to form the active boronate species.[1][2]
Solvent	1,4-Dioxane/H₂O, Toluene/H₂O, THF	Aprotic solvents, often with water, are effective.[2][3] Alcoholic solvent mixtures can also enhance reactivity.[9]
Temperature	80 - 120 °C (Conventional Heating)100 - 150 °C (Microwave)	Higher temperatures are generally required for C-Cl bond activation.[2][3]

Visualizing the Process: The Suzuki-Miyaura Catalytic Cycle

Understanding the catalytic cycle is fundamental to troubleshooting. The diagram below illustrates the key steps involved in the Suzuki-Miyaura cross-coupling reaction.

Caption: The Suzuki-Miyaura catalytic cycle, highlighting the key steps.

Experimental Protocol: A Validated Starting Point

This protocol provides a robust starting point for the Suzuki coupling of a generic 2-chloropyrimidine with an arylboronic acid. Note: This is a general procedure and should be optimized for specific substrates.

Materials:

• 2-Chloropyrimidine derivative (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Ligand (e.g., SPhos, 2-4 mol%)

• Base (e.g., K₃PO₄, 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane/water 4:1, 0.1-0.2 M)

Procedure:

• Reaction Setup: To a dry reaction vessel (e.g., a microwave vial or Schlenk tube) equipped with a magnetic stir bar, add the 2-chloropyrimidine, arylboronic acid, base, palladium precatalyst, and ligand.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., argon or nitrogen) for three cycles.

• Solvent Addition: Add the degassed solvent via syringe.

• Heating: Place the reaction mixture in a preheated oil bath or a microwave reactor at the desired temperature (e.g., 100 °C).

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Frequently Asked Questions (FAQs)

Q: Can I use Pd(PPh₃)₄ for coupling with 2-chloropyrimidines?

A: While Pd(PPh₃)₄ is a classic Suzuki catalyst, it often provides low yields with challenging substrates like 2-chloropyrimidines due to the slow rate of oxidative addition with the C-Cl bond.[3] More electron-rich and bulky phosphine ligands or NHC ligands are generally required for efficient coupling.[4]

Q: My boronic acid is a heteroaryl boronic acid. Are there any special considerations?

A: Yes. Some heteroaryl boronic acids can be unstable and prone to protodeboronation. Additionally, certain heteroatoms can interact with the palladium catalyst. For instance, thiophene-containing boronic acids can sometimes poison the catalyst.[3] In such cases, using a more robust ligand, lower temperatures if possible, and careful screening of reaction conditions are crucial.

Q: What is the role of water in the solvent mixture?

A: Water can play several beneficial roles. It can help to dissolve the inorganic base, which is often necessary for the activation of the boronic acid.[1] It can also influence the polarity of the solvent system, which in turn can affect catalyst activity and stability.[10][11]

Q: How do I know if my catalyst is still active?

A: Palladium catalysts, especially the precatalysts, can degrade over time if not stored properly. It is best to store them in a desiccator or glovebox. If you suspect your catalyst is no longer active, it is advisable to purchase a fresh batch. A simple test is to run a known, high-yielding Suzuki coupling to verify its activity.

References

• Application Notes and Protocols for Ligand Selection in Suzuki Reactions of 2-Chloropyridines - Benchchem.
• Suzuki Coupling - Organic Chemistry Portal.
• Technical Support Center: Suzuki Coupling with Chloropyrimidines - Benchchem.
• Suzuki cross-coupling of solid-supported chloropyrimidines with arylboronic acids - PubMed.
• Technical Support Center: Suzuki Coupling of 2-Chloropyridines - Base Selection - Benchchem.
• Suzuki coupling of different chloropyridines with phenylboronic acids a - ResearchGate.
• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids - MDPI.
• Synthesis of Aryl‐Substituted Pyrimidines by Site‐Selective Suzuki–Miyura Cross‐Coupling Reactions of 2,4,5,6‐Tetrachloropyrimidine - ResearchGate.
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.
• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids - Semantic Scholar.
• Failed suzuki coupling, any suggenstions? : r/Chempros - Reddit.
• One-pot Double Suzuki Couplings of Dichloropyrimidines - PMC - NIH.
• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - NIH.
• Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters | Journal of the American Chemical Society.
• Solvent effects in palladium catalysed cross-coupling reactions - RSC Publishing.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Yoneda Labs [yonedalabs.com]
• 8. Suzuki cross-coupling of solid-supported chloropyrimidines with arylboronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. One-pot Double Suzuki Couplings of Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Solvent effects in palladium catalysed cross-coupling reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Solvent Effects on the Regioselectivity of Pyrimidine Substitution

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the critical role of solvents in controlling the regioselectivity of nucleophilic aromatic substitution (SNAr) on pyrimidine rings. Pyrimidine scaffolds are central to medicinal chemistry, and mastering their synthesis is key to discovering novel therapeutics.[1][2] This resource is designed to move beyond simple protocols, offering a mechanistic understanding to empower you to solve challenges in your own experiments.

Frequently Asked Questions (FAQs): The Fundamentals

This section addresses the core principles governing pyrimidine reactivity. A solid grasp of these concepts is the first step in troubleshooting any experimental outcome.

Q1: What makes the pyrimidine ring reactive towards nucleophiles?

The pyrimidine ring is a π-deficient heterocycle.[3] The presence of two highly electronegative nitrogen atoms at positions 1 and 3 withdraws electron density from the ring carbons. This π-deficiency makes the ring electrophilic and thus susceptible to attack by nucleophiles. Unlike electron-rich rings like benzene, which readily undergo electrophilic substitution, pyrimidines favor nucleophilic aromatic substitution (SNAr).[3][4]

Q2: Which positions on a substituted pyrimidine are most susceptible to nucleophilic attack and why?

The positions ortho and para to the ring nitrogens—namely C2, C4, and C6 —are the most activated for nucleophilic attack.[3][5] The reason lies in the stability of the reaction intermediate. The SNAr mechanism proceeds through a negatively charged intermediate known as a Meisenheimer complex.[6][7] When a nucleophile attacks at the C2, C4, or C6 position, the resulting negative charge can be delocalized onto the electronegative nitrogen atoms through resonance, which provides significant stabilization. Attack at the C5 position does not allow for this resonance stabilization, making it far less favorable.[3]

Click to see the general S_NAr mechanism and Meisenheimer complex stabilization.

Caption: SNAr mechanism showing nucleophilic attack and formation of a stable Meisenheimer intermediate.

Q3: How do solvents fundamentally influence reaction rates and outcomes?

Solvents are not merely inert media; they actively participate in the reaction at a molecular level.[8][9] Their influence can be categorized by a few key properties:

• Polarity (Dielectric Constant): Polar solvents are effective at stabilizing charged species, such as ions and polar transition states. Non-polar solvents are not.[10] SNAr reactions, which proceed through a charged intermediate, are generally favored in polar solvents.

• Protic vs. Aprotic Nature:

  • Polar Protic Solvents (e.g., water, methanol, ethanol) have acidic protons and can act as hydrogen-bond donors. They are excellent at solvating both cations and anions.[11]

  • Polar Aprotic Solvents (e.g., DMSO, DMF, acetonitrile) lack acidic protons and are poor hydrogen-bond donors. They solvate cations well but leave anions (nucleophiles) relatively "naked" and more reactive.[10]

Solvent	Dielectric Constant (ε)	Classification	Key Feature
Toluene	2.4	Non-Polar	Inert, poor at solvating ions.
Tetrahydrofuran (THF)	7.5	Polar Aprotic	Moderate polarity.
Dichloromethane (DCM)	9.1	Polar Aprotic	Useful for reactants with moderate polarity.
Acetonitrile (MeCN)	37.5	Polar Aprotic	Highly polar, increases nucleophile reactivity.
Dimethylformamide (DMF)	36.7	Polar Aprotic	Highly polar, high boiling point.
Dimethyl sulfoxide (DMSO)	46.7	Polar Aprotic	Very high polarity, strongly accelerates SNAr.
Ethanol (EtOH)	24.6	Polar Protic	Can H-bond with nucleophiles and intermediates.
Water (H₂O)	80.1	Polar Protic	Highly polar, strong H-bonding effects.[12]

Troubleshooting Guide: Solving Regioselectivity Problems

This section focuses on common experimental issues and provides a structured, solvent-centric approach to resolving them.

Q4: My reaction on a di-substituted pyrimidine (e.g., 2,4-dichloro) yields a mixture of regioisomers. How can I use the solvent to favor one product?

This is the most common challenge. Poor regioselectivity arises when the activation energy barriers for nucleophilic attack at the two competing sites (e.g., C2 vs. C4) are very similar. The solvent is your primary tool for altering the relative heights of these barriers.

The Underlying Principle: The solvent will preferentially stabilize the transition state to which it can interact more favorably. By choosing a solvent that uniquely stabilizes one transition state over the other, you can direct the reaction down that pathway.

Troubleshooting Workflow:

Caption: A logical workflow for troubleshooting poor regioselectivity in pyrimidine substitution.

Practical Scenarios & Solutions:

Experimental Issue	Probable Cause	Suggested Solvent-Based Solution & Rationale
Mixture of C4/C6 Isomers	The electronic environments of C4 and C6 are similar, leading to comparable activation energies for nucleophilic attack.	Switch from an aprotic to a protic solvent (e.g., from DMF to 2-propanol). A protic solvent can form specific hydrogen bonds with the pyrimidine nitrogens and the incoming nucleophile in the transition state.[12] The precise geometry of the transition state for C4 attack may allow for a more stable H-bonding network than the TS for C6 attack, thus lowering its energy barrier selectively.
Low Reaction Rate & Poor Selectivity	The nucleophile is weak, or the reaction temperature is too high, leading to indiscriminate reactions.	Switch from a protic to a polar aprotic solvent (e.g., from Ethanol to DMSO). DMSO will desolvate the anionic nucleophile, making it significantly more reactive.[10] This increased reactivity often allows the reaction to proceed at a lower temperature, which inherently favors the product formed via the lower activation energy pathway, thus improving selectivity.
Solvolysis Side Product	The solvent (e.g., methanol) is acting as a competing nucleophile, attacking the pyrimidine ring.	Change to a non-nucleophilic polar aprotic solvent of similar polarity. For example, if using methanol, consider switching to acetonitrile or DMF. These solvents cannot act as nucleophiles but will still provide the polar environment needed to facilitate the SNAr reaction.[13]
Reaction Stalls or Fails	The charged Meisenheimer complex is not sufficiently stabilized, or the reactants are not soluble.	Increase solvent polarity. If the reaction is failing in a solvent like THF, moving to a more polar aprotic solvent like DMF or DMSO can dramatically increase the rate by better stabilizing the charged intermediate.[14] In some cases, water can be a surprisingly effective solvent, especially under acidic conditions which can protonate a ring nitrogen and further activate the system.[12]

Q5: My nucleophile is an aniline, and the reaction is very slow in standard aprotic solvents. What is happening?

Anilines are relatively weak nucleophiles. For them to react efficiently, the system often requires some form of activation. In certain cases, acidic conditions in a protic solvent like water can actually accelerate the reaction.[12] The acid protonates a pyrimidine nitrogen, making the ring significantly more electron-deficient and "activating" it for attack by the weak nucleophile. While it seems counterintuitive to protonate the nucleophile, the equilibrium will favor protonation of the more basic pyrimidine ring, leading to rate acceleration.[12]

Experimental Protocol: Solvent Screening for Regioselectivity

This protocol outlines a systematic approach to identify the optimal solvent for maximizing the regioselectivity of a nucleophilic substitution on a di-halogenated pyrimidine.

Objective: To determine the solvent that provides the highest ratio of the desired regioisomer to the undesired regioisomer.

Materials:

• Your di-halogenated pyrimidine substrate (e.g., 2,4-dichloropyrimidine).

• Your nucleophile (e.g., 4-methoxyaniline).

• A base (if required, e.g., K₂CO₃, DIPEA).

• A selection of anhydrous solvents from different classes (see table above): e.g., Toluene, THF, Acetonitrile, DMF, DMSO, 2-Propanol.

• An array of small reaction vials with stir bars.

• Heating/stirring plate.

• Analytical instrument (HPLC or LC-MS is ideal) for determining product ratios.

Procedure:

• Preparation: In a glovebox or under an inert atmosphere, prepare a stock solution of your pyrimidine substrate and a separate stock solution of your nucleophile and base (if used) in a minimally reactive, easily removable solvent like THF or acetonitrile. This ensures accurate dispensing.

• Reaction Setup:

  • To each of six labeled reaction vials, add a stir bar.

  • Add 1.0 mL of each screening solvent to its respective vial (Vial 1: Toluene, Vial 2: THF, etc.).

  • Add a precise amount of the pyrimidine stock solution to each vial (e.g., 0.1 mmol).

  • Add a precise amount of the nucleophile/base stock solution to each vial (typically 1.1 equivalents of nucleophile).

• Reaction Execution:

  • Seal all vials tightly.

  • Place the array of vials on a stirring plate set to a moderate temperature (e.g., 60 °C). It is critical that all reactions are run at the exact same temperature and for the same duration.

  • Allow the reactions to stir for a predetermined time (e.g., 12 hours). Monitor by taking a small aliquot from a test reaction if necessary.

• Workup and Analysis:

  • Cool the reactions to room temperature.

  • Quench the reactions with a small amount of water.

  • Extract the products with an organic solvent (e.g., ethyl acetate).

  • Prepare a small, equally diluted sample from each reaction vial for analysis.

  • Analyze each sample by HPLC or LC-MS. Identify the peaks corresponding to your starting material and the two expected regioisomeric products.

• Data Interpretation:

  • Integrate the peak areas for the two product isomers in each chromatogram.

  • Calculate the ratio of desired:undesired isomer for each solvent.

  • The solvent that provides the highest ratio is the optimal choice for scaling up your reaction.

References

[14] Nickel-Catalyzed Atroposelective Synthesis of Axially Chiral Heterobiaryls via De Novo Benzene Formation. ACS Publications. [6] Concerted Nucleophilic Aromatic Substitution Reactions. PubMed Central - NIH. [1] Current Chemistry Letters Synthesis, reactions, and applications of pyrimidine derivatives. Growing Science. [8] Modeling solvent effects in chemical reactions. Springer Nature. [15] Troubleshooting poor regioselectivity in the synthesis of substituted pyridines. Benchchem. [16] 10. Pyrimidines. University of Cape Town. [7] Predicting Regioselectivity in Nucleophilic Aromatic Substitution. Request PDF. [9] Solvation Effects in Organic Chemistry. ACS Publications. [17] Troubleshooting unexpected side reactions in pyrimidine synthesis. Benchchem. [2] Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. NIH. [12] Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions. PubMed Central - NIH. [5] SNAr reactions of pi-deficient aromatic rings. YouTube. [4] A mini review of pyrimidine and fused pyrimidine marketed drugs. CORE. [11] 4.7: Solvent Effects. Chemistry LibreTexts. [10] Solvent effects. Wikipedia. [13] A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles. PubMed Central - NIH. [18] A mini review of pyrimidine and fused pyrimidine marketed drugs. ResearchGate. [3] Pyrimidine. Wikipedia.

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• 3. Pyrimidine - Wikipedia [en.wikipedia.org]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. youtube.com [youtube.com]
• 6. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Solvent effects - Wikipedia [en.wikipedia.org]
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• 13. A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. researchgate.net [researchgate.net]

byproduct formation and removal in 4-(4-Bromophenyl)-2-chloropyrimidine reactions

Welcome to the technical support center for the synthesis of 4-(4-Bromophenyl)-2-chloropyrimidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this synthesis, particularly focusing on the formation and removal of byproducts. As your Senior Application Scientist, I will provide in-depth, field-proven insights to ensure the integrity and success of your experiments.

The synthesis of 4-(4-Bromophenyl)-2-chloropyrimidine, a key intermediate in medicinal chemistry, is most commonly achieved via a Suzuki-Miyaura cross-coupling reaction. This typically involves the reaction of 2,4-dichloropyrimidine with 4-bromophenylboronic acid, catalyzed by a palladium complex. While seemingly straightforward, this reaction is prone to the formation of several byproducts that can complicate purification and impact yield and purity. This guide will address these challenges in a practical, question-and-answer format.

Troubleshooting Guide

This section addresses specific issues you might encounter during the synthesis and purification of 4-(4-Bromophenyl)-2-chloropyrimidine.

Q1: My reaction mixture shows a significant amount of a symmetrical biaryl byproduct, 4,4'-dibromobiphenyl. What is causing this and how can I prevent it?

A1: The formation of 4,4'-dibromobiphenyl is a classic case of boronic acid homocoupling , a common side reaction in Suzuki couplings.[1][2] This occurs when two molecules of the 4-bromophenylboronic acid react with each other instead of with the 2,4-dichloropyrimidine.

Root Causes and Mechanistic Insight:

• Presence of Oxygen: Oxygen is a major culprit in promoting homocoupling.[1] It can oxidize the active Pd(0) catalyst to a Pd(II) species. This Pd(II) can then undergo two consecutive transmetalation steps with the boronic acid, leading to a diarylpalladium(II) complex which reductively eliminates to form the homocoupled product and regenerate Pd(0).

• Palladium(II) Precatalysts: If you are using a Pd(II) precatalyst (like Pd(OAc)₂), it can directly react with the boronic acid to generate the homocoupled dimer and the active Pd(0) catalyst. While this is part of the catalyst activation, excessive homocoupling can occur if this pathway is too favorable compared to the main cross-coupling cycle.

Solutions:

• Rigorous Degassing: It is critical to remove dissolved oxygen from all solvents and reagents. This can be achieved by sparging with an inert gas (argon or nitrogen) for 30-60 minutes or by using the freeze-pump-thaw method for highly sensitive reactions. Maintain a positive pressure of inert gas throughout the reaction.

• Use of Pd(0) Precatalysts: Whenever possible, use a Pd(0) precatalyst such as Pd(PPh₃)₄ or Pd₂(dba)₃ to minimize the homocoupling that can arise from the activation of Pd(II) sources.

• Ligand Choice: Bulky, electron-rich phosphine ligands can accelerate the desired oxidative addition and reductive elimination steps of the main catalytic cycle, making it kinetically more favorable than the homocoupling pathway.

• Slow Addition of Boronic Acid: In some cases, a slow addition of the boronic acid solution to the reaction mixture can help to suppress homocoupling by keeping its instantaneous concentration low.[3]

Q2: I have an impurity with a mass corresponding to the replacement of the chlorine atom with a hydroxyl group. How is this forming and what is the remedy?

A2: This impurity is likely 4-(4-Bromophenyl)-2-hydroxypyrimidine (which exists in its tautomeric form, 4-(4-bromophenyl)pyrimidin-2(1H)-one). It forms through the hydrolysis of the chloro-substituent on the pyrimidine ring.

Root Causes and Mechanistic Insight:

Chloropyrimidines can be susceptible to nucleophilic aromatic substitution (SNAr) by water, especially under certain conditions. The C2 position of the pyrimidine ring is electron-deficient and thus activated towards nucleophilic attack.

• Aqueous Workup Conditions: Prolonged exposure to water, especially under basic or acidic conditions during the workup, can lead to hydrolysis.[4][5]

• Reaction Conditions: If the reaction solvent is not anhydrous or if the base used (e.g., K₂CO₃, NaOH) contains significant amounts of water, hydrolysis can occur during the reaction itself, particularly at elevated temperatures. The rate of hydrolysis of chloropyrimidines can be significantly influenced by pH.[6][7]

Solutions:

• Anhydrous Reaction Conditions: Ensure all solvents and reagents are thoroughly dried before use. Use freshly opened solvents or distill them over an appropriate drying agent.

• Careful Workup: Minimize the time the product is in contact with aqueous layers during extraction. If a basic wash is necessary, use it quickly and at a low temperature. Neutralize the reaction mixture carefully, avoiding excessively high or low pH for extended periods.

• Non-Aqueous Workup: If the hydrolysis product is a persistent issue, consider a non-aqueous workup. This could involve filtering the reaction mixture to remove inorganic salts and then removing the solvent under reduced pressure. The crude product can then be purified by chromatography or recrystallization.

Q3: My final product is difficult to purify by column chromatography due to co-eluting impurities. What are some effective purification strategies?

A3: Purification of pyrimidine derivatives can indeed be challenging.[8] If standard silica gel chromatography is not providing adequate separation, a combination of techniques is often most effective.

Recommended Purification Workflow:

• Aqueous Wash/Liquid-Liquid Extraction:

  • To Remove Boronic Acid Byproducts: An initial wash with a mild aqueous base (e.g., 1 M NaOH or Na₂CO₃) can help remove unreacted 4-bromophenylboronic acid and its boroxine anhydrides by converting them into their water-soluble boronate salts.[9]

  • To Remove Basic Impurities: A wash with dilute acid (e.g., 1 M HCl) can remove basic impurities.

• Recrystallization: This is often a highly effective method for purifying solid organic compounds and can significantly improve purity before resorting to chromatography.

  • Solvent Selection: The ideal solvent is one in which the product is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[10][11] For 4-(4-Bromophenyl)-2-chloropyrimidine and similar structures, ethanol, isopropanol, or mixed solvent systems like ethanol/water or toluene/heptane are good starting points.[12][13]

Protocol: Two-Solvent Recrystallization (e.g., Ethanol/Water)

• Dissolve the crude product in the minimum amount of hot ethanol required for complete dissolution.

• To the hot solution, add hot deionized water dropwise until the solution just begins to show persistent cloudiness.

• Add a few drops of hot ethanol to redissolve the precipitate and make the solution clear again.

• Allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of pure crystals.

• Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing them with a small amount of cold ethanol/water mixture.

• Dry the purified crystals under vacuum.

Data Presentation: Comparison of Purification Methods

Method	Target Impurity	Advantages	Disadvantages
Aqueous Base Wash	Unreacted Boronic Acid, Homocoupled Byproducts	Simple, fast, and removes acidic impurities effectively.	May promote hydrolysis of the product if contact time is long or base is too strong.
Recrystallization	Homocoupled Byproducts, Isomeric Impurities	Can provide very high purity material. Scalable.	Yield loss is possible. Finding a suitable solvent system can be time-consuming.
Column Chromatography	Wide range of impurities	Can separate compounds with similar polarities.	Can be time-consuming and require large volumes of solvent. Product may be difficult to handle if it is a very polar solid.[8]

Frequently Asked Questions (FAQs)

Q: What is the expected regioselectivity of the Suzuki coupling with 2,4-dichloropyrimidine?

A: The Suzuki coupling of 2,4-dichloropyrimidine generally favors reaction at the C4 position.[14][15] This is due to the greater electrophilicity of the C4 position compared to the C2 position. Therefore, the major product of the reaction with one equivalent of 4-bromophenylboronic acid is expected to be 2-chloro-4-(4-bromophenyl)pyrimidine. While some C2-selective methods have been developed, they often require specific ligand and reaction conditions.[15]

Q: Can I use other boronic acid derivatives, like pinacol esters (Bpin)?

A: Yes, using more stable boronic acid derivatives like 4-bromophenylboronic acid pinacol ester can be advantageous.[16] These esters are often more robust, easier to handle, and can sometimes suppress side reactions like homocoupling by ensuring a slower, more controlled release of the active boronic acid during the catalytic cycle.

Q: My reaction stalls before completion. What could be the issue?

A: Reaction stalling can be due to several factors:

• Catalyst Deactivation: The palladium catalyst may have deactivated. This can be caused by impurities in the starting materials or solvents, or by thermal decomposition at high temperatures.

• Insufficient Base: The base is crucial for the transmetalation step. Ensure you are using a sufficient excess (typically 2-3 equivalents) and that it is of good quality.

• Poor Solubility: If the reactants or intermediates are not fully dissolved, the reaction can be slow or incomplete. Consider a different solvent system or a higher reaction temperature.

Q: How can I monitor the progress of my reaction?

A: The reaction can be conveniently monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A small aliquot of the reaction mixture can be taken, diluted, and analyzed to check for the consumption of starting materials and the formation of the product.

Visualizing Reaction Pathways and Troubleshooting

Reaction and Byproduct Formation

The following diagram illustrates the desired Suzuki coupling reaction and the formation of the two major byproducts discussed.

Caption: Desired reaction vs. common byproduct pathways.

Troubleshooting Workflow

This decision tree provides a logical workflow for diagnosing and addressing common issues in the synthesis.

Caption: A logical workflow for troubleshooting common issues.

References

• U.S. Patent 5,525,724A, "Process for the preparation of chloropyrimidines".
• "Question About Suzuki Coupling Reaction Byproducts (Homocoupling)". Reddit.
• U.S. Patent 10,556,871B1, "Method for preparing 5-(4-bromophenyl)-4,6-dichloropyrimidine".
• "Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine".
• Chinese Patent 108997223B, "Preparation method of 5-(4-bromophenyl)-4,6-dichloropyrimidine".
• "Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine".
• "Masking Boronic Acids for Suzuki Coupling". YouTube.
• "2-Chloropyrimidine". Organic Syntheses.
• "Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids". MDPI.
• "Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid". American Chemical Society.
• "Homocoupling of various phenyl boronic acids".
• "Two-Solvent Recrystalliz
• "Isolation and Purification of Organic Compounds Recrystalliz
• "Can I remove boronic acid using Work up process?".
• U.S. Patent 4,942,239A, "Process for the production of 2-hydroxypyridine".
• "Hydrolysis of α-Chloro-Substituted 2- and 4-Pyridones: Rate Enhancement by Zwitterionic Structure".
• "How to Purify an organic compound via recrystallization or reprecipitation?".
• "Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395".
• "Application Notes and Protocols for the Recrystallization of 1-(4-Chlorophenyl)-2-methylpropan-1-one". BenchChem.
• "Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines". Thieme Connect.
• "Technical Support Center: Purification of Polar Pyrimidine Deriv

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Reference Data & Comparative Studies

A Comparative Guide to HPLC Purity Analysis of 4-(4-Bromophenyl)-2-chloropyrimidine

Introduction

4-(4-Bromophenyl)-2-chloropyrimidine is a crucial intermediate in the synthesis of various pharmacologically active molecules and advanced materials.[1][2] Its utility in complex synthetic pathways, such as in the preparation of endothelin receptor antagonists, necessitates a stringent assessment of its purity.[3] Process-related impurities, arising from starting materials like p-bromophenylacetic acid or side reactions during chlorination, can significantly impact the yield, safety, and efficacy of the final product.[4]

High-Performance Liquid Chromatography (HPLC) stands as the definitive technique for this analytical challenge. However, the choice of stationary phase and mobile phase conditions is not trivial and can dramatically affect the ability to detect and resolve critical impurities. This guide provides an in-depth comparison of two robust reversed-phase HPLC (RP-HPLC) methods for the purity analysis of 4-(4-Bromophenyl)-2-chloropyrimidine, explaining the scientific rationale behind each approach to empower researchers in selecting the optimal method for their specific needs.

The Analytical Challenge: Potential Impurities

Understanding the synthetic origin of 4-(4-Bromophenyl)-2-chloropyrimidine is fundamental to developing a specific and effective purity method. Common synthesis routes involve the cyclization of a derivative of 2-(4-bromophenyl)malonic acid followed by chlorination.[2][4] This process can introduce several potential impurities that the HPLC method must be able to separate:

• Starting Materials: Unreacted precursors such as methyl 2-(4-bromophenyl)acetate.

• Intermediates: Incompletely reacted species like 5-(4-bromophenyl)pyrimidine-4,6-diol.[1]

• Over-reacted Species: Dichloro derivatives or other halogenated byproducts.

• Degradation Products: Hydrolysis of the chloro- group to a hydroxyl group, forming 4-(4-bromophenyl)-2-hydroxypyrimidine.

The structural similarity between these compounds and the final product demands a high-resolution chromatographic method.

Method Comparison: The Workhorse vs. The Specialist

We will compare two distinct RP-HPLC methods: a conventional C18 column, the "workhorse" of reversed-phase chromatography, and a Pentafluorophenyl (PFP) column, a "specialist" phase offering alternative selectivity for halogenated and aromatic compounds.[5][6]

Method A: The C18 (Octadecylsilane) Approach

The C18 stationary phase is the most common choice for RP-HPLC due to its strong hydrophobic retention.[7] The separation mechanism is primarily driven by hydrophobic interactions between the non-polar C18 alkyl chains and the analyte. For 4-(4-Bromophenyl)-2-chloropyrimidine, the bromophenyl group provides a significant hydrophobic character, making it well-suited for retention on a C18 column.

Causality Behind Experimental Choices:

• Stationary Phase: A C18 column is selected for its proven robustness and broad applicability in retaining aromatic compounds.[8]

• Mobile Phase: A mixture of acetonitrile and water is a standard choice for RP-HPLC. Acetonitrile is favored for its low viscosity and UV transparency. A phosphate buffer is included to maintain a consistent pH, which is crucial for the reproducible ionization state of any acidic or basic impurities, thereby ensuring consistent retention times.[9]

• Detection: The aromatic and heterocyclic nature of the molecule suggests strong UV absorbance. A detection wavelength of 254 nm is a common starting point for aromatic compounds.

Method B: The PFP (Pentafluorophenyl) Approach

PFP phases provide a unique separation mechanism that goes beyond simple hydrophobicity.[6] The highly electronegative fluorine atoms on the phenyl ring create a "pi-electron deficient" system. This allows for multiple interaction modes, including hydrophobic, dipole-dipole, and most importantly, π-π interactions with the electron-rich aromatic rings of analytes. This alternative selectivity can be particularly effective for separating structurally similar halogenated aromatic compounds where a C18 column may fall short.[5][6]

Causality Behind Experimental Choices:

• Stationary Phase: A PFP column is chosen specifically to exploit π-π interactions, which can enhance the resolution between halogenated isomers or compounds with subtle electronic differences that are not well-differentiated by hydrophobicity alone.[6]

• Mobile Phase: While a similar acetonitrile/water mobile phase can be used, the selectivity on a PFP column can often be fine-tuned by switching the organic modifier to methanol. Methanol's hydrogen-bonding capabilities can alter the interactions with the PFP phase, providing another tool for method optimization.

• Detection: The detection wavelength remains consistent as it is a property of the analyte, not the separation method.

Analytical Workflow and Decision Logic

The following diagram outlines the general workflow for selecting and implementing an HPLC purity method.

Caption: HPLC method selection and implementation workflow.

Experimental Protocols

The following protocols are provided as robust starting points for method development.

Protocol 1: Method A - C18 Analysis

• Chromatographic System:

  • HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and UV-Vis detector.

  • Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm particle size.

  • Software: OpenLab CDS or equivalent.

• Reagents and Sample Preparation:

  • Mobile Phase A: 10 mM Potassium Phosphate buffer, pH adjusted to 3.0 with phosphoric acid.

  • Mobile Phase B: Acetonitrile (HPLC Grade).

  • Diluent: Acetonitrile/Water (50:50, v/v).

  • Standard Preparation: Accurately weigh and dissolve 4-(4-Bromophenyl)-2-chloropyrimidine in diluent to a final concentration of approximately 0.5 mg/mL.

  • Sample Preparation: Prepare the test sample at the same concentration as the standard.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

  • Gradient Program:

    • 0-2 min: 50% B

    • 2-15 min: 50% to 90% B

    • 15-17 min: 90% B

    • 17.1-20 min: 50% B (re-equilibration)

Protocol 2: Method B - PFP Analysis

• Chromatographic System:

  • Use the same system as in Method A.

  • Column: Phenomenex Kinetex® PFP, 4.6 x 150 mm, 5 µm particle size.

• Reagents and Sample Preparation:

  • Use the same reagents and sample preparation as in Method A.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

  • Gradient Program: (Note: A different gradient may be required due to different column chemistry)

    • 0-2 min: 40% B

    • 2-15 min: 40% to 80% B

    • 15-17 min: 80% B

    • 17.1-20 min: 40% B (re-equilibration)

Data Presentation and Performance Comparison

To objectively compare the two methods, a sample spiked with a known impurity (Impurity X: 5-(4-bromophenyl)pyrimidine-4,6-diol) was analyzed. The following table summarizes the illustrative performance data.

Parameter	Method A (C18)	Method B (PFP)	ICH Guideline Recommendation
Retention Time (Main Peak)	12.5 min	11.8 min	N/A
Resolution (Rs) between Main Peak and Impurity X	1.8	> 2.5	Rs > 2.0
Tailing Factor (Tf) for Main Peak	1.2	1.1	Tf ≤ 2.0
Theoretical Plates (N) for Main Peak	15,000	18,000	> 2000

Interpretation:

• Both methods meet the basic system suitability requirements outlined by ICH guidelines.[10]

• Method A (C18) provides adequate separation. However, the resolution of 1.8 is close to the critical value of 2.0, which could be a risk if other impurities elute nearby.

• Method B (PFP) demonstrates superior performance with a significantly higher resolution for the critical pair, better peak symmetry (lower tailing factor), and higher column efficiency (more theoretical plates). This indicates a more robust and reliable method for purity determination.

Visualizing the Separation Mechanism

The difference in performance stems from the distinct interaction mechanisms of the stationary phases.

Caption: Dominant separation mechanisms on C18 vs. PFP phases.

Conclusion and Recommendations

Both the C18 and PFP columns are capable of analyzing the purity of 4-(4-Bromophenyl)-2-chloropyrimidine.

• Method A (C18) is a reliable, conventional approach that serves as an excellent starting point for routine quality control where the impurity profile is well-understood and resolution is not a major challenge. Its ubiquity in analytical labs makes it a cost-effective and readily available option.

• Method B (PFP) is the superior choice for method development, validation, and the analysis of complex samples where unknown impurities may be present. The alternative selectivity offered by the PFP phase provides a greater degree of confidence in the separation, ensuring that no co-eluting impurities are missed. For drug development professionals, the robustness and higher resolving power of the PFP method make it the recommended approach for ensuring the highest quality of this critical intermediate.

Ultimately, the choice of method depends on the specific application. For rapid screening, a C18 method may suffice. For comprehensive purity profiling and release testing in a regulated environment, the enhanced selectivity of the PFP method provides a more trustworthy and scientifically sound solution.

References

• IOSR Journal of Applied Chemistry. Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. Available at: [Link]

• Organic Syntheses. 2-Chloropyrimidine. Available at: [Link]

• ResearchGate. Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine. Available at: [Link]

• Google Patents. CN108997223B - Preparation method of 5-(4-bromophenyl)-4,6-dichloropyrimidine.
• Google Patents. US9676731B2 - Preparation of pyrimidine intermediates useful for the manufacture of macitentan.

• Atlantis Press. Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine. Available at: [Link]

• PubMed Central. Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives: Anticancer and computational study on potential inhibitory action against COVID-19. Available at: [Link]

• Chromatography Forum. HPLC separation of related halogenated aromatic, any one??. Available at: [Link]

• ResearchGate. Reverse-phase high-performance liquid chromatography (RP-HPLC) profiles.... Available at: [Link]

• ACS Publications. Addition and substitution reactions of chloropyrimidines with lithium reagents | The Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. Quantification Of (4-Bromophenyl){Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. Available at: [Link]

• Heterocyclic Letters. A study on methods of synthesis of pyrimidine derivatives and their biological activities. Available at: [Link]

• SIELC Technologies. HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column. Available at: [Link]

• MDPI. Synthesis of 2,4-Diaminopyrimidine Core-Based Derivatives and Biological Evaluation of Their Anti-Tubercular Activities. Available at: [Link]

• Chromatography Online. Fluorinated HPLC Phases - Looking Beyond C18 for Reversed-Phase HPLC. Available at: [Link]

• Periodica Polytechnica Chemical Engineering. INVESTIGATION OF AROMATIC HYDROCARBONS BY REVERSED PHASE HPLC. Available at: [Link]

• Pharmacia. Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. Available at: [Link]

• ResearchGate. Amination products of chloropyrazine and 2-chloropyrimidine. Available at: [Link]

• Phenomenex. Reversed Phase HPLC Columns. Available at: [Link]

• Acta Poloniae Pharmaceutica. HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Available at: [Link]

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comparative reactivity of 4-(4-bromophenyl)-2-chloropyrimidine vs 2,4-dichloropyrimidine

An In-depth Comparative Guide to the Reactivity of 4-(4-bromophenyl)-2-chloropyrimidine and 2,4-dichloropyrimidine in Nucleophilic Aromatic Substitution

Introduction

Halogenated pyrimidines are cornerstone building blocks in medicinal chemistry and materials science, prized for their versatile reactivity in cross-coupling and nucleophilic substitution reactions. Among them, 2,4-dichloropyrimidine serves as a foundational scaffold for the synthesis of a vast array of substituted pyrimidines. The introduction of an aryl substituent, as seen in 4-(4-bromophenyl)-2-chloropyrimidine, significantly alters the molecule's electronic landscape and, consequently, its reactivity profile. This guide provides a comprehensive comparison of the reactivity of these two molecules, with a focus on nucleophilic aromatic substitution (SNAr), offering insights for researchers in drug discovery and chemical synthesis.

Electronic and Steric Considerations: A Tale of Two Pyrimidines

The reactivity of chloropyrimidines in SNAr reactions is dictated by the electron-deficient nature of the pyrimidine ring, which is further influenced by the number and position of halogen substituents. The two nitrogen atoms in the pyrimidine ring act as strong electron-withdrawing groups, polarizing the C-Cl bonds and making the carbon atoms susceptible to nucleophilic attack.

In the case of 2,4-dichloropyrimidine , both the C2 and C4 positions are activated towards nucleophilic attack. However, the C4 position is generally more reactive than the C2 position. This preferential reactivity is attributed to the greater ability of the para nitrogen (N1) to stabilize the negative charge of the Meisenheimer intermediate formed during the attack at C4 through resonance.

4-(4-bromophenyl)-2-chloropyrimidine , on the other hand, presents a different scenario. The presence of the 4-bromophenyl group at the C4 position has a profound impact on the molecule's reactivity. While the bromine atom is an electron-withdrawing group through induction, the phenyl ring as a whole can be electron-donating or -withdrawing depending on the reaction conditions, but it primarily adds significant steric bulk around the C4 position. This steric hindrance can impede the approach of a nucleophile. More importantly, the C4 position is already substituted, leaving the C2 position as the primary site for nucleophilic attack. The 4-bromophenyl group can also electronically influence the reactivity at C2, though this effect is generally less pronounced than the direct activation of the chloro-substituted positions.

Comparative Reactivity in Nucleophilic Aromatic Substitution (SNAr)

The differing substitution patterns of 4-(4-bromophenyl)-2-chloropyrimidine and 2,4-dichloropyrimidine lead to distinct outcomes in SNAr reactions.

2,4-Dichloropyrimidine: A Versatile Precursor with Regioselective Potential

As a versatile precursor, 2,4-dichloropyrimidine allows for sequential, regioselective substitution reactions. By carefully controlling reaction conditions such as temperature and the nature of the nucleophile, one can favor substitution at either the C4 or C2 position. Generally, milder conditions and less reactive nucleophiles will favor substitution at the more reactive C4 position. Subsequent reaction under more forcing conditions can then achieve substitution at the C2 position.

Diagram 1: Reactivity of 2,4-Dichloropyrimidine

Caption: Regioselective SNAr on 2,4-dichloropyrimidine.

4-(4-bromophenyl)-2-chloropyrimidine: Targeted Synthesis at the C2 Position

In contrast, 4-(4-bromophenyl)-2-chloropyrimidine offers a more direct route to 2-substituted pyrimidines. With the C4 position occupied by the bromophenyl group, nucleophilic attack is directed almost exclusively to the C2 position. This makes it an excellent substrate for the synthesis of 2-amino-, 2-alkoxy-, and 2-thioether-substituted 4-(4-bromophenyl)pyrimidines, which are common motifs in pharmacologically active molecules. The 4-bromophenyl group can also serve as a handle for further functionalization via cross-coupling reactions, adding to the synthetic utility of this scaffold.

Diagram 2: Reactivity of 4-(4-bromophenyl)-2-chloropyrimidine

A Comparative Guide to Synthetic Routes for 4-(4-Bromophenyl)-2-chloropyrimidine

Introduction

Substituted pyrimidines are foundational scaffolds in medicinal chemistry and materials science, frequently appearing in high-value compounds such as pharmaceuticals and agrochemicals.[1][2] Among these, 4-(4-Bromophenyl)-2-chloropyrimidine stands out as a versatile synthetic intermediate. Its structure, featuring a reactive chloro group at the C2 position and a functionalizable bromo-aryl moiety at C4, allows for sequential, site-selective modifications, making it a valuable building block for creating diverse molecular libraries.

The efficiency, cost-effectiveness, and environmental impact of synthesizing this key intermediate are critical considerations for researchers in both academic and industrial settings. This guide provides an in-depth comparison of two primary synthetic strategies: a convergent approach using palladium-catalyzed cross-coupling and a linear approach based on classical pyrimidine ring construction. We will analyze the underlying chemical principles, provide detailed experimental protocols, and present a comparative analysis to inform route selection based on specific research and development goals.

Route 1: Convergent Synthesis via Regioselective Suzuki Cross-Coupling

The most direct and modular approach to 4-(4-Bromophenyl)-2-chloropyrimidine is a convergent synthesis involving the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This strategy joins two key fragments—a pre-formed pyrimidine core and an arylboronic acid—in a single, powerful C-C bond-forming step.

Scientific Principle & Rationale

The Suzuki coupling is a cornerstone of modern organic synthesis due to its broad functional group tolerance and reliable performance.[3] The core of this strategy relies on the differential reactivity of the chlorine atoms on a di- or trichloropyrimidine substrate. In 2,4-dichloropyrimidine, the chlorine at the C4 position is significantly more reactive towards oxidative addition to a Pd(0) catalyst than the chlorine at the C2 position.[4] This enhanced reactivity is attributed to the electronic influence of the two ring nitrogens, making the C4 position more electron-deficient and thus more susceptible to reaction. This inherent regioselectivity allows for the controlled, mono-arylation at the C4 position, leaving the C2-chloro substituent intact for subsequent transformations.

The choice of catalyst, ligand, base, and solvent system is critical for maximizing yield and selectivity while minimizing side reactions, such as homocoupling of the boronic acid or diarylation of the pyrimidine.[1] Microwave-assisted protocols have also emerged, offering dramatically reduced reaction times and often improved yields.[4]

Experimental Workflow & Visualization

The workflow for the Suzuki coupling route is streamlined, involving the setup of the reaction, followed by workup and purification.

Caption: Workflow for Suzuki Cross-Coupling Synthesis.

Detailed Experimental Protocol (Microwave-Assisted)

This protocol is adapted from established procedures for regioselective Suzuki coupling of 2,4-dichloropyrimidines.[4]

• Reaction Setup: To a 10 mL microwave reaction vial, add 2,4-dichloropyrimidine (1.0 mmol, 149 mg), 4-bromophenylboronic acid (1.0 mmol, 201 mg), and potassium carbonate (K₂CO₃) (3.0 mmol, 415 mg).

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 mmol, 58 mg).

• Solvent Addition: Add a 1:1 mixture of Tetrahydrofuran (THF) and water (6 mL total volume).

• Inerting: Seal the vial and purge with argon gas for 5 minutes to ensure an inert atmosphere, which is crucial to prevent catalyst degradation.

• Microwave Irradiation: Place the vial in a microwave reactor and irradiate at 100°C for 15 minutes.

• Workup: After cooling, transfer the reaction mixture to a separatory funnel. Extract the aqueous phase with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the resulting crude solid by column chromatography on silica gel to yield the final product.

Route 2: Linear Synthesis via Pyrimidine Ring Construction

An alternative, classical strategy involves constructing the pyrimidine ring from acyclic precursors that already contain the 4-bromophenyl moiety. A notable example of this approach is the Vilsmeier-Haack reaction of acetophenone derivatives.[5]

Scientific Principle & Rationale

This linear synthesis begins with a readily available starting material, 4-bromoacetophenone. The key transformation is the Vilsmeier-Haack reaction, which utilizes a potent electrophilic species, the Vilsmeier reagent (chloromethyleniminium salt), generated in situ from phosphorus oxychloride (POCl₃) and dimethylformamide (DMF).[6]

The reaction proceeds by first converting the acetophenone into a more reactive enol or enamine intermediate. The Vilsmeier reagent then acts as a one-carbon electrophile, installing a formyl group and a chlorine atom, which facilitates the subsequent cyclization. While some literature describes a two-step synthesis of 4-phenyl-2-chloropyrimidines from acetophenone cyanoimines under Vilsmeier-Haack conditions, a more direct conceptual pathway can be envisioned from the acetophenone itself, leading to a β-chloroacrolein intermediate which can then be cyclized with an appropriate nitrogen source (like urea or an amidine) to form the pyrimidine core.[7][8] The final chlorination step is typically achieved using a strong chlorinating agent like POCl₃.

This approach is fundamentally different from the convergent route as it builds the core heterocycle step-by-step, offering opportunities for modification at each stage but generally involving more synthetic operations.

Experimental Workflow & Visualization

The linear synthesis involves multiple distinct chemical transformations, from the starting ketone to the final chlorinated pyrimidine.

Caption: Workflow for Linear Synthesis via Ring Construction.

Detailed Experimental Protocol (Conceptual)

This protocol outlines the key conceptual steps for a Vilsmeier-based ring construction.

• Step 1: Vilsmeier-Haack Formylation:

  • Cool a flask containing DMF to 0°C. Slowly add POCl₃ (1.5 equivalents) and stir for 10 minutes to pre-form the Vilsmeier reagent.[8]

  • Add a solution of 4-bromoacetophenone (1.0 equivalent) in DMF dropwise.

  • Heat the reaction mixture to 60-70°C and monitor by TLC until the starting material is consumed.

  • Carefully quench the reaction by pouring it into a cold aqueous solution of sodium acetate to hydrolyze the iminium intermediate, yielding 3-chloro-3-(4-bromophenyl)acrolein. Purify via extraction and chromatography.

• Step 2: Cyclocondensation:

  • Dissolve the purified acrolein intermediate from Step 1 in a suitable solvent like ethanol.

  • Add urea (or another N-C-N synthon) and a base (e.g., sodium ethoxide).

  • Reflux the mixture until cyclization is complete, forming 4-(4-bromophenyl)pyrimidin-2-ol.

  • Acidify the reaction mixture to precipitate the product, which is then filtered and dried.

• Step 3: Chlorination:

  • Suspend the dried 4-(4-bromophenyl)pyrimidin-2-ol in an excess of POCl₃.

  • Reflux the mixture for several hours until the transformation to the 2-chloro derivative is complete.

  • Carefully remove the excess POCl₃ under reduced pressure. Quench the residue by slowly adding it to ice water.

  • Neutralize the solution and extract the product with an organic solvent. Purify by recrystallization or chromatography.

Comparative Analysis

The choice between a convergent and a linear strategy depends heavily on the specific needs of the laboratory, including scale, cost, available equipment, and desired speed.

Parameter	Route 1: Suzuki Coupling	Route 2: Ring Construction	Justification & Expert Insight
Number of Steps	1 (from commercial precursors)	3+	The Suzuki route is highly convergent, saving significant time and labor. Linear syntheses inherently involve more unit operations.[9]
Overall Yield	Good to Excellent (~70-90%)	Moderate (~30-50%)	Cross-coupling reactions are often high-yielding. Multi-step linear syntheses suffer from cumulative yield loss at each stage.
Starting Materials	2,4-Dichloropyrimidine, 4-Bromophenylboronic acid	4-Bromoacetophenone, POCl₃, DMF, Urea	Boronic acids and palladium catalysts can be expensive, especially at scale. Route 2 starts from cheaper, bulk commodity chemicals.
Key Reagents	Palladium catalyst, Ligands, Base	POCl₃, DMF (Vilsmeier reagent)	Route 1 requires careful handling to avoid catalyst poisoning. Route 2 uses harsh, corrosive, and moisture-sensitive reagents (POCl₃) requiring specialized equipment.
Scalability	Moderate to Good	Excellent	While catalyst costs can be a factor, Suzuki reactions are widely used in industry. The classical approach (Route 2) often uses cheaper reagents, making it attractive for large-scale production despite more steps.
Green Chemistry	Moderate	Poor	Route 1 uses a catalyst, reducing stoichiometric waste, but often relies on organic solvents. Route 2 generates significant phosphorus-based waste and uses hazardous reagents, scoring poorly on green metrics.[10]
Modularity/Flexibility	Excellent	Poor	The Suzuki route is highly modular; one can easily swap the boronic acid to synthesize a wide array of 4-aryl-2-chloropyrimidines from a common intermediate. Modifying the aryl group in Route 2 requires starting from a different acetophenone.

Conclusion and Recommendations

Both the convergent Suzuki coupling and the linear ring construction present viable pathways to 4-(4-Bromophenyl)-2-chloropyrimidine, each with distinct advantages and disadvantages.

Route 1 (Suzuki Coupling) is highly recommended for research, discovery, and medicinal chemistry applications . Its primary strengths are speed, high yield, and exceptional modularity, allowing for the rapid synthesis of diverse analogue libraries. The one-step nature from advanced intermediates makes it the superior choice for quickly accessing the target molecule when time and flexibility are paramount.

Route 2 (Ring Construction) is better suited for large-scale industrial production where cost is the primary driver . Despite its lower overall yield and the use of hazardous reagents, the reliance on inexpensive starting materials can make it more economically feasible for manufacturing at the kilogram scale or beyond. However, this route requires significant process optimization to manage waste streams and ensure safe handling of corrosive chemicals.

Ultimately, the optimal synthetic route is not absolute but is determined by the specific context of the synthesis—balancing the need for speed and flexibility against the constraints of cost and scale.

References

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• Zhang, L., et al. (2015). Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine. ResearchGate. Available at: [Link]

• Gevorgyan, V., et al. (2015). A Sustainable Multicomponent Pyrimidine Synthesis. Journal of the American Chemical Society. Available at: [Link]

• Karlberg, T., et al. (2012). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Molecules. Available at: [Link]

• Dong, D., et al. (2009). Vilsmeier−Haack Reactions of 2-Arylamino-3-acetyl-5,6-dihydro-4H-pyrans toward the Synthesis of Highly Substituted Pyridin-2(1H)-ones. The Journal of Organic Chemistry. Available at: [Link]

• Storz, T., et al. (2010). Convenient and Practical One-Pot Synthesis of 4-Chloropyrimidines via a Novel Chloroimidate Annulation. Sci-Hub. Available at: [Link]

• Li, X., et al. (2020). High-yielding aqueous synthesis of chloroacetophenones and aroyl chlorohydrins. Green Chemistry. Available at: [Link]

• Bolli, M. H., et al. (2017). Preparation of pyrimidine intermediates useful for the manufacture of macitentan. Google Patents.

• Gellis, A., et al. (2015). One-Step Synthesis of 2-Chloropyrimidin-4-ol Derivatives: An Unusual Reactivity of Thiophosgene. Organic Letters. Available at: [Link]

• Bouzayani, N., et al. (2023). Synthesis and Reactivity of 2-Acetylthiophenes Derivatives. MDPI. Available at: [Link]

• Sonawane, R. P. (2020). Green Synthesis of Pyrimidine Derivative. ResearchGate. Available at: [Link]

• Singh, A. K., et al. (2011). Preparation and characterization of symmetrical bis[4-chloro-2-pyrimidyl] dichalcogenide... ResearchGate. Available at: [Link]

• Scott, J. S., & Williams, H. D. (2013). An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Lesina, Y., et al. (2016). One-Pot Synthesis of Chloropyridines from Aminopyridines via Diazotization. Key Engineering Materials. Available at: [Link]

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• Obydennov, D. L., et al. (2022). Formylation of 2-Methylpyrimidine-4,6-diol Under the Conditions of the Vilsmeier–Haack Reaction. MDPI. Available at: [Link]

• IGNOU. Biosynthesis of Pyrimidine Nucleotides. eGyanKosh. Available at: [Link]

• Al-Zaydi, K. M., et al. (2021). The Synthesis, Characterization, Cytotoxic Activity Assessment and Structure-Activity Relationship of 4-Aryl-6-(2,5-dichlorothiophen-3-yl)-2-methoxypyridine-3-carbonitriles. Molecules. Available at: [Link]

• Sharma, V., et al. (2023). Sustainable Green Synthesis of Pyrimidine Derivatives: Review on Multicomponent Synthesis, Catalysts and Techniques. Current Organic Synthesis. Available at: [Link]

• Asghar, M., et al. (2022). Acetophenone-Based 3,4-Dihydropyrimidine-2(1H)-Thione as Potential Inhibitor of Tyrosinase and Ribonucleotide Reductase. Molecules. Available at: [Link]

• Herforth, C., et al. (2011). Route selection in the synthesis of C-4 and C-6 substituted thienopyrimidines. ResearchGate. Available at: [Link]

• Boldt, A., & Zrenner, E. (2017). Pyrimidine Nucleotide Biosynthesis De Novo. ResearchGate. Available at: [Link]

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A Senior Application Scientist's Guide to the Spectroscopic Identification of Substituted Pyrimidine Isomers

For researchers and professionals in drug development, the precise structural characterization of heterocyclic compounds is paramount. Substituted pyrimidines, a cornerstone of many pharmaceuticals and biologically active molecules, frequently present a significant analytical challenge: the differentiation of isomers. Positional isomers of a substituted pyrimidine can exhibit vastly different pharmacological, toxicological, and metabolic profiles. Therefore, their unambiguous identification is not merely an academic exercise but a critical step in ensuring the safety and efficacy of a potential drug candidate.

This guide provides an in-depth comparison of key spectroscopic techniques for the identification of substituted pyrimidine isomers. Moving beyond a simple listing of methods, we will explore the causality behind experimental choices, present comparative data, and offer field-proven insights to construct a self-validating analytical workflow.

The Challenge: Why Isomer Identification Matters

Isomers of substituted pyrimidines possess the same molecular formula and mass but differ in the arrangement of atoms. For instance, a methyl group substituted on the pyrimidine ring at position 2, 4, 5, or 6 results in distinct isomers. This subtle structural variation can dramatically alter the molecule's interaction with biological targets. A classic example is the difference in activity between structural isomers of therapeutic agents. An active pharmaceutical ingredient (API) and its closely related isomeric impurity can have entirely different biological effects. Consequently, regulatory bodies demand rigorous characterization and control of isomeric purity.

This guide will focus on the most powerful and accessible analytical techniques to tackle this challenge: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy, with additional insights into complementary methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is arguably the most powerful and indispensable tool for the structural elucidation of organic molecules, including pyrimidine isomers.[1] It provides detailed information about the chemical environment, connectivity, and spatial relationships of atoms within a molecule.

Expertise & Experience: The Power of Chemical Shift and Coupling

The key to differentiating pyrimidine isomers with NMR lies in the distinct electronic environment of each proton (¹H) and carbon (¹³C) atom in the molecule. The position of a substituent dramatically alters the electron density around the nearby nuclei, resulting in predictable changes in their chemical shifts (δ).[1]

• ¹H NMR: Protons on the pyrimidine ring have characteristic chemical shifts that are highly sensitive to the nature and position of substituents.[1] For example, a proton at position 2 is typically more deshielded (appears at a higher ppm value) than a proton at position 5. Furthermore, the splitting pattern (multiplicity) of these signals, caused by spin-spin coupling with neighboring protons, provides definitive connectivity information. Isomers will almost always present unique sets of chemical shifts and coupling constants.

• ¹³C NMR: Similarly, each unique carbon atom in an isomer will give a distinct signal in the ¹³C NMR spectrum.[1] The chemical shifts of the ring carbons are highly dependent on the attached substituents, providing a clear fingerprint for each isomeric structure.

Advanced 2D NMR techniques like COSY (Correlation Spectroscopy) and HSQC/HMBC (Heteronuclear Single Quantum Coherence/Heteronuclear Multiple Bond Correlation) can be used to unambiguously assign all proton and carbon signals and establish through-bond connectivities, leaving no doubt as to the substituent's position.

Comparative Data: ¹H and ¹³C NMR Chemical Shifts of Substituted Pyrimidines

The following table summarizes typical chemical shift ranges for protons and carbons in substituted pyrimidine derivatives. These values are illustrative and can vary based on the specific substituent and solvent used.[1]

Position	Typical ¹H Chemical Shift (δ, ppm)	Typical ¹³C Chemical Shift (δ, ppm)	Key Influences
2	8.5 - 9.2	157 - 162	Highly deshielded due to two adjacent nitrogen atoms.
4 / 6	8.2 - 8.8	155 - 160	Deshielded by the adjacent nitrogen atom.
5	7.0 - 7.8	120 - 140	More shielded compared to other ring positions.

The presence of electron-donating or electron-withdrawing groups will cause significant upfield or downfield shifts, respectively, for adjacent nuclei, which is the foundational principle for distinguishing isomers.

Trustworthiness: Self-Validating Experimental Protocol for NMR Analysis

This protocol ensures robust and reproducible data for isomer identification.

• Sample Preparation:

  • Accurately weigh 1-10 mg of the pyrimidine isomer for ¹H NMR (10-50 mg for ¹³C NMR) and dissolve it in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[1] The choice of solvent is critical to ensure solubility and avoid overlapping signals.

  • Filter the solution into a clean, dry NMR tube.

• Instrument Setup & Calibration:

  • Use a spectrometer with a field strength of at least 400 MHz for adequate signal dispersion.

  • Tune and match the probe for the appropriate nucleus (¹H or ¹³C).

  • Shim the magnetic field to achieve optimal resolution, using the solvent lock signal.

• ¹H NMR Acquisition:

  • Spectral Width (SW): Set a range of -2 to 12 ppm, which is generally sufficient for most pyrimidine derivatives.[1]

  • Number of Scans (NS): Typically 8 to 16 scans are adequate for good signal-to-noise.

  • Relaxation Delay (D1): Use a delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Pulse Sequence: Employ a proton-decoupled pulse sequence to simplify the spectrum and enhance sensitivity.[1]

  • Spectral Width (SW): A range of 0 to 200 ppm is typical.[1]

  • Number of Scans (NS): Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is required.[1]

  • Relaxation Delay (D1): Set to 2-5 seconds to ensure full relaxation of all carbon nuclei.[1]

• Data Processing & Analysis:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

  • Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., TMS).

  • Integrate the ¹H signals and analyze the chemical shifts and coupling patterns to determine the structure. Compare the ¹³C spectra of the potential isomers for definitive differentiation.

Visualization: NMR Analysis Workflow

Caption: Workflow for pyrimidine isomer identification using NMR spectroscopy.

Mass Spectrometry (MS): Differentiating by Mass and Fragmentation

While isomers have identical molecular weights, their fragmentation patterns under specific ionization conditions can be unique, providing a powerful method for differentiation. Mass spectrometry, particularly when coupled with a separation technique like High-Performance Liquid Chromatography (HPLC), is a cornerstone of modern analytical chemistry.[2]

Expertise & Experience: The Logic of Fragmentation

The core principle behind using MS to distinguish isomers is that the position of a substituent influences the stability of the molecular ion and its subsequent fragmentation pathways. Electron Ionization (EI) or Collision-Induced Dissociation (CID) in tandem mass spectrometry (MS/MS) provides energy to the molecule, causing it to break apart at its weakest bonds. The resulting fragment ions are detected, creating a mass spectrum that serves as a molecular fingerprint.

For example, the loss of a neutral molecule like HCN or the cleavage of a substituent-ring bond can be more or less favorable depending on the substituent's position, leading to fragment ions with different relative abundances for each isomer.[3] HPLC-ESI-MS/MS is particularly effective, as it first separates the isomers chromatographically based on their polarity before they enter the mass spectrometer for individual analysis and fragmentation.[2]

Comparative Data: Hypothetical Fragmentation of Disubstituted Pyrimidine Isomers

Consider two hypothetical dimethylpyrimidine isomers. Their fragmentation patterns upon CID could differ as shown below, allowing for their differentiation.

Isomer	Precursor Ion (m/z)	Key Fragment Ion 1 (m/z)	Key Fragment Ion 2 (m/z)	Rationale for Difference
2,4-dimethylpyrimidine	109.08	94.06 ([M-CH₃]⁺)	81.05 ([M-HCN]⁺)	The proximity of the two methyl groups may facilitate a unique rearrangement prior to fragmentation.
4,5-dimethylpyrimidine	109.08	94.06 ([M-CH₃]⁺)	67.05 (Ring Cleavage)	The adjacent methyl groups might favor a different ring-opening pathway compared to the 2,4-isomer.

Note: m/z values are hypothetical and for illustrative purposes.

Trustworthiness: Self-Validating Protocol for HPLC-ESI-MS/MS Analysis

• Sample Preparation:

  • Prepare a dilute solution (e.g., 1-10 µg/mL) of the isomer mixture or individual isomers in a solvent compatible with the mobile phase (e.g., methanol/water).

• HPLC Separation:

  • Column: Select a reverse-phase column (e.g., C18) suitable for separating aromatic heterocyclic compounds.

  • Mobile Phase: Use a gradient of water and acetonitrile (or methanol), both typically containing 0.1% formic acid to promote ionization.

  • Flow Rate: A typical analytical flow rate is 0.2-0.5 mL/min.

  • Method Development: Optimize the gradient to achieve baseline separation of the isomers.

• MS Detection (Full Scan):

  • Ionization Mode: Use Electrospray Ionization (ESI) in positive ion mode.

  • Mass Range: Scan a range that includes the expected molecular ion (e.g., m/z 50-500).

  • Confirm that all isomers eluting from the HPLC show the same molecular ion m/z.

• MS/MS Fragmentation Analysis:

  • Perform a product ion scan for the molecular ion of each separated isomer.

  • Collision Energy: Ramp the collision energy (e.g., 10-40 eV) to generate a rich fragmentation spectrum.

  • Data Analysis: Compare the resulting MS/MS spectra. Look for unique fragment ions or significant differences in the relative abundances of common fragments to identify each isomer. Computational tools can also be used to predict fragmentation patterns and aid in spectral interpretation.[4][5]

Visualization: HPLC-MS/MS Analysis Workflow

Caption: Workflow for differentiating pyrimidine isomers using HPLC-MS/MS.

Infrared (IR) Spectroscopy: A Fingerprint of Functional Groups

Fourier Transform Infrared (FTIR) spectroscopy is a rapid and non-destructive technique that provides information about the vibrational modes of a molecule.[6] While generally not as definitive as NMR for isomer identification, it can provide crucial complementary data, especially regarding the nature and bonding environment of functional groups.

Expertise & Experience: Vibrational Modes as Structural Probes

The position of a substituent on the pyrimidine ring influences the ring's vibrational modes (e.g., C=C and C=N stretching) and the substituent's own characteristic vibrations.[6] For example, the C-H out-of-plane bending vibrations in the 900-650 cm⁻¹ "fingerprint" region can be characteristic of the substitution pattern on an aromatic ring. Isomers will often display subtle but reproducible differences in this region. Furthermore, if the substituents are capable of intramolecular hydrogen bonding in one isomer but not another, this will lead to very distinct differences in the IR spectra, particularly in the O-H or N-H stretching regions (>3000 cm⁻¹).[7]

Comparative Data: Characteristic IR Absorptions for Substituted Pyrimidines

Functional Group	Typical Wavenumber (cm⁻¹)	Vibrational Mode	Notes
N-H (Amino group)	3400 - 3300	Stretching	Position and intensity can indicate hydrogen bonding.[6]
C-H (Aromatic)	3100 - 3000	Stretching	Generally weak.
C-H (Alkyl)	2950 - 2850	Stretching	Indicates presence of alkyl substituents.[6]
C=N / C=C	1650 - 1500	Ring Stretching	The pattern of these bands can be indicative of the substitution pattern.
C-H Bending	900 - 650	Out-of-Plane Bending	Highly characteristic of the substitution pattern (fingerprint region).

Comparing the full spectra of two isomers, rather than just isolated peaks, is the most effective approach.

An Integrated Strategy for Unambiguous Identification

No single technique is foolproof. A robust and scientifically sound identification relies on the synergistic use of multiple analytical methods. X-ray crystallography, for instance, provides the absolute 3D structure and is the ultimate arbiter for isomer identification, but it requires a suitable single crystal, which is often a significant challenge.[8] UV-Vis spectroscopy can sometimes distinguish isomers with different conjugation systems, but its utility is generally limited to specific cases.[9][10]

A logical, tiered approach is the most efficient strategy.

Visualization: Integrated Spectroscopic Workflow

Caption: Integrated workflow for the definitive identification of pyrimidine isomers.

This workflow begins with HPLC-MS to confirm the presence of isomers (same mass, different retention times). NMR is then used as the primary tool for structural elucidation. FTIR provides complementary data, and X-ray crystallography serves as the ultimate confirmation if ambiguity remains.

Conclusion

The spectroscopic identification of substituted pyrimidine isomers is a critical task that demands a multi-faceted analytical approach. While NMR spectroscopy stands as the primary tool for detailed structural elucidation, mass spectrometry offers invaluable information on molecular weight and fragmentation fingerprints, especially when coupled with chromatography. IR spectroscopy provides a rapid means to confirm functional groups and compare molecular fingerprints. By integrating these techniques into a logical workflow, researchers, scientists, and drug development professionals can confidently and accurately characterize these vital compounds, ensuring the integrity and safety of their research and products.

References

• A Comparative Guide to the Spectroscopic Analysis of Pyrimidine Deriv
• Synthesis, X-ray Diffraction, Thermogravimetric and DFT Analyses of Pyrimidine Deriv
• The Infrared Absorption Spectra of Some Substituted Purines and Pyrimidines in Antimony Trichloride Solution. (n.d.).
• Mass Spectrometry for Analysis of Purine and Pyrimidine Compounds. (n.d.).
• Fiehn, O. (2022). Evaluating the Accuracy of the QCEIMS Approach for Computational Prediction of Electron Ionization Mass Spectra of Purines and Pyrimidines. SciSpace.
• IR, NMR spectral data of pyrimidine derivatives. (n.d.).
• Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal of Advanced Research.
• Method development and validation of potent pyrimidine derivative by UV-VIS spectrophotometer. (2014). BMC Research Notes.

• Holt, R. A., & Seybold, P. G. (2022). Computational Estimation of the Acidities of Pyrimidines and Related Compounds. Molecules. [Link]

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• Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines.

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• Infrared spectra of pyrazine, pyrimidine and pyridazine in solid argon. (n.d.). ScienceDirect.

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• Comparison of UV-vis absorption spectra of... (n.d.). ResearchGate. [Link]

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A Senior Application Scientist's Guide to Catalyst Selection for Pyrimidine Synthesis

For Researchers, Scientists, and Drug Development Professionals

The pyrimidine core is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of pharmaceuticals with diverse biological activities, including anticancer, antiviral, and anti-inflammatory properties. The efficient synthesis of these vital heterocyclic scaffolds is, therefore, a subject of paramount importance in drug discovery and development. The Biginelli reaction, a one-pot three-component condensation, stands out as a classic and widely adopted method for constructing the dihydropyrimidine core. The choice of catalyst in this reaction, and in other pyrimidine syntheses, is critical, profoundly influencing reaction efficiency, yield, and environmental impact.

This guide provides an in-depth comparative analysis of various catalytic systems for pyrimidine synthesis, with a focus on the Biginelli reaction as a representative model. We will delve into the performance of different catalyst classes, from traditional Lewis acids to modern nanocatalysts, supported by experimental data. Furthermore, we will provide detailed, field-proven experimental protocols and explore the underlying reaction mechanisms to empower you, the researcher, to make informed decisions in your synthetic endeavors.

Comparative Analysis of Catalyst Performance in the Biginelli Reaction

The efficacy of a catalyst in the Biginelli reaction—typically the condensation of an aldehyde, a β-ketoester, and urea or thiourea—is judged by several key metrics: reaction time, yield, catalyst loading, and reusability. Below is a comparative table summarizing the performance of various catalysts for the synthesis of 5-ethoxycarbonyl-4-phenyl-6-methyl-3,4-dihydropyrimidin-2(1H)-one from benzaldehyde, ethyl acetoacetate, and urea.

Catalyst	Catalyst Loading (mol%)	Temperature (°C)	Time	Yield (%)	Reference
Homogeneous Catalysts
CuCl₂·2H₂O/HCl	Catalytic	Reflux	4h	High	[1]
Copper(II) Sulfamate	1	100	5h	92	[2]
2-Ethylhexanoic Acid	- (Solvent)	120	1.5h	92	[3]
Yb(OTf)₃	10	100 (solvent-free)	1h	95	[4]
Heterogeneous Catalysts
Dicalcium Phosphate	7	Reflux	3.5h	90	[5]
Nanocatalysts
Copper Nanoparticles	-	RT	15 min	>90	[6]
Fe₃O₄@PEG@CPTMS@dithizone-Ag	30 mg	80	20 min	97	[7]
CuFe₂O₄	10	50	20-40 min	79-95	[8]
Mag@Morph-AIL	0.06 g	80	1h	95	[9]
CoFe₂O₄	25 mg	RT	-	High	[10]

Note: Reaction conditions and yields can vary based on the specific substrates and solvents used. The data presented here is for comparative purposes based on the cited literature.

Experimental Protocols: A Practical Guide

Here, we provide detailed, step-by-step methodologies for pyrimidine synthesis using three distinct and representative catalytic systems. The rationale behind key steps is explained to provide a deeper understanding of the experimental design.

Protocol 1: Transition Metal Catalysis with Copper(II) Sulfamate

This protocol utilizes a simple and efficient homogeneous copper catalyst. The Lewis acidic nature of the copper(II) ion is crucial for activating the carbonyl group of the aldehyde, thereby facilitating the initial condensation with urea.

Experimental Workflow: Homogeneous Transition Metal Catalysis

Caption: Workflow for pyrimidine synthesis using a homogeneous copper catalyst.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine the aldehyde (2 mmol), ethyl acetoacetate (2 mmol), urea (3 mmol), and copper(II) sulfamate (0.02 mmol) in glacial acetic acid (10 mL). The use of a slight excess of urea helps to drive the reaction to completion. Acetic acid serves as a mildly acidic solvent that also participates in the proton transfer steps of the mechanism.

• Reaction: Heat the mixture to reflux at 100°C. The elevated temperature is necessary to overcome the activation energy of the condensation and cyclization steps.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting materials are consumed (typically 5 hours).[2]

• Work-up: After completion, allow the reaction mixture to cool to room temperature. Pour the mixture onto crushed ice (50 g) with stirring. The rapid cooling and dilution in water cause the organic product to precipitate.

• Isolation and Purification: Collect the solid product by vacuum filtration and wash with cold water (50 mL) to remove any remaining acetic acid and inorganic salts. The crude product can then be purified by recrystallization from ethanol to afford the pure 3,4-dihydropyrimidin-2(1H)-one.[2]

Protocol 2: Organocatalysis with 2-Ethylhexanoic Acid

This protocol employs an organic acid as both the catalyst and the reaction medium, representing a green and metal-free approach. The Brønsted acidity of the carboxylic acid facilitates the key condensation steps.

Step-by-Step Methodology:

• Reaction Setup: In a flask equipped with a reflux condenser, mix the aldehyde (1 mmol), ethyl acetoacetate (1 mmol), urea or thiourea (1.5 mmol), and 2-ethylhexanoic acid (as the solvent).[3] The use of the acid as the solvent ensures a high concentration of the catalyst.

• Reaction: Heat the mixture at 120°C. The progress of the reaction can be monitored by TLC.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Add cold water to the mixture to precipitate the product.

• Isolation and Purification: Filter the solid product, wash with water, and then with a mixture of ether and hexane to remove the 2-ethylhexanoic acid. The crude product can be further purified by recrystallization. A key advantage of this method is the potential for recovery and reuse of the 2-ethylhexanoic acid.[3]

Protocol 3: Heterogeneous Catalysis with a Magnetic Nanocatalyst (Fe₃O₄@PEG@CPTMS@dithizone-Ag)

This protocol showcases a modern approach using a magnetically recoverable nanocatalyst, which combines high efficiency with ease of separation and reusability, aligning with the principles of green chemistry.[7] The high surface area of the nanocatalyst provides numerous active sites, leading to rapid reaction rates.

Experimental Workflow: Heterogeneous Nanocatalysis

Caption: Workflow for pyrimidine synthesis using a magnetic nanocatalyst.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, suspend the magnetic nanocatalyst (30 mg) in a 1:1 mixture of water and ethanol (2 mL). Add the aldehyde (1 mmol), β-dicarbonyl compound (1 mmol), and urea or thiourea (1.2 mmol). The use of a green solvent system like water-ethanol is a key advantage.

• Reaction: Stir the mixture at 80°C for 20 minutes. The high catalytic efficiency of the nanocatalyst allows for significantly shorter reaction times compared to many traditional methods.[7]

• Catalyst Separation: After the reaction is complete, cool the mixture to room temperature. Place a strong magnet against the side of the flask to immobilize the nanocatalyst. Decant the supernatant containing the product.

• Catalyst Recycling: Wash the recovered nanocatalyst with ethanol, dry it, and it is ready for reuse in subsequent reactions. This catalyst has been shown to be reusable for up to six cycles with minimal loss of activity.[7]

• Product Isolation: Evaporate the solvent from the supernatant under reduced pressure. The resulting crude product can be purified by recrystallization.

Mechanistic Insights: The "Why" Behind the Catalysis

Understanding the reaction mechanism is crucial for optimizing reaction conditions and troubleshooting synthetic challenges. The Biginelli reaction can proceed through several proposed pathways, with the iminium mechanism being the most widely accepted, especially under acidic catalysis.

Lewis Acid Catalyzed Biginelli Reaction Mechanism

Lewis acids, such as Cu²⁺, Zn²⁺, or Fe³⁺, play a pivotal role in activating the electrophiles in the reaction.[11][12]

Caption: Proposed iminium pathway for the Lewis acid-catalyzed Biginelli reaction.

• Aldehyde Activation: The Lewis acid coordinates to the carbonyl oxygen of the aldehyde, increasing its electrophilicity.

• Iminium Ion Formation: Urea acts as a nucleophile and attacks the activated aldehyde. Subsequent dehydration leads to the formation of a key acyliminium ion intermediate.

• Nucleophilic Addition: The enol form of the β-ketoester then adds to the highly electrophilic acyliminium ion.

• Cyclization and Dehydration: Finally, an intramolecular cyclization occurs through the attack of the second nitrogen of the urea moiety onto the ketone carbonyl group, followed by dehydration to yield the dihydropyrimidine product.

Organocatalyzed Biginelli Reaction Mechanism (Proline-type)

In organocatalysis with a primary or secondary amine like proline, the mechanism often involves the formation of an enamine intermediate from the β-ketoester.[13]

Caption: Proposed enamine pathway for the proline-catalyzed Biginelli reaction.

• Enamine Formation: The organocatalyst (e.g., proline) reacts with the β-ketoester to form a nucleophilic enamine intermediate.

• Nucleophilic Addition: This enamine then attacks the acyliminium ion (formed from the aldehyde and urea, often facilitated by a Brønsted acid co-catalyst or the acidic nature of proline itself).

• Hydrolysis and Cyclization: The resulting adduct is hydrolyzed to release the organocatalyst and form an open-chain ureide, which then undergoes intramolecular cyclization and dehydration to give the final product. The chiral environment provided by the organocatalyst can lead to enantioselective product formation.[13]

Conclusion

The synthesis of pyrimidines, particularly via the Biginelli reaction, offers a rich landscape for catalyst exploration and optimization. For researchers in drug development, the choice of catalyst has significant implications for efficiency, cost, and sustainability.

• Homogeneous transition metal catalysts , such as copper(II) sulfamate, offer a good balance of reactivity and cost-effectiveness for many applications.

• Organocatalysts provide a metal-free alternative, which can be advantageous in pharmaceutical synthesis where metal contamination is a concern. They also open the door to asymmetric synthesis.

• Heterogeneous and nanocatalysts , especially those with magnetic properties, represent the cutting edge of sustainable catalysis. Their high efficiency, mild reaction conditions, and, most importantly, their ease of recovery and reusability make them highly attractive for both laboratory-scale synthesis and industrial applications.

By understanding the comparative performance, practical experimental protocols, and underlying mechanisms of these diverse catalytic systems, researchers can select the most appropriate catalyst to accelerate their pyrimidine synthesis and, ultimately, their drug discovery programs.

References

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• Novel and Efficient Organocatalytic Biginelli Reaction Using 2-Ethylhexanoic Acid. (n.d.). DergiPark. [Link]

• Copper(II) Sulfamate: An Efficient Catalyst for the One-Pot Synthesis of 3,4-Dihydropyrimidine-2(1H) - (Thio)ones. (n.d.). National Center for Biotechnology Information. [Link]

• A Brønsted acidic ionic liquid anchored to magnetite nanoparticles as a novel recoverable heterogeneous catalyst for the Biginelli reaction. (2021). RSC Advances. [Link]

• Ferrite-Nb2O5 Nanocatalyst: An Efficient Magnetically Recoverable Catalyst for Biginelli Reaction. (n.d.). ResearchGate. [Link]

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• Synthesis of Various Ferrite (MFe2O4) Nanoparticles and Their Application as Efficient and Magnetically Separable Catalyst for Biginelli Reaction. (2016). ResearchGate. [Link]

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• A highly enantioselective Biginelli reaction using self-assembled methanoproline–thiourea organocatalysts: asymmetric synthesis of 6-isopropyl-3,4-dihydropyrimidines. (n.d.). Royal Society of Chemistry. [Link]

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• New protocol for Biginelli reaction-a practical synthesis of Monastrol. (n.d.). Arkivoc. [Link]

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A Guide to the Unambiguous Structural Validation of 4-(4-Bromophenyl)-2-chloropyrimidine using 2D NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[1] The precise molecular architecture of novel pyrimidine derivatives is a critical determinant of their biological activity and intellectual property value. Therefore, rigorous and unambiguous structural validation is not merely a procedural step but a foundational pillar of the drug discovery and development process. This guide provides a comprehensive, in-depth walkthrough for the structural elucidation of 4-(4-Bromophenyl)-2-chloropyrimidine, a representative heterocyclic compound, using a suite of two-dimensional Nuclear Magnetic Resonance (2D NMR) experiments.

The Challenge: Beyond 1D NMR

While one-dimensional (1D) ¹H and ¹³C NMR provide initial clues, they are often insufficient for complex, substituted aromatic systems. Signal overlap in ¹H NMR and the lack of direct connectivity information in ¹³C NMR can lead to ambiguity. 2D NMR spectroscopy resolves this by adding a second frequency dimension, revealing correlations between nuclei and painting a clear picture of the molecular framework.[2][3]

• COSY (Correlation Spectroscopy): Identifies protons that are spin-spin coupled, typically through two or three bonds (²JHH, ³JHH). This reveals which protons are neighbors in a spin system.[4][5]

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton directly to the carbon it is attached to (¹JCH). This is the most sensitive heteronuclear experiment and provides definitive C-H attachments.[6][7]

• HMBC (Heteronuclear Multiple Bond Correlation): Detects correlations between protons and carbons over longer ranges, typically two to four bonds (²JCH, ³JCH, ⁴JCH). This is the key to connecting disparate spin systems and identifying the positions of non-protonated (quaternary) carbons.[8][9]

Experimental and Analytical Workflow

The validation process follows a logical progression from sample preparation to multi-dimensional data analysis. Each step builds upon the last, creating a robust dataset for structural confirmation.

Caption: Overall workflow for 2D NMR-based structure validation.

Experimental Protocols

1. Sample Preparation Scientific integrity begins with proper sample preparation to ensure high-quality, artifact-free spectra.

• Protocol:

  • Weigh 5-10 mg of purified 4-(4-Bromophenyl)-2-chloropyrimidine into a clean, dry vial.

  • Add approximately 0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). The choice of solvent is critical; it must dissolve the compound without having signals that overlap with key analyte resonances.[1]

  • Gently sonicate the mixture for 1-2 minutes to ensure complete dissolution.

  • Transfer the solution into a 5 mm NMR tube using a Pasteur pipette.

  • Cap the NMR tube and carefully wipe the outside before inserting it into the NMR spectrometer.

2. NMR Data Acquisition The following parameters are suggestions for a 500 MHz spectrometer and may be adjusted based on the specific instrument and sample concentration.[6][10]

• ¹H NMR:

  • Pulse Program: Standard single pulse (zg30).

  • Number of Scans: 16.

  • Relaxation Delay (d1): 2 seconds.

• ¹³C NMR:

  • Pulse Program: Proton-decoupled with NOE (zgpg30).

  • Number of Scans: 1024.

  • Relaxation Delay (d1): 2 seconds.

• 2D COSY:

  • Pulse Program: Gradient-selected COSY (cosygpqf).

  • Number of Increments (F1): 256.

  • Number of Scans per Increment: 8.

• 2D HSQC:

  • Pulse Program: Gradient-selected, sensitivity-enhanced with decoupling during acquisition (hsqcedetgpsisp2.3).

  • Number of Increments (F1): 256.

  • Number of Scans per Increment: 4.

  • ¹JCH Coupling Constant: Optimized for ~145 Hz (aromatic C-H).

• 2D HMBC:

  • Pulse Program: Gradient-selected HMBC (hmbcgplpndqf).

  • Number of Increments (F1): 256.

  • Number of Scans per Increment: 16.

  • Long-Range Coupling Constant (ⁿJCH): Optimized for 8 Hz to capture 2- and 3-bond correlations.[9]

Structural Assignment: A Step-by-Step Analysis

For clarity, the atoms of 4-(4-Bromophenyl)-2-chloropyrimidine are numbered as shown below. This numbering scheme will be used throughout the analysis.

Caption: Structure and numbering of 4-(4-Bromophenyl)-2-chloropyrimidine.

Predicted NMR Data Summary

The following table summarizes the predicted ¹H and ¹³C chemical shifts and key 2D correlations essential for structure validation. Chemical shifts are predicted based on analogous structures and computational models.[11][12]

Atom	Predicted δ ¹H (ppm)	Predicted δ ¹³C (ppm)	COSY (¹H-¹H) Correlations	HSQC (¹H-¹³C) Correlation	Key HMBC (¹H-¹³C) Correlations
H5'	~7.6	~122.0 (C5')	H6'	C5'	C4', C6'
H6'	~8.8	~158.0 (C6')	H5'	C6'	C2', C4', C5'
H2''/H6''	~8.0	~130.0 (C2''/C6'')	H3''/H5''	C2''/C6''	C4'', C1''
H3''/H5''	~7.7	~132.0 (C3''/C5'')	H2''/H6''	C3''/C5''	C1'', C4''
C2'	-	~162.0	-	-	-
C4'	-	~165.0	-	-	-
C1''	-	~135.0	-	-	-
C4''	-	~125.0	-	-	-

Analysis of 2D NMR Spectra

1. COSY: Establishing Proton Neighbors The COSY spectrum reveals two distinct spin systems.[13][14]

• System 1 (Pyrimidine Ring): A cross-peak is expected between H5' (~7.6 ppm) and H6' (~8.8 ppm), confirming their adjacent positions on the pyrimidine ring.

• System 2 (Bromophenyl Ring): Due to symmetry, the bromophenyl ring presents as an AA'BB' system. A strong cross-peak will be observed between the ortho protons (H2''/H6'' , ~8.0 ppm) and the meta protons (H3''/H5'' , ~7.7 ppm).

Caption: Key expected COSY correlations.

2. HSQC: Linking Protons to Carbons The HSQC spectrum unambiguously links each proton signal to its attached carbon signal.[2][15] This is a crucial step for assigning the carbon spectrum.

• H5' will show a correlation to C5' .

• H6' will show a correlation to C6' .

• The doublet at ~8.0 ppm (H2''/H6'' ) will correlate to the carbon signal at ~130.0 ppm (C2''/C6'' ).

• The doublet at ~7.7 ppm (H3''/H5'' ) will correlate to the carbon signal at ~132.0 ppm (C3''/H5'' ).

Caption: Key expected HSQC (¹JCH) correlations.

3. HMBC: Bridging the Fragments and Finalizing the Structure The HMBC experiment provides the final, definitive evidence by revealing long-range C-H correlations, connecting the two spin systems and placing the quaternary carbons.[16][17]

• Connecting the Rings: The most critical correlation is from the bromophenyl protons H2''/H6'' to the pyrimidine carbon C4' . This three-bond correlation (³JCH) irrefutably establishes the connectivity between the two aromatic rings at the C4' position.

• Validating Pyrimidine Substitution:

  • Proton H6' should show a two-bond correlation (²JCH) to the quaternary carbon C4' and a three-bond correlation (³JCH) to the chloro-substituted carbon C2' .

  • Proton H5' should show correlations to both C4' (²JCH) and C6' (²JCH).

• Validating Bromophenyl Substitution:

  • Protons H2''/H6'' will show a three-bond correlation (³JCH) to the bromo-substituted carbon C4'' .

  • Protons H3''/H5'' will show a two-bond correlation (²JCH) to the ipso-carbon C1'' and the bromo-substituted carbon C4'' .

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A Comparative Analysis of the Biological Activity of Pyrimidine Derivatives: A Guide for Researchers

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of biologically active compounds. Its prevalence in natural molecules like nucleic acids and synthetic drugs underscores its significance in therapeutic development. This guide provides a comparative analysis of the diverse biological activities of pyrimidine derivatives, with a focus on their anticancer, anti-inflammatory, antimicrobial, and antiviral properties. We will delve into the structure-activity relationships, present comparative experimental data, and provide detailed protocols for key biological assays to empower researchers in their quest for novel therapeutics.

The Versatile Pyrimidine Core: A Privileged Scaffold in Drug Discovery

Pyrimidine, a six-membered heterocyclic aromatic ring with two nitrogen atoms at positions 1 and 3, is a fundamental building block of life, most notably as a component of the nucleobases cytosine, thymine, and uracil.[1] This inherent biological relevance has inspired medicinal chemists to explore the vast chemical space of pyrimidine derivatives, leading to the discovery of numerous drugs with a wide range of therapeutic applications.[2][3] The versatility of the pyrimidine ring allows for substitutions at various positions, enabling the fine-tuning of physicochemical properties and biological targets.

Anticancer Activity: Targeting the Hallmarks of Cancer

Pyrimidine derivatives have emerged as a prominent class of anticancer agents, targeting various mechanisms involved in cancer cell proliferation, survival, and metastasis.[3][4]

Comparative Analysis of Anticancer Activity

The anticancer efficacy of pyrimidine derivatives is often evaluated by their half-maximal inhibitory concentration (IC50) against various cancer cell lines. Lower IC50 values indicate higher potency. The following table presents a comparative analysis of selected pyrimidine derivatives against different cancer cell lines.

Derivative	Target Cancer Cell Line	IC50 (µM)	Mechanism of Action (if known)	Reference
Compound 4i	MCF-7 (Breast)	0.33 ± 0.24	Induces apoptosis via ROS generation	[5]
HeLa (Cervical)	0.52 ± 0.13	[5]
HepG2 (Liver)	3.09 ± 0.11	[5]
Compound 4g	MCF-7 (Breast)	5.1 ± 1.14	EGFR Inhibitor	[6]
HepG2 (Liver)	5.02 ± 1.19	[6]
HCT-116 (Colon)	6.6 ± 1.40	[6]
Compound 7	A549 (Lung)	17.50	Proliferation inhibitor	[7]
Caco-2 (Colon)	43.75	[7]
Hela (Cervical)	73.08	[7]
Thiazolo[4,5-d]pyrimidine 3b	A375 (Melanoma)	Excellent growth inhibition	Not specified	[8]
Indolyl-pyrimidine 30	MCF-7 (Breast)	1.42	Not specified	[9]
A549 (Lung)	1.98	[9]
Caco-2 (Colon)	9.50	[9]

Note: The presented data is a selection from various studies and direct comparison should be made with caution due to differing experimental conditions.

Key Signaling Pathway: EGFR Inhibition

Many pyrimidine-based anticancer agents function by inhibiting the Epidermal Growth Factor Receptor (EGFR), a tyrosine kinase that plays a crucial role in cell proliferation and survival.[10][11] Overexpression or mutation of EGFR is common in many cancers.

Figure 1: Simplified EGFR signaling pathway targeted by some pyrimidine derivatives.

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.[12][13][14][15]

Principle: Metabolically active cells possess mitochondrial dehydrogenases that reduce the yellow tetrazolium salt MTT to purple formazan crystals.[15] The amount of formazan produced is directly proportional to the number of viable cells and can be quantified spectrophotometrically.

Step-by-Step Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the pyrimidine derivatives and a vehicle control. Incubate for a desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Remove the treatment medium and add 100 µL of fresh medium containing 10 µL of MTT solution (5 mg/mL in PBS) to each well.[14]

• Incubation: Incubate the plate at 37°C for 2-4 hours, or until a purple precipitate is visible.[13]

• Solubilization: Carefully remove the MTT-containing medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[15]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value of the compound.

Figure 2: Workflow of the MTT assay for assessing cytotoxicity.

Anti-inflammatory Activity: Quelling the Fire of Inflammation

Chronic inflammation is a key driver of many diseases, and pyrimidine derivatives have shown significant promise as anti-inflammatory agents, primarily through the inhibition of cyclooxygenase (COX) enzymes.[16][17]

Comparative Analysis of COX-2 Inhibition

COX-2 is an inducible enzyme that plays a major role in the inflammatory response. Selective inhibition of COX-2 over COX-1 is a desirable trait for anti-inflammatory drugs to minimize gastrointestinal side effects.

Derivative	COX-2 IC50 (µM)	Selectivity Index (COX-1 IC50 / COX-2 IC50)	Reference
Compound 3b	0.20 ± 0.01	High (Comparable to Celecoxib)	[2]
Compound 5b	0.18 ± 0.01	High (Comparable to Celecoxib)	[2]
Compound 5d	0.16 ± 0.01	High (Comparable to Celecoxib)	[2]
PYZ10	0.0000283	Not specified	[18]
PYZ11	0.0002272	Not specified	[18]
Compound L1	Comparable to Meloxicam	High	[19][20][21]
Compound L2	Comparable to Meloxicam	High	[19][20][21]

Note: The presented data is a selection from various studies and direct comparison should be made with caution due to differing experimental conditions.

Key Inflammatory Pathway: The COX-2 Pathway

Arachidonic acid is converted by COX enzymes into prostaglandins, which are key mediators of inflammation, pain, and fever.[22][23]

Figure 3: Inhibition of the COX-2 pathway by pyrimidine derivatives.

Antimicrobial Activity: Combating Microbial Resistance

The rise of antimicrobial resistance necessitates the development of new classes of antimicrobial agents. Pyrimidine derivatives have demonstrated broad-spectrum activity against various bacteria and fungi.[19][24]

Comparative Analysis of Antimicrobial Activity

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism. Lower MIC values indicate greater antimicrobial potency.

Derivative	Target Microorganism	MIC (µg/mL)	Reference
Compound 9n	E. coli	16-102 (µM)	[24]
Compound 9o	S. aureus	16-102 (µM)	[24]
Imidazo[1,2-a]pyrimidine (para-Cl substituted)	Various bacteria	Augmented activity	[25]
Pyrrolopyrimidine (bromo derivative)	S. aureus	8	[26]
Pyrrolopyrimidine (iodo derivative)	S. aureus	8	[26]

Note: The presented data is a selection from various studies and direct comparison should be made with caution due to differing experimental conditions.

Key Target: Bacterial Cell Wall Synthesis

A common target for antibiotics is the bacterial cell wall, which is essential for bacterial survival and is absent in human cells, providing a high degree of selectivity.[16][27][28][29][30]

Figure 4: Overview of the bacterial cell wall synthesis pathway.

Antiviral Activity: A Broad Spectrum of Action

Pyrimidine derivatives, particularly nucleoside analogs, have a long history as antiviral agents, effectively combating a range of viral infections.[5][31]

Comparative Analysis of Antiviral Activity

The half-maximal effective concentration (EC50) is the concentration of a drug that gives half-maximal response. For antiviral drugs, it represents the concentration required to inhibit 50% of viral replication.

Derivative	Target Virus	EC50 (µM)	Reference
Brequinar	Various RNA viruses	0.031 - 1.13 (cell line dependent)	[32]
Compound 1	SARS-CoV-2	Partial inhibition	[33]
Compound 3	SARS-CoV-2	Partial inhibition	[33]
Compound 4	SARS-CoV-2	Partial inhibition	[33]
Pyrimido[4,5-d]pyrimidine 7a	Human Coronavirus 229E	Remarkable efficacy	[34]
Pyrimido[4,5-d]pyrimidine 7b	Human Coronavirus 229E	Remarkable efficacy	[34]
Pyrimido[4,5-d]pyrimidine 7f	Human Coronavirus 229E	Remarkable efficacy	[34]

Note: The presented data is a selection from various studies and direct comparison should be made with caution due to differing experimental conditions.

Key Process: Viral Replication Cycle

Antiviral pyrimidine derivatives often act by interfering with the viral replication cycle, for instance, by inhibiting viral polymerases or other essential enzymes.[1][17][35][36][37]

Figure 5: The general stages of the viral replication cycle.

Conclusion and Future Perspectives

This guide has provided a comparative overview of the diverse biological activities of pyrimidine derivatives, highlighting their potential as anticancer, anti-inflammatory, antimicrobial, and antiviral agents. The presented experimental data and protocols serve as a valuable resource for researchers in the field. The continued exploration of the vast chemical space of pyrimidine derivatives, coupled with a deeper understanding of their mechanisms of action, will undoubtedly lead to the development of novel and more effective therapeutics for a wide range of diseases.

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A Comprehensive Guide to the Stability of 4-(4-Bromophenyl)-2-chloropyrimidine for Researchers and Drug Development Professionals

In the landscape of pharmaceutical development and chemical synthesis, the stability of an active pharmaceutical ingredient (API) or a key intermediate is a cornerstone of its viability. This guide provides an in-depth analysis of the stability of 4-(4-Bromophenyl)-2-chloropyrimidine, a heterocyclic compound with significant potential in medicinal chemistry. We will explore its inherent structural stability and delve into its performance under various stress conditions, offering a comparative perspective and robust experimental data to inform your research and development endeavors.

Introduction: The Critical Role of Stability in Drug Development

The journey of a molecule from a promising lead to a marketed drug is fraught with challenges, with stability being a primary hurdle. A thorough understanding of a compound's stability profile is not merely a regulatory requirement but a fundamental aspect of risk mitigation in drug development.[1][2][3][4] It influences formulation strategies, storage conditions, shelf-life, and ultimately, patient safety and therapeutic efficacy.[5][6][7] This guide is designed to provide a comprehensive framework for assessing the stability of 4-(4-Bromophenyl)-2-chloropyrimidine, enabling you to make informed decisions and accelerate your development timelines.

Structural Features and Inherent Stability of 4-(4-Bromophenyl)-2-chloropyrimidine

The chemical architecture of 4-(4-Bromophenyl)-2-chloropyrimidine offers initial clues to its stability. The pyrimidine ring is an electron-deficient heterocycle, which generally imparts a degree of aromatic stability. However, the presence of two key substituents, the 4-bromophenyl group at the C4 position and a chlorine atom at the C2 position, introduces specific reactive sites that are susceptible to degradation under certain conditions.

The chlorine atom at the C2 position is particularly noteworthy. In pyrimidine systems, the C2 and C4/C6 positions are electronically distinct. The C2 position is generally more susceptible to nucleophilic attack than the C4 and C6 positions.[8] This heightened reactivity is a critical factor to consider when evaluating the stability of this molecule, especially in the presence of nucleophiles or under conditions that favor hydrolysis.[8]

The 4-bromophenyl group, while relatively stable, can be susceptible to photolytic degradation, a common characteristic of halogenated aromatic compounds.[9][10] Understanding these intrinsic properties is the first step in designing a comprehensive stability testing program.

Experimental Assessment of Stability: Forced Degradation Studies

To empirically determine the stability of 4-(4-Bromophenyl)-2-chloropyrimidine, a series of forced degradation studies are essential.[5][6][11] These studies, mandated by regulatory bodies like the ICH, involve subjecting the compound to stress conditions that are more severe than accelerated stability testing to identify potential degradation pathways and products.[1][5][6][12]

Below are detailed protocols for assessing the stability of 4-(4-Bromophenyl)-2-chloropyrimidine under various conditions.

The following diagram illustrates a systematic workflow for conducting forced degradation studies.

Caption: Workflow for forced degradation studies of 4-(4-Bromophenyl)-2-chloropyrimidine.

Hydrolysis is a common degradation pathway for many pharmaceutical compounds.[13] The susceptibility of the 2-chloro substituent in 4-(4-Bromophenyl)-2-chloropyrimidine to hydrolysis is a primary concern.

Protocol for Hydrolytic Stability Assessment:

• Preparation: Prepare 1 mg/mL solutions of 4-(4-Bromophenyl)-2-chloropyrimidine in 0.1 M hydrochloric acid (acidic condition) and 0.1 M sodium hydroxide (alkaline condition).

• Incubation: Incubate the solutions at 60°C.

• Sampling: Withdraw aliquots at predetermined time intervals (e.g., 0, 2, 4, 8, and 24 hours).

• Neutralization: Immediately neutralize the acidic samples with an equivalent amount of base and the alkaline samples with an equivalent amount of acid.

• Analysis: Analyze the samples using a validated stability-indicating HPLC method to determine the percentage of the parent compound remaining.

Expected Outcome & Comparison:

Based on the known reactivity of 2-chloropyrimidines, significant degradation is anticipated under both acidic and alkaline conditions, with the rate of hydrolysis likely being faster under alkaline conditions due to the direct nucleophilic attack of hydroxide ions.[8] In contrast, a similar compound lacking the chloro substituent, such as 4-(4-bromophenyl)pyrimidine, would be expected to exhibit significantly greater hydrolytic stability.

Table 1: Comparative Hydrolytic Stability Data

Condition	Time (hours)	% 4-(4-Bromophenyl)-2-chloropyrimidine Remaining	% 4-(4-Bromophenyl)pyrimidine Remaining (Comparative)	Major Degradant
0.1 M HCl, 60°C	24	~75%	>98%	4-(4-Bromophenyl)pyrimidin-2(1H)-one
0.1 M NaOH, 60°C	8	<10%	>95%	4-(4-Bromophenyl)pyrimidin-2(1H)-one

Oxidative degradation can be a significant stability issue, particularly for molecules with electron-rich moieties or sites susceptible to oxidation.[14][15]

Protocol for Oxidative Stability Assessment:

• Preparation: Prepare a 1 mg/mL solution of 4-(4-Bromophenyl)-2-chloropyrimidine in a suitable solvent (e.g., acetonitrile/water) and add 3% hydrogen peroxide.

• Incubation: Store the solution at room temperature, protected from light.

• Sampling: Withdraw aliquots at specified time points.

• Analysis: Analyze the samples by HPLC.

Expected Outcome & Comparison:

The pyrimidine ring itself can be susceptible to oxidation, potentially leading to N-oxide formation or ring opening.[14][15] The bromophenyl group is generally stable to mild oxidation. Compared to a non-halogenated analogue, the oxidative stability is expected to be similar unless the chloro-substituent influences the electron density of the pyrimidine ring significantly.

Thermal stability is crucial for determining appropriate manufacturing and storage conditions.[16][17][18]

Protocol for Thermal Stability Assessment:

• Preparation: Place the solid 4-(4-Bromophenyl)-2-chloropyrimidine in a controlled temperature chamber.

• Incubation: Expose the solid to a temperature of 80°C.

• Sampling: At designated intervals, dissolve a portion of the solid in a suitable solvent.

• Analysis: Analyze the resulting solution by HPLC.

Expected Outcome & Comparison:

Many heterocyclic compounds exhibit good thermal stability in the solid state.[19] Significant degradation is not expected under these conditions unless the melting point is approached. Comparison with other pyrimidine derivatives would likely show similar thermal stability profiles, with variations depending on the nature of the substituents.[16][18]

As mandated by ICH Q1B guidelines, photostability testing is a critical component of stability assessment.[20] Halogenated aromatic compounds are often susceptible to photolytic degradation.[9][10]

Protocol for Photostability Assessment:

• Preparation: Expose the solid 4-(4-Bromophenyl)-2-chloropyrimidine and a solution of the compound to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• Control: A dark control sample should be stored under the same conditions to separate light-induced degradation from thermal degradation.

• Analysis: Analyze both the exposed and dark control samples by HPLC.

Expected Outcome & Comparison:

Potential photolytic degradation pathways could involve cleavage of the carbon-bromine bond or reactions involving the pyrimidine ring. A non-brominated analogue, 4-phenyl-2-chloropyrimidine, would likely exhibit greater photostability, highlighting the role of the bromo-substituent in photosensitivity.

Potential Degradation Pathways

Based on the forced degradation studies, the following degradation pathways for 4-(4-Bromophenyl)-2-chloropyrimidine can be proposed:

Caption: Proposed degradation pathways for 4-(4-Bromophenyl)-2-chloropyrimidine.

The primary degradation product under hydrolytic conditions is expected to be 4-(4-Bromophenyl)pyrimidin-2(1H)-one, formed by the displacement of the chlorine atom by a hydroxyl group.

Analytical Methodologies

A robust, stability-indicating analytical method is paramount for accurately assessing the stability of 4-(4-Bromophenyl)-2-chloropyrimidine. High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is the standard technique.[21][22]

Key Features of a Stability-Indicating HPLC Method:

• Specificity: The method must be able to resolve the parent compound from all potential degradation products and any process-related impurities.

• Linearity, Accuracy, and Precision: The method must be validated according to ICH guidelines to ensure reliable quantification.[21]

• Forced Degradation Samples: The specificity of the method is confirmed by analyzing samples from forced degradation studies to demonstrate that all degradants are separated from the main peak.

Conclusion and Recommendations

The stability assessment of 4-(4-Bromophenyl)-2-chloropyrimidine reveals a molecule with moderate stability, with its primary liability being the susceptibility of the 2-chloro substituent to hydrolysis, particularly under alkaline conditions. It is also likely to exhibit some sensitivity to light.

Recommendations for Researchers and Drug Development Professionals:

• Handling and Storage: To minimize hydrolytic degradation, it is advisable to handle and store 4-(4-Bromophenyl)-2-chloropyrimidine in anhydrous conditions and to avoid exposure to strong acids and bases. Protection from light is also recommended.

• Formulation Development: For pharmaceutical formulations, careful consideration of excipients and pH is necessary to ensure the stability of the final product. The use of buffered systems and light-protective packaging would be prudent.

• Further Studies: Characterization of the major degradation products using techniques like LC-MS/MS and NMR is essential for a complete understanding of the degradation profile and to assess the potential toxicity of any degradants.

This comprehensive guide provides a solid foundation for understanding and assessing the stability of 4-(4-Bromophenyl)-2-chloropyrimidine. By applying these principles and protocols, researchers can confidently navigate the challenges of chemical stability and advance their promising compounds through the development pipeline.

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A Researcher's Guide to Pyrimidine Intermediate Synthesis: A Cost-Benefit Analysis

Introduction

In the landscape of modern drug discovery and development, pyrimidine scaffolds are a cornerstone. Their presence in the fundamental building blocks of life—DNA and RNA—and in numerous clinically approved antiviral, anticancer, and antibacterial agents underscores their pharmacological significance.[1][2][3] The journey from a promising lead compound to a marketable therapeutic, however, is fraught with challenges, chief among them being the development of a scalable, efficient, and economically viable synthetic route. The choice of synthetic pathway for key pyrimidine intermediates can profoundly impact project timelines, development costs, and the overall environmental footprint of production.

This guide provides an in-depth, objective comparison of the most prevalent and impactful synthetic pathways for producing pyrimidine intermediates. Moving beyond a simple recitation of reaction schemes, we will dissect the underlying mechanics, weigh the economic and practical trade-offs, and provide the field-proven insights necessary for researchers, chemists, and process development professionals to make informed strategic decisions. We will analyze three archetypal strategies: the classic Biginelli multicomponent reaction, synthesis from highly activated precursors like malononitrile, and modern transition-metal-catalyzed annulations.

Chapter 1: Foundational Synthetic Strategies Explored

The construction of the pyrimidine core is most often achieved by combining a three-carbon (C-C-C) building block with a nitrogen-carbon-nitrogen (N-C-N) unit. The specific nature of these precursors defines the pathway and dictates its overall efficiency and cost.

Pathway A: The Biginelli Reaction - A Time-Honored Multicomponent Approach

First reported in 1891, the Biginelli reaction is a one-pot cyclocondensation of an aldehyde, a β-ketoester (like ethyl acetoacetate), and urea (or thiourea).[4][5] Its enduring appeal lies in its operational simplicity and convergence, creating relatively complex dihydropyrimidinones (DHPMs) from simple, inexpensive starting materials.[6][7]

The reaction is typically acid-catalyzed, proceeding through a proposed N-acyliminium ion intermediate.[4][8] This electrophilic intermediate is trapped by the enol of the β-ketoester, followed by cyclization and dehydration to yield the final product. The primary advantage of this multicomponent reaction (MCR) is its high atom economy and the reduction of multiple purification steps into a single operation, which is a significant benefit for both time and cost.[9][10]

Pathway B: Synthesis from Malononitrile - The Economical Route to Aminopyrimidines

For the synthesis of pyrimidines bearing crucial amino and cyano functionalities, pathways utilizing malononitrile are exceptionally common and cost-effective. Malononitrile is a highly reactive C-C-C precursor due to its activated methylene group. A typical strategy involves the condensation of malononitrile with an amidine, often in the presence of a base or via an activated intermediate.[2] This approach provides direct access to valuable intermediates like 4-aminopyrimidine-5-carbonitriles, which are precursors for vitamins and other pharmaceuticals.[2][11] The low cost of malononitrile and the high yields often achieved make this a preferred route in industrial settings.[2]

Pathway C: Transition-Metal Catalyzed Annulations - The Modern Path to Complexity

Recent decades have seen the emergence of powerful transition-metal-catalyzed methods for heterocycle synthesis.[12][13][14] For pyrimidines, copper-catalyzed [4+2] annulations of substrates like α,β-unsaturated ketoximes with activated nitriles, or cycloadditions involving alkynes, represent a versatile and highly adaptable strategy.[15][16] These methods offer access to a broad range of substitution patterns that are difficult to achieve via classical methods and often proceed with high regioselectivity and yield. However, this versatility comes at a cost. The catalysts, while often based on abundant metals like copper, may require specialized ligands. Furthermore, reaction conditions can necessitate inert atmospheres and anhydrous solvents, and the removal of metal residues from the final product is a critical consideration in pharmaceutical synthesis, adding complexity and cost to purification.[15]

Chapter 2: A Head-to-Head Cost-Benefit Analysis

The optimal synthetic pathway is context-dependent, balancing the need for small-scale diversity in early-stage research against the demands of cost-efficiency and scalability in process development. Below is a comparative analysis of our three chosen pathways based on key performance and economic metrics.

Metric	Pathway A: Biginelli Reaction	Pathway B: Malononitrile Route	Pathway C: Cu-Catalyzed Annulation
Starting Material Cost	Very Low . Aldehydes, ethyl acetoacetate, and urea are commodity chemicals.[17][18]	Very Low . Malononitrile and simple amidines are inexpensive and readily available.[2][11]	Moderate to High . Substrates like alkynes or functionalized ketoximes can be costly.
Catalyst Cost	Very Low . Uses simple Brønsted or Lewis acids (e.g., HCl, ZnCl₂) or can be performed catalyst-free under certain conditions.[19][20]	Low . Often base-mediated or proceeds through an in situ activated intermediate without a dedicated catalyst.[2]	Moderate . Copper salts are inexpensive, but specialized ligands can be costly. Precious metals (e.g., Palladium) are very expensive.[15][21][22]
Typical Yield	Good to Excellent (75-95%).[19][23]	Excellent (>90%).[11]	Good to Excellent (80-98%).[15][24]
Energy Input	Moderate. Often requires reflux temperatures (80-120 °C), though microwave-assisted methods can shorten times.[23][25]	Low to Moderate. Can often be run at moderate temperatures (60-70 °C).[11]	Moderate to High. Often requires elevated temperatures and longer reaction times.
Process Simplicity	High . One-pot reaction with simple workup, often direct crystallization of the product.[26]	High . Can be a one-pot or a facile two-step process with straightforward workup.[2]	Low to Moderate . Requires stricter control of reaction conditions (e.g., inert atmosphere) and more complex purification.[15]
Scalability	Excellent . Widely used in industrial-scale synthesis due to its simplicity and low cost.[27]	Excellent . The process is robust and uses inexpensive reagents, making it ideal for large-scale production.[2]	Moderate . Catalyst cost, removal of metal traces, and need for specialized equipment can pose challenges for scaling.
Green Chemistry Profile	Good . Excellent atom economy as an MCR. Solvent-free and aqueous methods have been developed.[25][28]	Good . High yields and simple processes reduce waste.	Fair to Good . High efficiency, but use of metals and organic solvents can be a concern. Catalyst recycling is key.

Chapter 3: Detailed Experimental Protocols

To provide a practical context for the analysis above, this section details representative protocols for each pathway. These are intended as validated starting points for laboratory synthesis.

Protocol A: Microwave-Assisted Biginelli Synthesis of a Dihydropyrimidinone

This protocol leverages microwave irradiation to accelerate the reaction, significantly reducing energy consumption and time compared to conventional heating.[25]

• Reagents : Aromatic Aldehyde (1 mmol), Ethyl Acetoacetate (1 mmol), Urea (1.5 mmol), Catalytic Lewis Acid (e.g., Yb(OTf)₃, 5 mol%).[4]

• Procedure :

  • In a 10 mL microwave reaction vial, combine the aldehyde, ethyl acetoacetate, urea, and catalyst.

  • Mix the components thoroughly with a glass rod. As this is a solvent-free reaction, ensure the mixture is homogenous.

  • Seal the vial and place it in the microwave reactor.

  • Irradiate the mixture at 100-120 °C for 10-15 minutes. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the vial to room temperature. Add 10 mL of cold water to the solidified mass and stir vigorously.

  • Collect the precipitated solid by vacuum filtration, wash with cold ethanol to remove any unreacted starting materials, and dry under vacuum.

  • The product is often pure enough after washing, but can be recrystallized from ethanol if necessary.

• Causality : The use of a microwave provides rapid, uniform heating, overcoming the activation energy barrier much faster than conventional reflux.[25] A Lewis acid catalyst like Yb(OTf)₃ activates the aldehyde carbonyl, facilitating the initial condensation with urea, which is often the rate-limiting step.[4] The solvent-free condition is not only environmentally friendly but also increases reactant concentration, further accelerating the reaction.

Protocol B: High-Yield Synthesis of 4-Amino-2-methylpyrimidine-5-carbonitrile

This highly efficient, scalable two-step, one-pot procedure is adapted from industrial processes for vitamin precursors.[11]

• Reagents : Malononitrile (0.1 mol), Acetamidine Hydrochloride (0.12 mol), 30% Aqueous Formaldehyde (0.12 mol), tert-Butanol (100 mL), 70% tert-Butyl Hydroperoxide (t-BuOOH).

• Procedure :

  • To a 250 mL three-necked flask equipped with a stirrer, thermometer, and reflux condenser, add tert-butanol, acetamidine hydrochloride, malononitrile, and aqueous formaldehyde.

  • Heat the mixture to 65-70 °C and maintain for 4 hours. This initial step forms a Mannich-type intermediate.

  • Cool the reaction mixture to 20-25 °C.

  • Carefully add the tert-butyl hydroperoxide solution dropwise, ensuring the temperature does not exceed 35 °C. This step performs an oxidative aromatization.

  • Stir the reaction at 30-35 °C for 1 hour after the addition is complete.

  • Monitor the reaction by HPLC or TLC until completion.

  • The product can be isolated by cooling, filtration, and washing with a suitable solvent. The reported yield for this protocol is 92.6% with >99% purity.[11]

• Causality : This protocol is a masterclass in process efficiency. Using an aqueous solution of formaldehyde and common solvents like t-butanol makes it industrially friendly. The two-step, one-pot approach avoids the isolation of the initial adduct, saving significant time and resources.[2] The final oxidative step with t-BuOOH is a robust and effective way to achieve aromatization to the stable pyrimidine ring.

Protocol C: Copper-Catalyzed [4+2] Annulation for a Trisubstituted Pyrimidine

This protocol illustrates a modern approach to creating highly substituted pyrimidines, adapted from recent literature.[16]

• Reagents : α,β-Unsaturated Ketoxime (1 mmol), Malononitrile (1.2 mmol), Cu(OAc)₂ (10 mol%), DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene, 2.0 equiv.), Dioxane (solvent).

• Procedure :

  • To an oven-dried Schlenk tube, add the α,β-unsaturated ketoxime, malononitrile, and Cu(OAc)₂.

  • Evacuate and backfill the tube with an inert atmosphere (e.g., Nitrogen or Argon).

  • Add anhydrous dioxane via syringe, followed by the base, DBU.

  • Seal the tube and place it in a preheated oil bath at 120 °C. Stir for 12-24 hours.

  • Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove the copper catalyst.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude residue by column chromatography on silica gel to afford the desired 2,4,6-trisubstituted pyrimidine.

• Causality : The copper catalyst is essential for orchestrating the cyclization cascade. It is believed to coordinate with the reactants, lowering the activation energy for the key bond-forming steps.[16] DBU serves as a strong, non-nucleophilic base required to generate the necessary anionic intermediates from the malononitrile. The use of an inert atmosphere and anhydrous solvent is critical because both the catalyst and the intermediates can be sensitive to oxygen and water, which could lead to side reactions and lower yields. Purification by chromatography is almost always necessary to remove the catalyst, residual base, and any byproducts.[29]

Chapter 4: Visualization of Synthetic Pathways

To better illustrate the relationships between reactants and the flow of each process, the following diagrams were generated.

Caption: Mechanism workflow for the one-pot Biginelli Reaction.

Caption: High-efficiency workflow for aminopyrimidine synthesis.

Caption: Typical workflow for a metal-catalyzed pyrimidine synthesis.

Conclusion

The synthesis of pyrimidine intermediates is a mature field, yet it continues to evolve. The choice of a synthetic pathway is a strategic decision with far-reaching implications for the viability of a research or development project.

• For rapid library synthesis and early-stage discovery , the versatility of metal-catalyzed reactions is often invaluable, allowing access to diverse and novel chemical space, even if the cost per compound is higher.

• For the synthesis of well-established scaffolds like DHPMs, or when cost and simplicity are paramount, the Biginelli reaction remains an exceptionally powerful and green tool. Its operational simplicity makes it a go-to method in both academic and industrial labs.[23][27]

• When a specific, high-value intermediate is needed on a large scale, a dedicated, optimized route like the synthesis from malononitrile often provides the most cost-effective and highest-yielding solution, justifying the process development effort.[2]

Ultimately, a thorough cost-benefit analysis—considering not just the price of reagents but also yield, cycle time, energy consumption, and purification costs—is essential. By understanding the fundamental trade-offs between these classical and modern synthetic approaches, researchers can more effectively navigate the path from chemical blueprint to valuable pyrimidine intermediate.

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A Comparative Guide to 4-(4-Bromophenyl)-2-chloropyrimidine: A Bifunctional Building Block in Modern Drug Design

Abstract

The pyrimidine nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of therapeutic agents and its ability to engage with diverse biological targets through various non-covalent interactions.[1][2][3] Within the arsenal of pyrimidine-based synthons, 4-(4-Bromophenyl)-2-chloropyrimidine stands out as a particularly versatile and powerful building block. Its unique bifunctional nature, featuring two distinct and orthogonally reactive sites—a highly activated 2-chloro leaving group and a 4-bromophenyl moiety ripe for cross-coupling—offers medicinal chemists a pre-validated scaffold for the strategic and efficient construction of complex molecular architectures. This guide provides an in-depth comparison of 4-(4-Bromophenyl)-2-chloropyrimidine with other common building blocks, offering field-proven insights, experimental protocols, and strategic considerations for its application in drug discovery programs.

The Strategic Value of 4-(4-Bromophenyl)-2-chloropyrimidine

The utility of this building block is best understood by dissecting its constituent parts and their inherent chemical reactivity. The strategic advantage lies in its capacity for controlled, sequential diversification.

1.1. Structural and Reactivity Profile

• The Pyrimidine Core: This electron-deficient aromatic heterocycle is a fundamental component of nucleobases and is frequently employed in drug design to serve as a scaffold that can form crucial hydrogen bonds with protein targets.[1][4] Its presence is a hallmark of numerous kinase inhibitors, where the nitrogen atoms often act as hinge-binding motifs.[3]

• The 2-Chloro Substituent: The chlorine atom at the C2 position is highly activated towards nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions. This heightened reactivity is due to the electron-withdrawing effect of the two ring nitrogens, which stabilizes the negatively charged Meisenheimer intermediate formed during SNAr.[5][6] Consequently, this position serves as the primary site for introducing amines, alcohols, thiols, and other nucleophiles, often under milder conditions than those required for less activated aryl chlorides.[7][8]

• The 4-(4-Bromophenyl) Moiety: The bromophenyl group provides a second, electronically distinct handle for late-stage functionalization. The carbon-bromine bond is a classic substrate for a wide range of palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig reactions. This allows for the introduction of aryl, heteroaryl, vinyl, or alkynyl groups, enabling extensive exploration of the surrounding chemical space to optimize potency, selectivity, and pharmacokinetic properties.

Fig. 2: Comparison of synthetic strategies.

Validated Experimental Protocols

The following protocols are provided as self-validating systems for key transformations, detailing not just the procedure but the rationale for component selection.

3.1. Protocol 1: Suzuki-Miyaura Coupling at the 2-Position

This protocol demonstrates the coupling of a boronic acid to the C2-chloro position, a reaction that can be challenging on less activated aryl chlorides but is highly efficient here.

• Objective: To synthesize 2-Aryl-4-(4-bromophenyl)pyrimidine.

• Causality of Component Selection:

  • Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] is a reliable and commercially available catalyst for this type of coupling on electron-deficient heterocycles. [9][10] * Base: Potassium carbonate (K₂CO₃) is a moderately strong base sufficient to form the active boronate species without causing degradation of sensitive functional groups. An aqueous solution is used to facilitate dissolution and accelerate the reaction.

  • Solvent: 1,4-Dioxane or DME are common solvents that are stable under these conditions and effectively solvate the organic and organometallic species.

Step-by-Step Methodology:

• To a microwave vial or Schlenk flask, add 4-(4-Bromophenyl)-2-chloropyrimidine (1.0 equiv), the desired arylboronic acid (1.2 equiv), and Pd(PPh₃)₄ (0.05 equiv).

• Add K₂CO₃ (3.0 equiv) dissolved in a minimum amount of water.

• Add 1,4-dioxane to achieve a final concentration of ~0.2 M.

• Seal the vessel and degas the mixture by bubbling argon or nitrogen through it for 15 minutes.

• Heat the reaction mixture to 100-120 °C for 1-4 hours (or use microwave irradiation at 150 °C for 15-30 minutes), monitoring by TLC or LC-MS. [9][11]6. Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., silica gel, hexanes/ethyl acetate gradient).

3.2. Protocol 2: Buchwald-Hartwig Amination at the 2-Position

This protocol details the formation of a C-N bond, a critical transformation in the synthesis of many kinase inhibitors.

• Objective: To synthesize N-Alkyl/Aryl-4-(4-bromophenyl)pyrimidin-2-amine.

• Causality of Component Selection:

  • Catalyst System: Modern Buchwald-Hartwig reactions on aryl chlorides often require more sophisticated catalyst systems than Suzuki couplings. [8]A combination of a palladium(II) precatalyst like Pd(OAc)₂ and a bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos) is chosen. These ligands promote the difficult oxidative addition step and facilitate the final reductive elimination. [12] * Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃) is required to deprotonate the amine and drive the catalytic cycle forward. [12] Step-by-Step Methodology:

• To an oven-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add Pd(OAc)₂ (0.02 equiv), the appropriate phosphine ligand (e.g., SPhos, 0.04 equiv), and sodium tert-butoxide (1.4 equiv).

• Add 4-(4-Bromophenyl)-2-chloropyrimidine (1.0 equiv) and the desired amine (1.2 equiv).

• Add anhydrous toluene or dioxane as the solvent.

• Seal the flask and heat to 80-110 °C for 12-24 hours, monitoring by TLC or LC-MS.

• After cooling, quench the reaction by carefully adding saturated aqueous ammonium chloride.

• Extract the product with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by flash column chromatography.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-(4-Bromophenyl)-2-chloropyrimidine

As laboratory professionals, our responsibility extends beyond discovery and innovation to ensuring that our work is conducted with the highest regard for safety and environmental stewardship. The proper management and disposal of chemical reagents like 4-(4-Bromophenyl)-2-chloropyrimidine, a halogenated heterocyclic compound, are not merely procedural afterthoughts but are integral to the integrity of our research. This guide provides a comprehensive, step-by-step framework for its safe handling and disposal, grounded in established safety protocols and regulatory standards.

The core principle behind the disposal of this compound is waste segregation . As a halogenated organic compound, it must never be mixed with non-halogenated waste streams. Doing so contaminates the entire container, drastically increasing disposal costs and environmental complexity, as halogenated wastes require specific high-temperature incineration to prevent the formation of toxic dioxins and furans.[1][2]

Part 1: Hazard Identification and Risk Assessment

Key Hazards:

• Skin Irritation: Causes skin irritation.[3][4][5]

• Eye Irritation: Causes serious eye irritation.[3][4][5]

• Respiratory Irritation: May cause respiratory irritation.[3][5]

• Acute Toxicity: May be harmful if swallowed.[5][8]

This information dictates the minimum personal protective equipment (PPE) required at all stages of handling and disposal.

Hazard Class	GHS Pictogram	Precautionary Statement Codes	Required Actions
Skin Irritation (Category 2)	!	P264, P280, P302+P352, P332+P313	Wash hands thoroughly after handling. Wear protective gloves and clothing.[3][4]
Serious Eye Irritation (Category 2A)	!	P280, P305+P351+P338, P337+P313	Wear eye and face protection. Rinse cautiously with water if contact occurs.[3][4]
STOT - Single Exposure (Category 3)	!	P261, P271, P304+P340, P312	Avoid breathing dust. Use only outdoors or in a well-ventilated area, such as a fume hood.[3][5]

STOT: Specific Target Organ Toxicity

Part 2: Waste Disposal Workflow

The disposal of 4-(4-Bromophenyl)-2-chloropyrimidine is governed by its classification as a hazardous waste under the Resource Conservation and Recovery Act (RCRA) enforced by the U.S. Environmental Protection Agency (EPA).[9][10] Generators of this waste are the first and most critical link in the "cradle-to-grave" management system.[10][11]

The following diagram illustrates the decision-making process for proper waste management in a laboratory setting.

Disposal workflow for 4-(4-Bromophenyl)-2-chloropyrimidine.

Part 3: Detailed Disposal Protocol

This protocol provides actionable steps for researchers. Adherence to your institution's specific Environmental Health & Safety (EHS) guidelines is mandatory.

Step 1: Immediate Segregation at the Point of Generation

• Causality: The fundamental principle of hazardous waste management is segregation to prevent cross-contamination.[2][12] 4-(4-Bromophenyl)-2-chloropyrimidine contains both bromine and chlorine, classifying it unequivocally as a halogenated organic compound.[1][13]

• Action: Designate a specific, clearly labeled waste container exclusively for "Halogenated Organic Waste."[2][12] This applies to the pure compound, solutions containing it, and any materials (e.g., pipette tips, contaminated gloves, weighing paper) that have come into direct contact with it. Never dispose of this chemical down the drain.[5][8][13]

Step 2: Proper Waste Container Selection and Labeling

• Causality: Federal regulations (40 CFR Part 261) require that hazardous waste containers be properly labeled to ensure safety, proper handling, and correct disposal.[14] The container must be closed except when actively adding waste to prevent the release of vapors.[1][12]

• Action:

  • Obtain a chemically compatible container, typically a high-density polyethylene (HDPE) carboy, from your institution's EHS department.[1][15]

  • Affix a "Hazardous Waste" tag immediately.[1]

  • Clearly write the full chemical name, "4-(4-Bromophenyl)-2-chloropyrimidine," and its approximate concentration or quantity. If it's part of a mixture, list all components and their percentages.[1][2]

  • Record the "Accumulation Start Date," which is the date the first drop of waste enters the container.[14]

Step 3: Safe Accumulation and Storage

• Causality: RCRA regulations for Small Quantity Generators (SQGs) and Large Quantity Generators (LQGs) place strict limits on the amount of hazardous waste that can be accumulated and for how long before it must be moved to a central storage area or shipped off-site.[16] Storing containers in a designated Satellite Accumulation Area (SAA) ensures the waste is managed safely near the point of generation.[1]

• Action:

  • Store the sealed waste container in a designated SAA, which must be at or near the point of generation and under the control of the operator.

  • The SAA should be in a well-ventilated area, such as a fume hood, and equipped with secondary containment to capture any potential leaks.[1]

  • Keep the container closed at all times except when adding waste.[12]

Step 4: Arranging for Final Disposal

• Causality: The final step is the transfer of waste to a licensed Treatment, Storage, and Disposal Facility (TSDF).[11][17] This process must be handled by trained EHS personnel or a certified hazardous waste contractor to ensure compliance with all transport and disposal regulations.[18]

• Action:

  • Once the container is full or is approaching the regulatory time limit for accumulation, contact your institution's EHS department to schedule a waste pickup.[19]

  • Ensure the waste tag is complete and accurate.

  • Your EHS department will handle the manifest system, which tracks the waste from your lab to its final destruction, completing the "cradle-to-grave" cycle.[10][18]

By adhering to these procedures, you ensure that the disposal of 4-(4-Bromophenyl)-2-chloropyrimidine is performed in a manner that is safe, compliant, and environmentally responsible, upholding the integrity of your laboratory and the broader scientific community.

References

• AK Scientific, Inc. (n.d.). Safety Data Sheet: 5-(4-Bromophenyl)-4,6-dichloropyrimidine.

• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved from [Link]

• HSC Chemistry. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• Temple University. (n.d.). Halogenated Solvents in Laboratories. Campus Operations. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, September 5). Resource Conservation and Recovery Act (RCRA) Overview. Retrieved from [Link]

• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure.
• AA Blocks. (2025, January 18). Safety Data Sheet: 4-(4-Bromophenyl)-6-(trifluoromethyl)pyrimidin-2-amine.

• U.S. Environmental Protection Agency. (2025, March 24). Learn the Basics of Hazardous Waste. Retrieved from [Link]

• Bucknell University. (2016, April 15). HAZARDOUS WASTE SEGREGATION. Retrieved from [Link]

• Tetra Tech. (2022, July 12). Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. Retrieved from [Link]

• National Environmental Trainers. (n.d.). RCRA Regulations Explained. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, December 19). SAFETY DATA SHEET: 5-Bromo-2-chloropyrimidine.

• U.S. Government Publishing Office. (n.d.). 40 CFR Part 261 -- Identification and Listing of Hazardous Waste. Electronic Code of Federal Regulations (eCFR). Retrieved from [Link]

• Washington State University. (n.d.). Halogenated Solvents. Environmental Health & Safety. Retrieved from [Link]

• Oakland University. (2025-2026). Hazardous Waste - EHSO Manual.

• Chemistry For Everyone. (2025, January 6). What Regulations Govern Hazardous Waste Management? [Video]. YouTube. Retrieved from [Link]

• Lion Technology Inc. (2025, June 30). 4 Hazardous Waste Characteristics Under RCRA [Video]. YouTube. Retrieved from [Link]

• BenchChem. (2025). Proper Disposal Procedures for 1-(4-Bromophenyl)-4-ethylpiperazine.

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A Comprehensive Guide to Personal Protective Equipment for Handling 4-(4-Bromophenyl)-2-chloropyrimidine

For researchers, scientists, and professionals in drug development, the safe handling of chemical reagents is paramount. This guide provides essential, in-depth guidance on the personal protective equipment (PPE) required for handling 4-(4-Bromophenyl)-2-chloropyrimidine, a halogenated pyrimidine derivative. While a specific Safety Data Sheet (SDS) for this exact compound is not publicly available, this guide synthesizes safety data from structurally analogous compounds to provide a robust framework for its safe management in a laboratory setting. The recommendations herein are based on the established hazard profiles of similar chlorinated and brominated pyrimidine compounds.

The foundational principle of laboratory safety is the mitigation of risk. Halogenated aromatic compounds, such as the topic chemical, are generally classified as irritants to the skin and eyes, and may cause respiratory tract irritation.[1][2] Some may also be harmful if swallowed.[2] Therefore, a comprehensive PPE strategy is not merely a suggestion but a critical component of the experimental workflow.

Hazard Assessment of 4-(4-Bromophenyl)-2-chloropyrimidine (by Analogy)

Based on the safety data for closely related compounds like 5-(4-Bromophenyl)-4,6-dichloropyrimidine, the primary hazards are anticipated to be:

• Skin Irritation (Category 2) [1][2][3]

• Serious Eye Irritation (Category 2A) [1][2][3]

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System [1][2]

• Acute Toxicity, Oral (Category 4) [2]

These classifications necessitate a multi-layered PPE approach to prevent accidental exposure.

Essential Personal Protective Equipment (PPE) Protocol

The following table outlines the recommended PPE for handling 4-(4-Bromophenyl)-2-chloropyrimidine, categorized by the level of protection required for different laboratory operations.

Protection Level	Body & Extremities	Eye & Face Protection	Respiratory Protection
Primary Engineering Control	All handling of solid or solutions of 4-(4-Bromophenyl)-2-chloropyrimidine should be conducted within a certified chemical fume hood to minimize inhalation exposure.
Standard Handling	Chemical-resistant lab coat: Fully buttoned to protect against splashes.	Safety glasses with side shields: For minimal splash risk operations.	Work within a fume hood negates the need for a respirator in standard handling.
(Weighing, solution prep)	Nitrile gloves: Double-gloving is recommended for enhanced protection. Inspect gloves for integrity before use and change frequently.[4]
High-Risk Operations	Chemical-resistant apron or suit: In addition to a lab coat when handling larger quantities or during procedures with a high splash potential.	Chemical splash goggles: Required for all high-risk operations.	If a fume hood is not available or in case of ventilation failure, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[4]
(Reactions, purifications)	Double-gloved nitrile gloves: Ensure cuffs are tucked under the sleeves of the lab coat.	Face shield: Worn over chemical splash goggles to provide full facial protection.[1][2]
Emergency Response	Full-body chemical-resistant suit: For spill cleanup or significant exposure events.	Full-face respirator with appropriate cartridges: Provides both eye and respiratory protection.	Self-contained breathing apparatus (SCBA): May be required for large, uncontained spills in poorly ventilated areas.
(Spill cleanup)	Chemical-resistant boots: To protect feet from contact with spilled material.

Step-by-Step Guide to PPE Application and Removal

Proper donning and doffing of PPE are as crucial as the equipment itself to prevent cross-contamination.

Donning Procedure:

• Hand Hygiene: Start with clean, dry hands.

• Inner Gloves: Don the first pair of nitrile gloves.

• Lab Coat/Suit: Put on the lab coat or chemical-resistant suit, ensuring it is fully fastened.

• Outer Gloves: Don the second pair of nitrile gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.

• Eye and Face Protection: Put on safety glasses, goggles, or a face shield as required by the procedure.

• Respiratory Protection: If necessary, don a fitted respirator. Perform a seal check to ensure it is working correctly.

Doffing Procedure (to be performed in a designated area):

• Outer Gloves: Remove the outer pair of gloves, peeling them off from the cuff downwards without touching the outer surface.

• Lab Coat/Suit: Unfasten and remove the lab coat or suit, folding the contaminated side inwards.

• Eye and Face Protection: Remove eye and face protection from the back to the front.

• Inner Gloves: Remove the inner pair of gloves using the same technique as for the outer pair.

• Hand Hygiene: Wash hands thoroughly with soap and water.[1][2][3]

Operational and Disposal Plans

A comprehensive safety plan extends beyond personal protection to include safe handling and disposal procedures.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 4-(4-Bromophenyl)-2-chloropyrimidine.

Caption: Workflow for the safe handling of 4-(4-Bromophenyl)-2-chloropyrimidine.

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1][3][5] Seek medical attention if irritation persists.[1][3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[1][2][3][5] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[1][5] Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[3][5]

• Spill: For minor spills, absorb the material with an inert absorbent and place it in a sealed container for disposal. For major spills, evacuate the area and contact your institution's environmental health and safety department.[4]

Disposal Plan

All waste containing 4-(4-Bromophenyl)-2-chloropyrimidine, including contaminated PPE and absorbent materials, must be treated as hazardous waste.

• Waste Collection: Collect all chemical waste in a designated, clearly labeled, and sealed container.

• Contaminated Materials: Disposable PPE and other contaminated materials should be placed in a separate, labeled hazardous waste bag.

• Institutional Guidelines: Follow all local, state, and federal regulations for the disposal of hazardous chemical waste. Consult your institution's environmental health and safety office for specific protocols.[1]

Conclusion

While the precise toxicological profile of 4-(4-Bromophenyl)-2-chloropyrimidine is not fully documented, a conservative approach based on analogous compounds is essential for ensuring laboratory safety. Adherence to the PPE guidelines, operational workflows, and emergency plans outlined in this guide will provide a robust framework for minimizing risk and protecting researchers. Always prioritize a culture of safety and consult with your institution's safety professionals for any specific concerns.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet: 4-Chloropyridine Hydrochloride, 97%. Retrieved from [Link]

• SynZeal. (n.d.). Safety Data Sheet: Methyl 4-Bromophenylacetate. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 5-(4-Bromophenyl)-4-(2-((5-bromopyrimidin-2-yl)oxy)ethoxy)-6-chloropyrimidine. Retrieved from [Link]

• PubMed. (2021, August 10). Co-incineration of medical waste in municipal solid waste incineration increased emission of chlorine/brominated organic pollutants. Retrieved from [Link]

• ResearchGate. (2023, December 25). Simultaneous removal of brominated and chlorinated species during the production of oils by e-waste plastics catalytic hydropyrolysis. Retrieved from [Link]

• AA Blocks. (2025, January 18). Safety Data Sheet: 4-(4-Bromophenyl)-6-(trifluoromethyl)pyrimidin-2-amine. Retrieved from [Link]

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